3-Methylthieno[2,3-b]pyridin-4-ol

• CAS: 1215494-51-1

Core Science & Biosynthesis

Spectroscopic Data for 3-Methylthieno[2,3-b]pyridin-4-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-Methylthieno[2,3-b]pyridin-4-ol. It is important to note the potential for tautomerism in this molecule, which would significantly affect the spectroscopic data. The pyridin-4-ol form is in equilibrium with its pyridin-4(1H)-one tautomer. The predicted data considers contributions from both forms, with the understanding that the predominant tautomer will depend on the solvent and physical state.

1.1. Predicted ¹H NMR Data

Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Predicted Notes
~11.0 - 12.0	br s	1H	OH / NH	Broad signal, exchangeable with D₂O. Position is highly dependent on concentration and temperature.
~8.0 - 8.2	d	1H	H-6	The chemical shift is influenced by the adjacent nitrogen atom.[1][2]
~7.2 - 7.4	d	1H	H-5	Coupled to H-6.
~7.0 - 7.2	s	1H	H-2	A singlet is expected for the proton on the thiophene ring.
~2.3 - 2.5	s	3H	CH₃	Typical range for a methyl group attached to an aromatic ring.[1][3]

1.2. Predicted ¹³C NMR Data

Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Assignment	Predicted Notes
~160 - 175	C-4	Significant downfield shift, especially in the pyridone tautomer (C=O).
~145 - 150	C-7a	Quaternary carbon at the ring junction.
~140 - 145	C-6	Carbon adjacent to the nitrogen in the pyridine ring.[4][5][6]
~130 - 135	C-3a	Quaternary carbon at the ring junction.
~125 - 130	C-2	Carbon in the thiophene ring bearing a proton.
~120 - 125	C-3	Quaternary carbon with the methyl substituent.
~115 - 120	C-5	Carbon in the pyridine ring.[4][5][6]
~15 - 20	CH₃	Typical range for a methyl group on an aromatic system.[3]

1.3. Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Predicted Notes
3400 - 2500	Broad	O-H / N-H stretch	A very broad band is expected due to hydrogen bonding, characteristic of the hydroxyl or amide group.[7]
3100 - 3000	Medium	Aromatic C-H stretch	Characteristic of C-H bonds on the aromatic rings.[8]
~1650	Strong	C=O stretch	A strong absorption here would indicate a significant contribution from the pyridin-4(1H)-one tautomer.
1600 - 1450	Medium-Strong	C=C and C=N ring stretching	A series of bands typical for aromatic and heteroaromatic rings.[8][9]
~1200	Medium	C-O stretch	Expected for the C-O bond of the hydroxyl group.

1.4. Predicted Mass Spectrometry Data

m/z	Relative Intensity	Assignment	Predicted Notes
165	High	[M]⁺	Molecular ion peak for C₈H₇NOS.
137	Medium	[M - CO]⁺	Loss of carbon monoxide is a common fragmentation for pyridinones.
136	Medium	[M - HCN]⁺	Loss of hydrogen cyanide is a characteristic fragmentation of pyridine rings.

Experimental Protocols

The following are generalized experimental protocols for obtaining spectroscopic data for novel organic compounds like 3-Methylthieno[2,3-b]pyridin-4-ol. Instrument parameters should be optimized for the specific sample and instrument.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube.[10][11] Ensure the sample is fully dissolved.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A 90° pulse angle and a longer relaxation delay (2-5 seconds) are typically used. A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.[12]

• DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-135 and DEPT-90 experiments to aid in the assignment of carbon signals (CH₃, CH₂, CH, and quaternary carbons).[10]

• 2D NMR (COSY, HSQC, HMBC): For unambiguous assignment of all proton and carbon signals, acquire 2D NMR spectra such as COSY (¹H-¹H correlation), HSQC (direct ¹H-¹³C correlation), and HMBC (long-range ¹H-¹³C correlation).

2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • Solid State (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflection (ATR) accessory.[13][14] Apply pressure to ensure good contact.

  • Solid State (KBr pellet): Grind 1-2 mg of the sample with approximately 100 mg of dry potassium bromide (KBr).[15] Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or the KBr pellet holder.[13][16]

  • Collect the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.[13]

2.3. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent such as methanol, acetonitrile, or a mixture with water.[17] The solution may need to be further diluted depending on the ionization technique and instrument sensitivity.

• Ionization:

  • Electron Ionization (EI): Suitable for volatile and thermally stable compounds. The sample is introduced via a direct insertion probe or gas chromatography.

  • Electrospray Ionization (ESI): A soft ionization technique suitable for polar and less volatile compounds. The sample solution is infused directly or via liquid chromatography.[18]

• Analysis:

  • Acquire a full scan mass spectrum to determine the molecular weight and isotopic pattern.

  • Perform tandem mass spectrometry (MS/MS) on the molecular ion peak to obtain fragmentation data, which can aid in structure elucidation.[19]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a novel compound.

Caption: A flowchart illustrating the logical progression of experiments and data analysis for the structural elucidation of a novel chemical compound.

References

• 1. 3-Picoline(108-99-6) 1H NMR [m.chemicalbook.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. rsc.org [rsc.org]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 14. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 15. mse.washington.edu [mse.washington.edu]
• 16. chem.uci.edu [chem.uci.edu]
• 17. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 18. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]

Whitepaper: An In-Depth Technical Guide to the In Silico Prediction of 3-Methylthieno[2,3-b]pyridin-4-ol Bioactivity

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The thieno[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2] Notably, this scaffold is a core component of several potent protein kinase inhibitors.[3][4] This guide outlines a comprehensive in silico workflow to predict the bioactivity of a specific derivative, 3-Methylthieno[2,3-b]pyridin-4-ol. By leveraging a suite of computational techniques—including pharmacophore modeling, molecular docking, and ADMET prediction—researchers can efficiently generate hypotheses regarding its mechanism of action, identify potential biological targets, and assess its drug-likeness before committing to costly and time-consuming laboratory synthesis and testing.

Introduction to the Thieno[2,3-b]pyridine Scaffold

Thieno[2,3-b]pyridines are heterocyclic compounds that have garnered significant interest due to their diverse pharmacological properties. Their structural rigidity and capacity for varied substitutions make them ideal candidates for interacting with well-defined binding sites on biological macromolecules. Several derivatives have been identified as inhibitors of key signaling proteins, such as phosphoinositide specific-phospholipase C (pi-PLC) and various protein kinases, which are often dysregulated in diseases like cancer.[3][5] Given the established precedent, this workflow will focus on predicting the bioactivity of 3-Methylthieno[2,3-b]pyridin-4-ol as a potential protein kinase inhibitor.

In Silico Bioactivity Prediction Workflow

The prediction of bioactivity for a novel compound is a multi-step process that begins with target identification and progresses through detailed molecular interaction analysis and pharmacokinetic profiling. The logical flow of this process is designed to filter and prioritize compounds efficiently, ensuring that only the most promising candidates advance to experimental validation.

Caption: Overall workflow for in silico bioactivity prediction.

Detailed Methodologies and Experimental Protocols

This section provides detailed protocols for the core computational experiments outlined in the workflow. These methods are fundamental to structure-based drug design (SBDD) and ligand-based drug design (LBDD).[3][6]

Protocol 1: Molecular Docking Simulation

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating its binding affinity.[7][8]

Objective: To predict the binding mode and affinity of 3-Methylthieno[2,3-b]pyridin-4-ol within the ATP-binding site of a selected protein kinase.

Materials:

• Protein Structure: 3D coordinate file of the target kinase (e.g., from the Protein Data Bank, RCSB PDB).

• Ligand Structure: 3D structure of 3-Methylthieno[2,3-b]pyridin-4-ol.

• Software: Molecular modeling software such as AutoDock Tools, PyMOL, Chimera, or MOE.[9][10]

Procedure:

• Receptor Preparation:

  • Download the PDB file of the target kinase.

  • Remove all non-essential components, such as water molecules, co-solvents, and any co-crystallized ligands.[11]

  • Add polar hydrogen atoms to the protein structure.

  • Assign atomic charges (e.g., Kollman charges).[9]

  • Save the prepared protein in the required format (e.g., PDBQT for AutoDock).

• Ligand Preparation:

  • Generate the 3D structure of 3-Methylthieno[2,3-b]pyridin-4-ol using a chemical drawing tool (e.g., ChemDraw, PubChem Sketcher).

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Define rotatable bonds and assign atomic charges.

  • Save the prepared ligand in the PDBQT format.[9]

• Grid Box Generation:

  • Identify the active site of the kinase, typically the ATP-binding pocket. If a co-crystallized ligand was present, its location can be used to define the center of the binding site.

  • Define the dimensions and center of a grid box that encompasses the entire binding site. This box defines the search space for the docking algorithm.

• Running the Docking Simulation:

  • Use a search algorithm, such as the Lamarckian Genetic Algorithm (LGA) in AutoDock, to explore possible ligand conformations and orientations within the grid box.[11]

  • Set the number of genetic algorithm runs and other parameters (e.g., population size, number of evaluations).[11]

• Analysis of Results:

  • Analyze the output file (e.g., DLG file).

  • Rank the resulting poses based on their predicted binding energy (lower values indicate stronger binding).[10]

  • Visualize the top-ranked poses in the context of the protein's active site using software like PyMOL or Chimera.

  • Identify key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the ligand and protein residues.

Protocol 2: Pharmacophore Modeling

A pharmacophore is an abstract representation of the steric and electronic features necessary to ensure optimal molecular interactions with a specific biological target.[12]

Objective: To generate a 3D pharmacophore model to identify essential chemical features for kinase inhibition.

Procedure (Structure-Based Approach):

• Input: Use the prepared protein structure from the docking protocol.

• Binding Site Analysis: Analyze the kinase ATP-binding site to identify key interaction points (e.g., hydrogen bond donors/acceptors in the hinge region, hydrophobic pockets).[13]

• Feature Generation: Generate pharmacophoric features based on these interaction points. Common features include:

  • Hydrogen Bond Acceptor (HBA)

  • Hydrogen Bond Donor (HBD)

  • Hydrophobic (HY)

  • Aromatic Ring (AR)

• Model Refinement: Refine the model by adding exclusion volumes to represent regions of steric hindrance.

• Validation: Validate the model by screening it against a database of known kinase inhibitors and inactive decoys to ensure it can distinguish between active and inactive compounds.

Protocol 3: In Silico ADMET Prediction

ADMET prediction assesses the pharmacokinetic and safety properties of a drug candidate.[14][15] Early prediction helps identify compounds with poor profiles, saving significant resources.[16]

Objective: To estimate the drug-likeness and potential liabilities of 3-Methylthieno[2,3-b]pyridin-4-ol.

Procedure:

• Input: Use the 2D or 3D structure of the compound.

• Select Prediction Tools: Utilize web-based servers or standalone software (e.g., pkCSM, ADMETlab, SwissADME).[15]

• Property Calculation: Submit the compound structure to the tool to calculate a range of properties.

• Analysis: Analyze the predicted values against established thresholds for orally bioavailable drugs (e.g., Lipinski's Rule of Five). Key properties include:

  • Absorption: Caco-2 permeability, Human Intestinal Absorption (HIA).

  • Distribution: Blood-Brain Barrier (BBB) permeability, Plasma Protein Binding (PPB).[17]

  • Metabolism: Cytochrome P450 (CYP) enzyme inhibition/substrate potential.

  • Excretion: Renal clearance prediction.

  • Toxicity: Ames test for mutagenicity, hERG inhibition, hepatotoxicity.

Data Presentation and Analysis

All quantitative data generated from the in silico experiments should be organized into structured tables for clear interpretation and comparison.

Table 1: Example Molecular Docking Results for 3-Methylthieno[2,3-b]pyridin-4-ol against a Target Kinase

Target Kinase	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hinge Region)	Other Key Interactions	Predicted Inhibition Constant (Ki)
EGFR	-8.5	Met793 (H-bond)	Leu718, Val726 (hydrophobic)	1.5 µM
SRC	-7.9	Met341 (H-bond)	Thr338, Leu273 (hydrophobic)	4.2 µM
p38 MAPK	-8.2	Met109 (H-bond)	Gly110 (H-bond), Leu108 (hydrophobic)	2.1 µM

Table 2: Example Predicted ADMET Profile for 3-Methylthieno[2,3-b]pyridin-4-ol

Property	Category	Predicted Value	Acceptable Range	Assessment
Molecular Weight	Physicochemical	179.22 g/mol	< 500	Good
LogP (Lipophilicity)	Physicochemical	1.85	-0.4 to +5.6	Good
Water Solubility (LogS)	Absorption	-2.5	> -4	Good
Caco-2 Permeability	Absorption	High	High	Good
BBB Permeability	Distribution	Yes	-	Potential for CNS activity
CYP2D6 Inhibitor	Metabolism	No	No	Low risk of drug-drug interaction
hERG I Inhibitor	Toxicity	No	No	Low risk of cardiotoxicity
Ames Toxicity	Toxicity	No	No	Non-mutagenic

Visualization of Biological Context

Understanding the biological pathway in which the target operates is crucial for interpreting the potential downstream effects of its inhibition. Protein kinases are often central components of signaling cascades that regulate cell growth, proliferation, and survival.

Caption: Simplified MAPK/ERK kinase signaling pathway.

Conclusion

The in silico workflow detailed in this guide provides a robust and resource-efficient framework for the preliminary evaluation of 3-Methylthieno[2,3-b]pyridin-4-ol. By systematically predicting its interactions with protein kinases and profiling its ADMET properties, researchers can make data-driven decisions about its potential as a therapeutic agent. This computational approach accelerates the drug discovery pipeline by prioritizing compounds with the highest probability of success for further experimental investigation.

References

• 1. Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in In Silico Methods for Designing Kinase Inhibitors as Anticancer Drugs - PharmaFeatures [pharmafeatures.com]
• 7. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Docking (molecular) - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 11. Molecular Docking - An easy protocol [protocols.io]
• 12. Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications [pharmacareerinsider.com]
• 13. fiveable.me [fiveable.me]
• 14. fiveable.me [fiveable.me]
• 15. ADMET Predictions - Computational Chemistry Glossary [deeporigin.com]
• 16. aurlide.fi [aurlide.fi]
• 17. In Silico methods for ADMET prediction of new molecules | PPTX [slideshare.net]

In Vitro Efficacy of Thieno[2,3-b]pyridine Derivatives: A Technical Overview

The thieno[2,3-b]pyridine core is a promising scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. Extensive in vitro screening has revealed potent anti-proliferative, anticancer, and enzyme-inhibitory properties across various analogues. This guide summarizes the key findings, experimental methodologies, and potential mechanisms of action for this important class of heterocyclic compounds.

Quantitative Data Summary

The anti-proliferative and enzyme-inhibitory activities of various thieno[2,3-b]pyridine derivatives have been evaluated against a range of cancer cell lines and molecular targets. The following tables summarize the key quantitative data from these in vitro studies, providing a comparative look at the potency of different analogues.

Table 1: Anti-Proliferative Activity of Thieno[2,3-b]pyridine Derivatives in Cancer Cell Lines

Compound ID/Series	Cell Line	Assay Type	IC50 / GI50 (µM)	Reference
Compound 17d	MDA-MD-435 (Melanoma)	Not Specified	0.023	[1]
Compound 17d	MDA-MB-468 (Breast Cancer)	Not Specified	0.046	[1]
Compound 6j	-	TDP1 Inhibition	16.95 ± 3.40	[2]
Compound 7d	-	TDP1 Inhibition	21.92 ± 3.32	[2]
Compound 6i	HSC3 (Head and Neck Cancer)	MTT Assay	10.8	[3]
Compound 6i	T47D (Breast Cancer)	MTT Assay	11.7	[3]
Compound 6i	RKO (Colorectal Cancer)	MTT Assay	12.4	[3]
Compound 6i	MCF7 (Breast Cancer)	MTT Assay	16.4	[3]
Compound 3g	Various	Cytotoxicity	Potent
Compound 3b	CCRF-CEM (Leukemia)	Not Specified	2.580 ± 0.550	[4]
Compound 3b	CEM/ADR5000 (Leukemia)	Not Specified	4.486 ± 0.286	[4]
Thieno[2,3-b]pyridines	HCT-116 (Colon Cancer)	Anti-proliferative	nM range	[4]
Thieno[2,3-b]pyridines	MDA-MB-231 (Breast Cancer)	Anti-proliferative	nM range	[4]

Table 2: Pim-1 Kinase Inhibitory Activity of Thieno[2,3-b]pyridine Derivatives

Compound ID	IC50 (µM)	Reference
3c	35.7
5b	12.71
3d	>100
3g	>100
6d	>100

Experimental Protocols

The following are detailed methodologies for key in vitro experiments commonly used in the screening of thieno[2,3-b]pyridine derivatives.

1. Cell Proliferation Assay (MTT Assay)

• Objective: To determine the cytotoxic or anti-proliferative effects of the test compounds on cancer cell lines.

• Methodology:

  • Cell Seeding: Cancer cell lines (e.g., MCF7, T47D, HSC3, RKO) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

  • Compound Treatment: The cells are then treated with various concentrations of the thieno[2,3-b]pyridine derivatives for a specified duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

  • Formazan Solubilization: The plates are incubated to allow the formazan crystals to form, which are then solubilized by adding a solubilizing agent (e.g., DMSO).

  • Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader. The results are used to calculate the percentage of cell viability and the IC50 values.[3]

2. Enzyme Inhibition Assay (Pim-1 Kinase)

• Objective: To assess the inhibitory activity of the compounds against a specific enzyme, such as Pim-1 kinase.

• Methodology:

  • Reaction Mixture Preparation: A reaction mixture is prepared containing the Pim-1 kinase enzyme, a specific substrate, and ATP in a suitable buffer.

  • Compound Incubation: The thieno[2,3-b]pyridine derivatives are added to the reaction mixture at various concentrations and incubated.

  • Kinase Reaction: The kinase reaction is initiated by the addition of ATP.

  • Detection: The amount of product formed is quantified using a suitable detection method, such as a luminescence-based assay that measures the amount of ATP remaining in the reaction.

  • Data Analysis: The percentage of enzyme inhibition is calculated, and the IC50 values are determined.

3. Cell Cycle Analysis

• Objective: To investigate the effect of the compounds on the cell cycle progression of cancer cells.

• Methodology:

  • Cell Treatment: Cancer cells are treated with the test compounds for a specific time period.

  • Cell Harvesting and Fixation: The cells are harvested, washed, and fixed in cold ethanol.

  • Staining: The fixed cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide (PI), in the presence of RNase.

  • Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry.

  • Data Interpretation: The percentage of cells in different phases of the cell cycle (G1, S, G2/M) is determined to identify any cell cycle arrest.[3][5]

Visualization of Workflows and Pathways

Experimental Workflow for In Vitro Screening

Caption: General workflow for the in vitro screening of thieno[2,3-b]pyridine derivatives.

Putative Signaling Pathway Inhibition

Thieno[2,3-b]pyridine derivatives have been suggested to target multiple signaling pathways, with phosphoinositide-specific phospholipase C (PI-PLC) being a putative target.[1]

Caption: Putative inhibition of the PI-PLC signaling pathway by thieno[2,3-b]pyridine derivatives.

References

• 1. Synthesis and cytotoxicity of thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-]pyridine Derivatives as Hsp90 Inhibitors. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 4. researchgate.net [researchgate.net]
• 5. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Structure-Activity Relationship (SAR) of Thieno[2,3-b]pyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-b]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of pharmacological activities. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of thieno[2,3-b]pyridine analogs, focusing on their development as inhibitors of various biological targets. It includes a compilation of quantitative data, detailed experimental protocols, and visualizations of key concepts to aid in the rational design of novel therapeutics.

Core Scaffold and Substitution Points

The thieno[2,3-b]pyridine core is a bicyclic heteroaromatic system. The biological activity of its analogs is highly dependent on the nature and position of substituents. The diagram below illustrates the core structure and common points of modification that influence the SAR.

The Rise of Thieno[2,3-b]pyridines: A New Frontier in Therapeutic Agents

An In-depth Technical Guide for Researchers and Drug Development Professionals

The thieno[2,3-b]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This guide provides a comprehensive overview of the discovery, synthesis, and therapeutic potential of this versatile heterocyclic system. From potent anti-cancer agents to novel inhibitors of viral replication and metabolic disorders, thieno[2,3-b]pyridine derivatives are at the forefront of drug discovery. This document details the key structure-activity relationships, experimental protocols for synthesis and evaluation, and the intricate signaling pathways through which these compounds exert their effects.

Quantitative Analysis of Biological Activity

The therapeutic potential of thieno[2,3-b]pyridine derivatives is underscored by their potent activity in a variety of biological assays. The following tables summarize key quantitative data from seminal studies, offering a comparative view of their efficacy across different therapeutic areas.

Table 1: Anti-Proliferative Activity of Thieno[2,3-b]pyridine Derivatives in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Therapeutic Target/Pathway	Reference
FDI-6	MDA-MB-231	-	FOXM1 Inhibitor	[1]
13	MDA-MB-231	-	FOXM1 Inhibitor	[1]
15	MDA-MB-231	-	FOXM1 Inhibitor	[1]
5c	HCT-116	-	PI-PLC Inhibitor	[2]
6c	HCT-116	-	PI-PLC Inhibitor	[2]
8c	HCT-116	-	PI-PLC Inhibitor	[2]
8d	HCT-116	-	PI-PLC Inhibitor	[2]
9a	HEPG2	25.7	-	[3]
9a	MCF-7	30.53	-	[3]
DJ160	LNCaP, C42, PC3	<0.05	Multi-targeting	[4]
3b	CCRF-CEM	2.580	-	[3]
3b	CEM/ADR5000	4.486	-	[3]

Table 2: Enzyme and Receptor Inhibition Data

Compound	Target	IC50 (µM)	Therapeutic Area	Reference
Series 1 Derivatives	TDP1	<50	Chemosensitization	[5]
DMT	Hepatic Gluconeogenesis	33.8	Type 2 Diabetes	[6]
8e	Hepatic Gluconeogenesis	16.8	Type 2 Diabetes	[6]
9d	Hepatic Gluconeogenesis	12.3	Type 2 Diabetes	[6]
12c	Hepatitis C Virus (HCV)	3.3 (EC50)	Antiviral	[7]
12b	Hepatitis C Virus (HCV)	3.5 (EC50)	Antiviral	[7]
10l	Hepatitis C Virus (HCV)	3.9 (EC50)	Antiviral	[7]
12o	Hepatitis C Virus (HCV)	4.5 (EC50)	Antiviral	[7]
3c	Pim-1 Kinase	35.7	Cancer	[8]
5b	Pim-1 Kinase	12.71	Cancer	[8]
19aB	mGlu₅	0.061	Neuroscience	[9]
19aD	mGlu₅	0.022	Neuroscience	[9]

Key Signaling Pathways and Mechanisms of Action

Thieno[2,3-b]pyridines exert their therapeutic effects by modulating a variety of cellular signaling pathways. Their multi-targeting nature contributes to their potent anti-cancer activity, including the induction of cell cycle arrest and apoptosis.[4][10] One of the initial and well-studied targets is Phosphoinositide-Specific Phospholipase C (PI-PLC).[2][11] More recently, these compounds have been identified as inhibitors of the Forkhead Box M1 (FOXM1) transcription factor, a key player in tumor progression.[1] Furthermore, certain derivatives have been shown to inhibit Tyrosyl-DNA Phosphodiesterase 1 (TDP1), an enzyme involved in DNA repair, thereby sensitizing cancer cells to topoisomerase I inhibitors like topotecan.[5][12] In the context of metabolic diseases, thieno[2,3-b]pyridines have been found to inhibit hepatic gluconeogenesis by reducing the expression of key enzymes such as G6Pase and PEPCK.[6]

Caption: Inhibition of the PI-PLC signaling pathway by thieno[2,3-b]pyridine derivatives.

Experimental Protocols

The synthesis and biological evaluation of thieno[2,3-b]pyridines involve a range of chemical and biological techniques. Below are detailed methodologies for key experiments cited in the literature.

General Synthesis of 3-Amino-N-phenylthieno[2,3-b]pyridine-2-carboxamide Derivatives

A common and versatile method for the synthesis of the thieno[2,3-b]pyridine core is the Gewald reaction. This is often followed by functionalization to yield the desired therapeutic agents.

Protocol 1: Synthesis of N-Phenylthieno[2,3-b]pyridine-2-carboxamide Derivatives (FDI-6 Analogues) [1]

• Starting Materials: Substituted 2-mercaptonicotinonitrile derivatives, and appropriate 2-chloro-N-phenylacetamides.

• Reaction: A mixture of the 2-mercaptonicotinonitrile (1 equivalent) and an appropriate 2-chloro-N-(substituted phenyl)acetamide (1 equivalent) is dissolved in a suitable solvent such as ethanol.

• Base Addition: A base, typically sodium ethoxide or potassium carbonate, is added to the mixture to facilitate the S-alkylation and subsequent Thorpe-Ziegler cyclization.

• Reflux: The reaction mixture is heated at reflux for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the solid product is collected by filtration. The crude product is then purified by recrystallization from a suitable solvent system (e.g., toluene:DMF) to afford the desired 3-amino-N-phenylthieno[2,3-b]pyridine-2-carboxamide derivative.

• Characterization: The structure and purity of the final compounds are confirmed by spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and mass spectrometry, as well as melting point analysis.

Caption: General workflow for the synthesis of thieno[2,3-b]pyridine derivatives.

Biological Assays

Protocol 2: Cell Proliferation Assay (³H-Thymidine Incorporation) [2][5]

• Cell Seeding: Cancer cell lines (e.g., MDA-MB-231, HCT-116) are seeded in 96-well plates at a density of 3,000-5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with varying concentrations of the synthesized thieno[2,3-b]pyridine derivatives for a period of 48 to 72 hours. A vehicle control (e.g., 0.5% DMSO) is also included.

• ³H-Thymidine Labeling: Following the treatment period, ³H-thymidine is added to each well, and the plates are incubated for an additional 4-6 hours to allow for its incorporation into newly synthesized DNA.

• Cell Harvesting: The cells are harvested onto filter mats, and the incorporated radioactivity is measured using a scintillation counter.

• Data Analysis: The percentage of cell proliferation inhibition is calculated relative to the vehicle control. IC50 values are then determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Protocol 3: TDP1 Inhibition Assay [5]

• Assay Principle: The inhibition of recombinant human TDP1 is determined using a real-time fluorescent oligonucleotide biosensor assay.

• Reaction Mixture: The reaction mixture contains the TDP1 enzyme, the fluorescently labeled DNA substrate, and the test compound at various concentrations in an appropriate assay buffer.

• Fluorescence Measurement: The reaction is initiated, and the change in fluorescence is monitored over time using a fluorescence plate reader. TDP1 activity results in cleavage of the DNA substrate, leading to a change in the fluorescence signal.

• Data Analysis: The rate of the reaction is calculated for each compound concentration. The percentage of TDP1 inhibition is determined relative to a control reaction without any inhibitor. IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

Structure-Activity Relationship (SAR) Studies

The biological activity of thieno[2,3-b]pyridines is highly dependent on the nature and position of substituents on the core structure.

• Substitution on the N-phenyl Ring: For FOXM1 inhibitors, the presence of a halogen at the 4-position of the phenyl ring is crucial for interaction with Arg297 in the DNA binding domain.[1] Electron-withdrawing groups such as -CN, -NO₂, and -CF₃ have also been explored.[1]

• Fused Rings at the 5,6-positions: The fusion of a cycloalkyl ring at the 5,6-positions of the pyridine ring generally enhances anti-proliferative activity, likely due to increased lipophilicity and improved interactions within the lipophilic pocket of target enzymes like PI-PLC.[11]

• Substitution at the C-5 Position: The introduction of a methylene-hydroxyl group at the C-5 position has been shown to improve anti-proliferative activity.[2]

• Para-substitution on the Phenyl Carboxamide Ring: For TDP1 inhibitors, the introduction of para-substitution on the phenyl carboxamide ring can lead to a loss of anti-proliferative activity, which is desirable for developing non-cytotoxic chemosensitizers.[5]

Caption: Key structure-activity relationships of thieno[2,3-b]pyridine derivatives.

Conclusion and Future Directions

The thieno[2,3-b]pyridine scaffold represents a highly promising platform for the development of novel therapeutic agents. The diverse biological activities, coupled with the synthetic tractability of this heterocyclic system, make it an attractive starting point for drug discovery campaigns targeting a wide range of diseases. Future research will likely focus on optimizing the pharmacokinetic properties of these compounds, further elucidating their mechanisms of action, and advancing the most promising candidates into clinical trials. The continued exploration of the chemical space around the thieno[2,3-b]pyridine core is poised to deliver the next generation of innovative medicines.

References

• 1. Structure–Activity Relationship of N-Phenylthieno[2,3-b]pyridine-2-carboxamide Derivatives Designed as Forkhead Box M1 Inhibitors: The Effect of Electron-Withdrawing and Donating Substituents on the Phenyl Ring [mdpi.com]
• 2. Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and structure-activity relationships study of thieno[2,3-b]pyridine analogues as hepatic gluconeogenesis inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery and structure-activity relationships study of novel thieno[2,3-b]pyridine analogues as hepatitis C virus inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: A Protocol for the Synthesis of Thieno[2,3-b]pyridine Scaffolds Using the Gewald Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction The thieno[2,3-b]pyridine core is a significant heterocyclic scaffold found in numerous pharmacologically active compounds, demonstrating a wide range of activities including anticancer, antiviral, and anti-inflammatory properties.[1] The Gewald reaction, a powerful multi-component reaction (MCR), offers a versatile and efficient method for synthesizing highly substituted 2-aminothiophenes.[2][3][4][5] This reaction typically involves the condensation of a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base.[3] This application note presents a representative protocol for the synthesis of a tetrahydrothieno[2,3-b]pyridine intermediate, a direct precursor to the 3-Methylthieno[2,3-b]pyridin-4-ol scaffold, by applying the principles of the Gewald reaction. The direct product of this synthesis route requires a subsequent oxidation step to achieve the fully aromatic pyridinol system.

Reaction Principle The mechanism of the Gewald reaction is initiated by a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile, catalyzed by a base.[3] This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated nitrile intermediate. A subsequent intramolecular cyclization and tautomerization yield the final 2-aminothiophene product.[3][6] The reaction is notable for its operational simplicity and the ability to construct complex heterocyclic systems in a single step.[2][7]

Proposed Synthesis of a 3-Methyl-4,5,6,7-tetrahydrothieno[2,3-b]pyridin-4-ol Precursor

This protocol details a representative method for synthesizing a key intermediate. The selection of a substituted 3-piperidone as the ketone component directs the formation of the thieno[2,3-b]pyridine core. Propionitrile is used as the active methylene component to introduce the required methyl group at the 3-position of the thiophene ring.

Reaction Scheme:

Caption: Overall reaction for the synthesis of the thieno[2,3-b]pyridine precursor.

Detailed Experimental Protocol

Materials and Reagents:

• N-Boc-3-piperidone

• Propionitrile (α-methylacetonitrile)

• Elemental Sulfur

• Morpholine (or Triethylamine)

• Ethanol, Anhydrous

• Deionized Water

• Standard laboratory glassware

• Stirring hotplate

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine N-Boc-3-piperidone (1.0 eq), propionitrile (1.0 eq), and elemental sulfur (1.1 eq) in anhydrous ethanol (20 mL per 10 mmol of ketone).

• Base Addition: Stir the mixture at room temperature. To this suspension, add morpholine (1.1 eq) dropwise over a period of 15 minutes. An exothermic reaction may be observed.

• Reaction: After the addition of the base, heat the reaction mixture to 50-60°C.[8]

• Monitoring: Monitor the progress of the reaction using TLC (e.g., using a 3:1 hexanes/ethyl acetate mobile phase). The reaction is typically complete within 3-5 hours.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature and then pour it into 100 mL of ice-cold water with vigorous stirring.[2]

• Filtration: Collect the resulting precipitate by vacuum filtration. Wash the solid product thoroughly with cold water and then with a small amount of cold ethanol to remove impurities.

• Purification: Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or an ethanol/DMF mixture.[8][9] The final product is the 2-amino-3-methyl-tetrahydrothieno[2,3-b]pyridine intermediate.

Note on Aromatization: The protocol described above yields a saturated piperidine ring fused to the thiophene. To obtain the target aromatic 3-Methylthieno[2,3-b]pyridin-4-ol, a subsequent oxidation/aromatization step is necessary. This typically involves treating the intermediate with an oxidizing agent like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or manganese dioxide (MnO2) in an appropriate solvent, followed by deprotection of the nitrogen if required. This step is outside the scope of the Gewald reaction itself.

Quantitative Data Summary

The following table provides representative quantities for a 10 mmol scale reaction. Researchers should adjust quantities as needed for their specific experimental goals.

Component	Role	Molar Eq.	MW ( g/mol )	Amount (mmol)	Mass / Volume
N-Boc-3-piperidone	Ketone	1.0	199.25	10.0	1.99 g
Propionitrile	Nitrile	1.0	55.08	10.0	0.55 g (0.7 mL)
Sulfur (S)	Reagent	1.1	32.06	11.0	0.35 g
Morpholine	Base	1.1	87.12	11.0	0.96 g (0.96 mL)
Ethanol	Solvent	-	46.07	-	~20 mL
Product (Intermediate)
Theoretical Yield	-	-	268.37	10.0	2.68 g
Representative Actual Yield	-	-	-	-	1.88 g (70%)

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis protocol.

Caption: Step-by-step workflow for the Gewald synthesis of the target precursor.

References

• 1. mdpi.com [mdpi.com]
• 2. Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gewald reaction - Wikipedia [en.wikipedia.org]
• 4. Gewald Reaction [organic-chemistry.org]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. atlantis-press.com [atlantis-press.com]

Application Notes and Protocols: Synthesis of Thieno[2,3-b]pyridines via Thorpe-Ziegler Cyclization

Audience: Researchers, scientists, and drug development professionals.

Introduction

The thieno[2,3-b]pyridine scaffold is a significant heterocyclic system in medicinal chemistry and materials science.[1] These compounds have been investigated for a range of biological activities, including their ability to act as chemosensitizers in cancer therapy by potentially inhibiting DNA repair enzymes like tyrosyl-DNA phosphodiesterase 1 (TDP1).[2] The Thorpe-Ziegler cyclization is a powerful and classical base-catalyzed carbon-carbon bond-forming reaction that facilitates the synthesis of this important scaffold. This intramolecular condensation of a dinitrile precursor provides an efficient route to constructing the fused thiophene ring onto a pyridine core, typically yielding a 3-aminothieno[2,3-b]pyridine derivative.[3][4]

This document provides a detailed overview of the Thorpe-Ziegler reaction mechanism, a general experimental workflow, specific protocols, and a summary of relevant data for the synthesis of thieno[2,3-b]pyridines.

Reaction Mechanism and Workflow

The Thorpe-Ziegler reaction is an intramolecular version of the Thorpe reaction, where a dinitrile is converted into a cyclic α-cyano enamine.[3][5] The reaction is conceptually related to the Dieckmann condensation.[6]

Mechanism: The process is initiated by a strong base that deprotonates the α-carbon of one of the nitrile groups, creating a carbanion.[7] This carbanion then performs an intramolecular nucleophilic attack on the carbon of the second nitrile group.[7] The resulting cyclic imine anion is protonated to yield the thermodynamically stable enamine, which in this case is the aromatic 3-aminothieno[2,3-b]pyridine system.[3][7]

Figure 1: Mechanism of the Thorpe-Ziegler cyclization for thieno[2,3-b]pyridine synthesis.

A general synthetic strategy involves the S-alkylation of a 2-mercapto-3-cyanopyridine derivative with a haloacetonitrile to form the dinitrile precursor, which is then subjected to base-catalyzed intramolecular cyclization.[8][9]

Figure 2: General workflow for the synthesis of thieno[2,3-b]pyridines via Thorpe-Ziegler cyclization.

Experimental Protocols

The following protocols are adapted from established synthetic methods for preparing substituted thieno[2,3-b]pyridines.[2][10]

Protocol 1: Synthesis of 3-Amino-4,6-disubstituted-thieno[2,3-b]pyridine-2-carboxamides

This protocol describes the synthesis of a dinitrile intermediate followed by its cyclization to the target thieno[2,3-b]pyridine.

Step A: Synthesis of 2-((3-Cyano-4,6-diarylpyridin-2-yl)thio)acetonitrile (Intermediate)

• To a solution of the appropriate 4,6-diaryl-3-cyanopyridine-2(1H)-thione (1.0 eq) in a suitable solvent such as ethanol or DMF, add a base like sodium ethoxide or potassium carbonate.

• Stir the mixture at room temperature for 15-30 minutes to form the thiolate salt.

• Add chloroacetonitrile (1.1-1.2 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the product.

• Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum. The intermediate can be used in the next step without further purification.

Step B: Thorpe-Ziegler Cyclization to 3-Aminothieno[2,3-b]pyridine

• Suspend the 2-((3-cyano-4,6-diarylpyridin-2-yl)thio)acetonitrile intermediate (1.0 eq) in ethanol.

• Add a solution of sodium ethoxide in ethanol (typically 1.5-2.0 eq).

• Heat the mixture to reflux. The cyclization is often rapid and can be monitored by TLC.[4][10]

• After the reaction is complete (typically 1-3 hours), cool the mixture to room temperature.

• Neutralize the mixture with an acid, such as acetic acid or dilute HCl, which will cause the product to precipitate.

• Collect the resulting solid by filtration, wash with cold ethanol and then water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, dioxane) to afford the desired 3-aminothieno[2,3-b]pyridine derivative.[11]

Data Presentation

The Thorpe-Ziegler cyclization is highly efficient for synthesizing a variety of thieno[2,3-b]pyridine derivatives with good to excellent yields.

Table 1: Summary of Reaction Conditions and Yields for Thieno[2,3-b]pyridine Synthesis

Entry	Starting Material Substituents (R)	Base	Solvent	Conditions	Yield (%)	Reference
1	R=Me, Ar=4-FC₆H₄	-	-	General Procedure	83%	[11]
2	R=Me, Ar=4-MeOC₆H₄	-	-	General Procedure	69%	[11]
3	4-Aryl-3-cyanocyclopenta[b]pyridine-2(1H)-thiones	NaOEt	Ethanol	Reflux	Not specified	[10]
4	2-Alkylthio-3-cyanopyridines	KOH or K₂CO₃	DMF	65-130 °C	Not specified	[8]
5	Dicyanohydrazones	K₂CO₃	DMF	90 °C, 5-7 h	Low to good	[12]

Table 2: Biological Activity of Synthesized Thieno[2,3-b]pyridines

Several synthesized thieno[2,3-b]pyridines have been evaluated for their biological activity, particularly as inhibitors of the DNA repair enzyme TDP1.[2]

Compound ID	R₁ Group	R₂ Group	TDP1 Inhibition IC₅₀ (μM)	Reference
6j	tert-Pentyl	4'-Cl	16.95 ± 3.40	[2]
7d	n-Propyl	4'-OCH₃	21.92 ± 3.32	[2]
6k	Phenyl	4'-Cl	> 50	[2]
7k	Phenyl	4'-OCH₃	28.11 ± 2.65	[2]
6g	Cyclohexyl	4'-Cl	35.84 ± 1.67	[2]

Data represents the concentration required for 50% inhibition of the enzyme.

Conclusion

The Thorpe-Ziegler cyclization remains a cornerstone synthetic method for accessing the thieno[2,3-b]pyridine core structure.[8] Its operational simplicity, use of readily available reagents, and generally high yields make it an attractive strategy for academic research and for the development of novel therapeutics in the pharmaceutical industry. The resulting 3-amino functionality on the thiophene ring serves as a versatile handle for further structural modifications, enabling the exploration of structure-activity relationships for various biological targets.[2]

References

• 1. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

In vitro cytotoxicity assay of 3-Methylthieno[2,3-b]pyridin-4-ol on cancer cells

Application Note and Protocol

Topic: In Vitro Cytotoxicity Assay of 3-Methylthieno[2,3-b]pyridin-4-ol on Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thieno[2,3-b]pyridines are a class of heterocyclic compounds that have garnered significant interest in oncology research due to their potential as potent anti-cancer agents.[1][2] Various derivatives of this scaffold have demonstrated considerable anti-proliferative activity against a range of human cancer cell lines, including those of the prostate, breast, and cervix.[3][4][5] The mechanisms of action for these compounds often involve the induction of apoptosis (programmed cell death) and cell cycle arrest.[2][4]

This application note provides a detailed protocol for assessing the in vitro cytotoxic effects of a specific derivative, 3-Methylthieno[2,3-b]pyridin-4-ol, on a selected cancer cell line using the MTT assay. The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay is a widely used colorimetric method for quantifying cell viability and proliferation.[6][7] It offers a robust and reliable means to determine the dose-dependent effects of novel therapeutic compounds.

Principle of the MTT Assay

The MTT assay is based on the metabolic activity of viable cells.[6] Mitochondrial dehydrogenases, present only in metabolically active cells, cleave the tetrazolium ring of the yellow MTT salt, converting it into an insoluble purple formazan product.[6] The resulting formazan crystals are then dissolved using a solubilizing agent, and the concentration is determined by measuring the absorbance at a specific wavelength (typically 550-600 nm).[8] The intensity of the purple color is directly proportional to the number of viable cells, allowing for a quantitative assessment of the cytotoxicity of the test compound.[9]

Materials and Reagents

• Cell Line: Human prostate cancer cell line (e.g., PC3) or human breast cancer cell line (e.g., MDA-MB-231).

• Test Compound: 3-Methylthieno[2,3-b]pyridin-4-ol, dissolved in dimethyl sulfoxide (DMSO) to create a stock solution (e.g., 10 mM).

• Culture Medium: RPMI-1640 or DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT Reagent: 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

• Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.

• Equipment:

  • Sterile 96-well flat-bottom cell culture plates.

  • Humidified incubator (37°C, 5% CO₂).

  • Microplate spectrophotometer (ELISA reader).

  • Laminar flow hood.

  • Multichannel pipette.

Experimental Workflow

Caption: Experimental workflow for the MTT cytotoxicity assay.

Detailed Experimental Protocol

5.1. Cell Seeding

• Harvest cancer cells that are in the logarithmic growth phase.

• Perform a cell count using a hemocytometer or automated cell counter to determine cell concentration.

• Dilute the cells in a complete culture medium to a final concentration of 5 x 10⁴ cells/mL.

• Seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000 cells/well).[9]

• Include wells with medium only (no cells) to serve as a blank control for background absorbance.[9]

• Incubate the plate for 24 hours in a humidified incubator at 37°C with 5% CO₂ to allow for cell attachment.[9]

5.2. Compound Treatment

• Prepare a series of dilutions of 3-Methylthieno[2,3-b]pyridin-4-ol from the 10 mM stock solution using a complete culture medium. Aim for a final concentration range that will encompass the expected IC₅₀ value (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

• Prepare a vehicle control containing the same concentration of DMSO as the highest concentration of the test compound.

• After the 24-hour incubation, carefully remove the old medium from the wells.

• Add 100 µL of the prepared compound dilutions, vehicle control, or fresh medium (for untreated control) to the respective wells.

• Return the plate to the incubator for the desired treatment period (e.g., 48 or 72 hours).

5.3. MTT Assay and Absorbance Measurement

• After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well, including controls.[10] This results in a final MTT concentration of 0.5 mg/mL.[8]

• Incubate the plate for an additional 2 to 4 hours at 37°C, protected from light.[10] During this time, viable cells will metabolize the MTT into purple formazan crystals.[6]

• Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

• Add 100 µL of DMSO to each well to dissolve the crystals.[9]

• Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization of the formazan.

• Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[10] A reference wavelength of 630 nm can be used to reduce background noise.

Data Analysis and Presentation

6.1. Calculation of Cell Viability

• Background Subtraction: Subtract the average absorbance of the blank (medium only) wells from all other readings.

• Percentage Viability: Calculate the percentage of cell viability for each concentration using the following formula[9]: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

6.2. Illustrative Data

The following tables present hypothetical data for the cytotoxic effect of 3-Methylthieno[2,3-b]pyridin-4-ol on PC3 prostate cancer cells after 48 hours of treatment.

Table 1: Raw Absorbance Data (570 nm)

Concentration (µM)	Replicate 1	Replicate 2	Replicate 3	Average Absorbance
0 (Control)	1.254	1.288	1.271	1.271
0.1	1.211	1.245	1.233	1.230
1	1.098	1.121	1.105	1.108
5	0.854	0.889	0.862	0.868
10	0.641	0.622	0.635	0.633
25	0.311	0.329	0.318	0.319
50	0.154	0.149	0.160	0.154
100	0.088	0.091	0.085	0.088

| Blank (Medium) | 0.075 | 0.072 | 0.074 | 0.074 |

Note: Data is for illustrative purposes only.

Table 2: Calculated Cell Viability and IC₅₀

Concentration (µM)	Average Corrected Absorbance	% Cell Viability
0 (Control)	1.197	100.0%
0.1	1.156	96.6%
1	1.034	86.4%
5	0.794	66.3%
10	0.559	46.7%
25	0.245	20.5%
50	0.080	6.7%
100	0.014	1.2%

| IC₅₀ (µM) | | ~9.5 µM |

Note: Data is for illustrative purposes only. The IC₅₀ is the concentration of the compound that inhibits cell growth by 50% and is typically calculated using non-linear regression analysis.

Potential Mechanism of Action

Studies on various thieno[2,3-b]pyridine derivatives have shown that they can inhibit cancer cell proliferation by inducing G2/M cell cycle arrest and apoptosis.[2][4] Apoptosis is a highly regulated process of programmed cell death crucial for eliminating damaged or cancerous cells. It can be initiated through intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of effector caspases that execute cell death. The diagram below illustrates a plausible intrinsic apoptotic pathway potentially activated by 3-Methylthieno[2,3-b]pyridin-4-ol.

Caption: Plausible intrinsic apoptosis pathway induced by the compound.

Conclusion

This document provides a comprehensive protocol for evaluating the in vitro cytotoxicity of 3-Methylthieno[2,3-b]pyridin-4-ol using the MTT assay. This method is a fundamental first step in the preclinical assessment of novel anti-cancer compounds. The results from this assay, including the IC₅₀ value, provide crucial information for further studies into the compound's mechanism of action, such as cell cycle analysis and apoptosis assays, to fully characterize its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieno[2,3-b]pyridines as a Novel Strategy Against Cervical Cancer: Mechanistic Insights and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. japsonline.com [japsonline.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. benchchem.com [benchchem.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell Proliferation Assays (MTT, XTT) for Thieno[2,3-b]pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for assessing the anti-proliferative effects of thieno[2,3-b]pyridine derivatives on various cancer cell lines using MTT and XTT assays.

Introduction

Thieno[2,3-b]pyridine derivatives have emerged as a promising class of heterocyclic compounds with potent anti-cancer properties.[1][2] These compounds have been shown to inhibit the growth of various cancer cell lines, including those from breast, ovarian, prostate, and bladder cancers.[3][4][5][6] The mechanism of action for many of these derivatives involves the induction of apoptosis and cell cycle arrest, making them attractive candidates for further drug development.[4][5]

The MTT and XTT assays are reliable, colorimetric methods for assessing cell viability and cytotoxicity. These assays measure the metabolic activity of cells, which in most cases, correlates with the number of viable cells. In the presence of metabolically active cells, the tetrazolium salts (MTT or XTT) are reduced to colored formazan products, which can be quantified by spectrophotometry.

Data Presentation: Cytotoxicity of Thieno[2,3-b]pyridine Derivatives

The following tables summarize the cytotoxic activity of various thieno[2,3-b]pyridine derivatives against a panel of cancer cell lines, as determined by cell proliferation assays. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: IC50 Values of Thieno[2,3-b]pyridine Derivatives in Breast Cancer Cell Lines

Compound	Cell Line	Incubation Time (h)	IC50 (µM)	Reference
Compound 1	MDA-MB-231	48	2.082	[4]
Compound 1	MCF-7	48	2.053	[4]

Table 2: IC50 Values of Thieno[2,3-b]pyridine Derivatives in Ovarian Cancer Cell Lines

Compound	Cell Line	Incubation Time (h)	IC50 (µM)	Reference
Compound 1	OVCAR-3	48	5	[3]

Table 3: IC50 Values of Thieno[2,3-b]pyridine Derivatives in Bladder Cancer Cell Lines

Compound	Cell Line	Incubation Time (h)	IC50 (µg/mL)	Reference
Inhibitor 5	T24	48	2.672	[6]
Inhibitor 5	T24	72	0.5987	[6]

Table 4: IC50 Values of Thieno[2,3-b]pyridine Derivatives in Various Cancer Cell Lines

Compound	Cell Line	Incubation Time (h)	IC50 (µM)	Reference
Compound 3	HeLa, A549, LS174	48	<50	[1]
Compound 4	HeLa, A549, LS174	48	<50	[1]
Compound 5	HeLa, A549, LS174	48	<50	[1]
Compound 6	HeLa, A549, LS174	48	>50	[1]

Experimental Protocols

MTT Assay Protocol

This protocol is adapted from methodologies used in studies of thieno[2,3-b]pyridine derivatives.[4][6]

Materials:

• Thieno[2,3-b]pyridine derivatives

• Cancer cell lines (e.g., MDA-MB-231, MCF-7, OVCAR-3, T24)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the thieno[2,3-b]pyridine derivatives in complete culture medium. The final concentration of DMSO should be less than 0.1%.

  • Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO used for the compounds) and a blank control (medium only).

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[4]

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

  • Determine the IC50 value by plotting the percentage of cell viability against the compound concentration.

XTT Assay Protocol

This is a general protocol that can be adapted for testing thieno[2,3-b]pyridine derivatives.[7][8]

Materials:

• Thieno[2,3-b]pyridine derivatives

• Cancer cell lines

• Complete cell culture medium

• XTT labeling reagent

• Electron-coupling reagent (e.g., PMS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C and 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the thieno[2,3-b]pyridine derivatives in complete culture medium.

  • Add 100 µL of the diluted compounds to the respective wells.

  • Include vehicle and blank controls.

  • Incubate for the desired time (e.g., 24, 48, or 72 hours).

• XTT Reagent Preparation and Addition:

  • Prepare the XTT working solution immediately before use by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions. A common ratio is 50:1 (XTT:electron-coupling reagent).[9]

  • Add 50 µL of the XTT working solution to each well.

• Incubation:

  • Incubate the plate for 2-5 hours at 37°C, protecting it from light. The incubation time may need to be optimized depending on the cell type.[7]

• Absorbance Measurement:

  • Measure the absorbance at 450 nm using a microplate reader. A reference wavelength of 630-690 nm is often used to subtract non-specific background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability as described for the MTT assay.

  • Determine the IC50 value.

Visualizations

Signaling Pathway

Thieno[2,3-b]pyridine derivatives have been suggested to exert their anti-cancer effects through various mechanisms, including the inhibition of Phospholipase C (PLC).[6] PLC is a crucial enzyme in signal transduction pathways that regulate cell proliferation and growth.

Caption: Proposed mechanism of action for thieno[2,3-b]pyridine derivatives via PLC inhibition.

Experimental Workflows

Caption: Workflow diagram for the MTT cell proliferation assay.

Caption: Workflow diagram for the XTT cell proliferation assay.

References

• 1. journals.ut.ac.ir [journals.ut.ac.ir]
• 2. Short Communication Synthesis and Cytotoxic Assessment of Thieno pyridine Derivatives [jsciences.ut.ac.ir]
• 3. Deciphering the Interplay: Thieno[2,3-b]pyridine’s Impact on Glycosphingolipid Expression, Cytotoxicity, Apoptosis, and Metabolomics in Ovarian Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repozitorij.mefst.unist.hr [repozitorij.mefst.unist.hr]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. apexbt.com [apexbt.com]

Application Notes and Protocols: Chick Chorioallantoic Membrane (CAM) Assay for Angiogenesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a fundamental process in development, tissue repair, and various pathological conditions, most notably cancer.[1] The development of therapies targeting angiogenesis is a significant focus in modern drug development.[1] The Chick Chorioallantoic Membrane (CAM) assay is a robust and widely utilized in vivo model to study angiogenesis and assess the efficacy of potential pro- and anti-angiogenic compounds.[1][2]

The CAM is a highly vascularized extraembryonic membrane of the developing chick embryo that facilitates gas exchange.[1][2] Its dense and rapidly expanding capillary network provides an ideal physiological environment for observing blood vessel formation in real-time.[1][3] This assay is valued for its cost-effectiveness, high reproducibility, and for bridging the gap between in vitro cell-based assays and more complex and costly mammalian models.[1][2][4]

This document provides a comprehensive protocol for employing the CAM assay to evaluate the activity of angiogenesis inhibitors, covering experimental procedures, data quantification, and troubleshooting.

Principle of the Assay

The assay involves the local application of a test substance onto the CAM of a developing chick embryo.[1][2] The substance is typically delivered via a carrier, such as a sterile filter paper disc or a gelatin sponge.[1] Following a set incubation period, the effect on the surrounding vasculature is assessed.[5] A reduction in the density, length, or branching of blood vessels in the treated area compared to a control group signifies anti-angiogenic activity.[1]

Experimental Protocol

This protocol details the steps for performing the CAM assay for angiogenesis inhibition. Strict sterile techniques should be maintained throughout the procedure to prevent contamination.[2]

Materials and Reagents

• Fertilized chicken eggs (e.g., White Leghorn), Embryonic Day 0 (EDD 0)

• Egg incubator with humidity control (37.5°C, 60-85% humidity)

• 70% Ethanol or 0.1% Benzalkonium bromide for disinfection[2][6]

• Sterile Phosphate-Buffered Saline (PBS)

• Test inhibitor and vehicle control (e.g., DMSO, PBS)

• Carrier discs (e.g., sterile filter paper, gelatin sponges)[1][3]

• Sterile forceps, scissors, and a rotary tool with a fine grinding bit or a needle

• Parafilm or sterile adhesive tape

• Stereomicroscope with imaging capabilities

• Fixative solution (e.g., 4% Paraformaldehyde, or Methanol:Acetone 1:1)[2][3]

• Glass slides

Step-by-Step Methodology

1. Egg Incubation and Preparation (EDD 0 - EDD 3)

• Upon receipt, gently wipe the fertilized eggs with 70% ethanol to disinfect the shell surface.[6]

• Place the eggs horizontally in an incubator set to 37.5°C with 85% humidity.[3] Rotate the eggs daily until EDD 3.

• On EDD 3, stop rotation and place the eggs in a stationary position. This allows the embryo and CAM to settle.

2. Windowing the Eggshell (EDD 4 - EDD 6)

• Candle the eggs to identify the location of the air sac and the main blood vessels. Mark a suitable area on the shell away from the embryo.

• Disinfect the marked area again with 70% ethanol.

• Carefully create a small window (1-2 cm²) in the shell using a sterile rotary tool or by gently tapping to crack the shell and removing the pieces with forceps. Avoid damaging the underlying shell membrane.[1]

• Add a few drops of sterile PBS or normal saline onto the shell membrane to make it transparent and easier to separate from the CAM.[2][3]

• Seal the window with sterile Parafilm or adhesive tape and return the eggs to the incubator.[1]

3. Application of Test Substance (EDD 7 - EDD 9)

• Prepare the test inhibitor solution at the desired concentration in a sterile, biocompatible solvent.

• Saturate a sterile carrier disc (e.g., filter paper) with a defined volume (typically 10-20 µL) of the inhibitor solution or the vehicle control.[1] Allow the solvent to evaporate in a sterile hood.

• Carefully remove the seal from the egg window. Gently place the carrier disc onto the CAM, ensuring it is placed on an area with a fine capillary network and not on top of large, pre-existing vessels.[7]

• Reseal the window and return the eggs to the incubator for 48-72 hours.[8]

4. Observation and Documentation (EDD 11 - EDD 12)

• After the incubation period, carefully open the window.

• Observe the CAM in situ using a stereomicroscope. Capture high-resolution images of the area around the carrier disc for both the treated and control groups.

• Note any signs of toxicity, such as hemorrhage or vessel leakage.

5. Assay Termination and CAM Excision

• To fix the vasculature for detailed analysis, gently flood the CAM with a fixative solution like 4% paraformaldehyde or a 1:1 mixture of methanol and acetone.[1][3]

• After fixation, carefully use forceps and scissors to excise the CAM portion containing the carrier disc and surrounding area.[3]

• Spread the excised CAM flat on a glass slide for further imaging and quantification.[3]

Quantification of Angiogenesis

Objective quantification is crucial for obtaining reliable data. Several methods can be employed:

• Vessel Branch Point Analysis: This is a common method where the number of blood vessel branch points within a defined area around the carrier is manually or automatically counted.[3][8] A decrease in branch points indicates inhibition.

• Vascular Density and Length: Image analysis software (e.g., ImageJ/Fiji) can be used to measure the total area covered by blood vessels (vascular density) or the total length of the vessels in a region of interest.[9]

• Scoring Methods: Semi-quantitative scoring systems can be used, where a score is assigned based on the degree of inhibition (e.g., 0 for no inhibition, 1 for partial, 2 for complete inhibition in a defined zone).[10]

• Fractal Analysis: This method provides an objective measure of the complexity of the vascular network. The fractal dimension (Df) is calculated, where a lower Df corresponds to a less complex, inhibited vascular pattern.[11]

Data Presentation

Quantitative data from CAM assay experiments should be presented clearly to allow for comparison between different inhibitors and concentrations.

Table 1: Efficacy of Known Angiogenesis Inhibitors in the CAM Assay

Compound	Target(s)	Typical Concentration	% Inhibition (Mean ± SD)	IC50 Value	Reference
Thalidomide	Multiple	50 µ g/disc	45 ± 5%	~50 µg/mL
Bevacizumab	VEGFA	100 µg/mL	60 ± 8%	~25 µg/mL	[12]
Sunitinib	VEGFR, PDGFR	20 µM	70 ± 6%	~10 µM	[12]
Sorafenib	VEGFR, PDGFR, Raf	20 µM	65 ± 7%	~15 µM	[12]
Usnic Acid	VEGF/bFGF pathways	75 µM	Significant	Not specified	[13]
Risperidone	VEGFR	Not specified	Not specified	46-50 µM	[14]

Note: The values presented are representative and can vary based on specific experimental conditions.

Table 2: Anti-Angiogenic Activity of Rumex hastatus Fractions in CAM Assay [15]

Sample	Concentration (µg/mL)	% Inhibition (Mean ± SD)	IC50 (µg/mL)
Chloroform Fraction	1000	81.6 ± 1.7	17.9
Saponin Fraction	1000	78.9 (data not shown)	64.9

Signaling Pathways and Visualizations

Understanding the underlying molecular pathways is key to interpreting results. Angiogenesis is tightly regulated by signaling cascades, with the Vascular Endothelial Growth Factor (VEGF) pathway being a primary driver.[16][17]

VEGF Signaling Pathway

VEGF-A is a potent pro-angiogenic factor that binds to its receptor, VEGFR-2, on endothelial cells.[16][18] This binding triggers receptor dimerization and autophosphorylation of tyrosine residues, initiating downstream signaling cascades.[19] Key pathways activated include the PLCγ-PKC-MAPK pathway, which promotes cell proliferation, and the PI3K-Akt pathway, which supports cell survival.[18] Many anti-angiogenic drugs are designed to inhibit key components of this pathway, such as VEGF-A itself (e.g., Bevacizumab) or the tyrosine kinase activity of its receptor (e.g., Sunitinib).[12]

Caption: VEGF signaling pathway and points of inhibition.

CAM Assay Experimental Workflow

The workflow for the CAM assay follows a logical sequence from egg preparation to final data analysis. Visualizing this process can help in planning and execution.

Caption: Experimental workflow for the CAM assay.

Troubleshooting

Successful execution of the CAM assay requires careful technique. Below are common issues and their solutions.

Table 3: Troubleshooting Common CAM Assay Problems

Problem	Potential Cause(s)	Recommended Solution(s)
High Embryo Mortality	- Contamination (bacterial or fungal)[2][20]- Physical shock or improper handling[7]- Incorrect incubation temperature or humidity[7]	- Maintain strict sterile technique; disinfect eggs and workspace thoroughly.[2][20]- Handle eggs gently at all times.- Ensure incubator is calibrated and stable at 37-38°C and 60-70% humidity.[7]
False Positives (Inhibition in Control)	- Mechanical trauma from the carrier[7]- Vehicle toxicity (e.g., high DMSO concentration)[7]- Salt crystallization from buffer causing inflammation[8]	- Use smooth, appropriately sized carriers.- Ensure final vehicle concentration is non-toxic (e.g., DMSO <1%).[7]- Ensure all solutions are fully dissolved and free of precipitates before application.[7]
Inconsistent Results	- Inconsistent placement of the carrier on the CAM[7]- Uneven drug distribution in the carrier[7]- Subjectivity in manual quantification	- Place carriers on areas with similar vascular density, avoiding large vessels.[7]- Ensure homogenous mixing of the test compound with the carrier material.- Use standardized imaging settings and blinded analysis; employ image analysis software for objective quantification.[21]
Fungal Contamination	- Spores on eggshells or in the incubator. 70% ethanol is less effective against fungi.[20]	- Use a disinfectant with anti-fungal properties for the incubator and equipment.[20]- Ensure adequate disinfectant exposure time.[20]- Maintain proper waste disposal for contaminated eggs.[20]

References

• 1. benchchem.com [benchchem.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. In vivo Chick Chorioallantoic Membrane (CAM) Angiogenesis Assays [bio-protocol.org]
• 4. Angiogenesis Assays in the Chick CAM | Springer Nature Experiments [experiments.springernature.com]
• 5. Chick Chorioallantoic Membrane (CAM) Assay | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Protocol for performing angiogenic and tumorigenic assays using the in ovo chick embryo chorioallantoic membrane model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Chick chorioallantoic membrane (CAM) assay for the evaluation of the antitumor and antimetastatic activity of platinum-based drugs in association with the impact on the amino acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantitation of angiogenesis in the chick chorioallantoic membrane model using fractal analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ClinPGx [clinpgx.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Antitumor and anti-angiogenic potentials of isolated crude saponins and various fractions of Rumex hastatus D. Don - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cusabio.com [cusabio.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. aacrjournals.org [aacrjournals.org]
• 20. pathologie.uk-erlangen.de [pathologie.uk-erlangen.de]
• 21. youtube.com [youtube.com]

Application Notes and Protocols: Antimicrobial Susceptibility Testing of 3-Methylthieno[2,3-b]pyridin-4-ol

For: Researchers, Scientists, and Drug Development Professionals

Subject: Standardized methods for evaluating the in vitro antimicrobial activity of the novel compound 3-Methylthieno[2,3-b]pyridin-4-ol.

Introduction

The emergence of multidrug-resistant pathogens necessitates the discovery and development of new antimicrobial agents. Thieno[2,3-b]pyridine derivatives have been identified as a promising class of heterocyclic compounds with a broad spectrum of biological activities. This document provides detailed application notes and standardized protocols for the antimicrobial susceptibility testing (AST) of a specific derivative, 3-Methylthieno[2,3-b]pyridin-4-ol. The following protocols are based on established methods from the Clinical and Laboratory Standards Institute (CLSI) and are essential for determining the compound's spectrum of activity and potency against a panel of clinically relevant microorganisms.

While specific antimicrobial data for 3-Methylthieno[2,3-b]pyridin-4-ol is not yet extensively published, the methodologies described herein provide a framework for its systematic evaluation.

Data Presentation

Quantitative data from antimicrobial susceptibility testing should be organized systematically to facilitate analysis and comparison. The primary metric recorded is the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Table 1: Template for Minimum Inhibitory Concentration (MIC) Data

The following table structure is recommended for presenting the MIC values of 3-Methylthieno[2,3-b]pyridin-4-ol against various microbial strains. Values should be reported in µg/mL.

Microorganism	Strain ID	Compound MIC (µg/mL)	Control Drug 1 MIC (µg/mL)	Control Drug 2 MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	ATCC 29213	Ciprofloxacin	Vancomycin
Enterococcus faecalis	ATCC 29212	Ciprofloxacin	Vancomycin
Streptococcus pneumoniae	ATCC 49619	Penicillin	Levofloxacin
Gram-Negative Bacteria
Escherichia coli	ATCC 25922	Ciprofloxacin	Gentamicin
Pseudomonas aeruginosa	ATCC 27853	Ciprofloxacin	Gentamicin
Klebsiella pneumoniae	ATCC 700603	Ciprofloxacin	Imipenem
Fungi
Candida albicans	ATCC 90028	Fluconazole	Amphotericin B
Aspergillus fumigatus	ATCC 204305	Voriconazole	Amphotericin B

Experimental Protocols

The following are detailed protocols for determining the antimicrobial susceptibility of 3-Methylthieno[2,3-b]pyridin-4-ol.

Broth Microdilution Method

This method is used to determine the MIC in a liquid medium and is considered a gold standard for susceptibility testing.[1][2]

Principle: A serial two-fold dilution of the test compound is prepared in a 96-well microtiter plate with a standardized microbial inoculum. The MIC is the lowest concentration of the compound that inhibits visible growth.

Materials:

• 3-Methylthieno[2,3-b]pyridin-4-ol (stock solution in a suitable solvent, e.g., DMSO)

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Standardized microbial inoculum (0.5 McFarland standard, diluted to ~5 x 10^5 CFU/mL)

• Positive control (microorganism in broth without compound)

• Negative control (broth only)

• Control antibiotics (e.g., ciprofloxacin, fluconazole)

Protocol:

• Compound Preparation: Prepare a stock solution of 3-Methylthieno[2,3-b]pyridin-4-ol. Perform serial two-fold dilutions in the appropriate growth medium in the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in the growth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 100 µL of the standardized inoculum to each well containing the compound dilutions, resulting in a final volume of 200 µL per well.

• Controls: Include wells for a positive control (inoculum without compound) and a negative control (medium only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at 30-35°C for 24-48 hours for yeast.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

Agar Dilution Method

This method is another reference standard for MIC determination, particularly useful for testing multiple isolates simultaneously.[3][4][5]

Principle: A series of agar plates are prepared, each containing a different concentration of the test compound. A standardized inoculum of the test microorganisms is then spotted onto the surface of each plate.

Materials:

• 3-Methylthieno[2,3-b]pyridin-4-ol

• Molten Mueller-Hinton Agar (MHA) or other suitable agar

• Sterile Petri dishes

• Standardized microbial inoculum (10^4 CFU per spot)

• Inocula replicating apparatus (optional)

Protocol:

• Plate Preparation: Prepare serial dilutions of the compound and add them to molten agar that has been cooled to 45-50°C. Pour the agar into sterile Petri dishes to a uniform depth of 4 mm and allow them to solidify.[6]

• Inoculum Preparation: Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 10^7 CFU/mL.

• Inoculation: Spot a small volume (1-2 µL) of the inoculum, containing approximately 10^4 CFU, onto the surface of each agar plate.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the compound that completely inhibits the growth of the microorganism at the inoculation spot.

Disk Diffusion (Kirby-Bauer) Method

This is a qualitative or semi-quantitative method to assess the susceptibility of a microorganism to a compound.[7][8]

Principle: A filter paper disk impregnated with a known concentration of the test compound is placed on an agar plate uniformly inoculated with the test microorganism. The compound diffuses into the agar, creating a concentration gradient. The diameter of the zone of growth inhibition around the disk is measured.

Materials:

• Sterile filter paper disks (6 mm diameter)

• 3-Methylthieno[2,3-b]pyridin-4-ol solution of known concentration

• Mueller-Hinton Agar plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Sterile swabs

• Forceps

Protocol:

• Disk Preparation: Impregnate sterile filter paper disks with a defined amount of the 3-Methylthieno[2,3-b]pyridin-4-ol solution and allow them to dry.

• Inoculation: Dip a sterile swab into the standardized inoculum and streak it evenly across the entire surface of an MHA plate to create a confluent lawn of growth.[7]

• Disk Placement: Using sterile forceps, place the impregnated disks onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.[9]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Reading Results: Measure the diameter of the zone of inhibition (in mm) around each disk. The interpretation of susceptible, intermediate, or resistant requires correlation with MIC data.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflows and a proposed logical framework for investigating the mechanism of action.

Caption: Workflow for Broth Microdilution Assay.

Caption: Workflow for the Disk Diffusion (Kirby-Bauer) Test.

Caption: Logical workflow for investigating the mechanism of action.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Broth microdilution - Wikipedia [en.wikipedia.org]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Agar dilution - Wikipedia [en.wikipedia.org]
• 6. repository.seafdec.org.ph [repository.seafdec.org.ph]
• 7. asm.org [asm.org]
• 8. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 9. microbenotes.com [microbenotes.com]

Application Notes and Protocols for Kinase Inhibition Profiling of 3-Methylthieno[2,3-b]pyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thieno[2,3-b]pyridine scaffold is a privileged heterocyclic structure frequently encountered in medicinal chemistry and is a core component of numerous compounds with diverse biological activities. Notably, derivatives of this scaffold have been identified as potent inhibitors of various protein kinases, which are critical regulators of cellular processes and established targets in drug discovery, particularly in oncology and immunology. While the specific kinase inhibition profile of 3-Methylthieno[2,3-b]pyridin-4-ol is not extensively documented in publicly available literature, its structural similarity to known kinase inhibitors suggests its potential as a valuable starting point for the development of novel therapeutic agents.

This document provides a generalized framework for researchers to assess the kinase inhibitory potential of 3-Methylthieno[2,3-b]pyridin-4-ol. It includes detailed protocols for established in vitro kinase inhibition assays that can be adapted to screen this compound against a panel of kinases. The provided methodologies for kinases such as Pim-1, LIMK1, and CK2, which are known to be inhibited by other thieno[2,3-b]pyridine derivatives, serve as a strategic starting point for profiling.

Data Presentation: A Template for Kinase Inhibition Profiling

Effective kinase inhibitor profiling requires the systematic evaluation of a compound's potency and selectivity. The following table templates are provided for the clear and structured presentation of quantitative data obtained from kinase inhibition assays.

Table 1: Single-Point Inhibition Data for 3-Methylthieno[2,3-b]pyridin-4-ol

Kinase Target	Compound Concentration (µM)	Percent Inhibition (%)
Kinase A	1
Kinase B	1
Kinase C	10
...	...

Table 2: IC50 Determination for Active Kinases

Kinase Target	IC50 (µM)	95% Confidence Interval	Hill Slope
Kinase A
Kinase D
...

Experimental Protocols

The following protocols provide detailed methodologies for performing in vitro kinase inhibition assays. These can be adapted to profile 3-Methylthieno[2,3-b]pyridin-4-ol against a wide range of kinases.

Protocol 1: General LanthaScreen® Eu Kinase Binding Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) based binding assay to quantify the affinity of a test compound for a kinase.

Materials:

• Kinase of interest (e.g., from Thermo Fisher Scientific)

• LanthaScreen® Eu-anti-Tag Antibody

• Kinase Tracer (Alexa Fluor™ 647-labeled)

• Kinase Buffer A (5X)

• Test Compound (3-Methylthieno[2,3-b]pyridin-4-ol) dissolved in 100% DMSO

• 384-well, low-volume, non-binding surface microplates

• TR-FRET enabled microplate reader

Procedure:

• Reagent Preparation:

  • Prepare 1X Kinase Buffer A by diluting the 5X stock with deionized water.

  • Prepare a 3X solution of the test compound by serially diluting it in 1X Kinase Buffer A. The final DMSO concentration should be kept constant across all wells.

  • Prepare a 3X mixture of the kinase and Eu-anti-Tag antibody in 1X Kinase Buffer A.

  • Prepare a 3X solution of the Kinase Tracer in 1X Kinase Buffer A.

• Assay Assembly (15 µL final volume):

  • Add 5 µL of the 3X test compound solution to the appropriate wells of the 384-well plate. For control wells, add 5 µL of 1X Kinase Buffer A with the corresponding DMSO concentration.

  • Add 5 µL of the 3X kinase/antibody mixture to all wells.

  • Add 5 µL of the 3X tracer solution to all wells.

• Incubation and Measurement:

  • Cover the plate and incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a TR-FRET microplate reader, measuring the emission at both 615 nm (donor) and 665 nm (acceptor) with an excitation of 340 nm.

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the test compound concentration.

  • Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 value.

Protocol 2: Pim-1 Kinase Activity Assay (ADP-Glo™)

This protocol outlines a luminescence-based assay to measure the activity of Pim-1 kinase by quantifying ADP production.

Materials:

• Recombinant Pim-1 Kinase

• Pim-1 substrate peptide

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• PIM1 Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)[1]

• Test Compound (3-Methylthieno[2,3-b]pyridin-4-ol) in DMSO

• White, opaque 384-well microplates

Procedure:

• Reaction Setup:

  • Add 1 µL of the test compound or DMSO (control) to the wells of the microplate.[1]

  • Add 2 µL of Pim-1 kinase in Kinase Buffer to each well.[1]

  • Initiate the reaction by adding 2 µL of a substrate/ATP mix.[1]

  • Incubate at room temperature for 60 minutes.[1]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[1]

  • Incubate for 40 minutes at room temperature.[1]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[1]

  • Incubate for 30 minutes at room temperature.[1]

• Measurement and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Protocol 3: LIMK1 Kinase Assay

This protocol describes an in vitro assay to measure the activity of LIMK1.

Materials:

• Recombinant LIMK1

• Cofilin (substrate)

• ATP

• Kinase Buffer (e.g., 20 mM HEPES pH 7.0, 10 mM MgCl2, 0.25 mM EGTA, 0.01% (v/v) Triton X-100, and 1 mM DTT)[2]

• Test Compound (3-Methylthieno[2,3-b]pyridin-4-ol) in DMSO

• Detection reagent (e.g., Kinase-Glo®, Promega)

• White, opaque 384-well microplates

Procedure:

• Kinase Reaction:

  • In a 384-well plate, combine the test compound, LIMK1, and cofilin in the kinase buffer.[2]

  • Initiate the reaction by adding ATP. A typical reaction might contain 7.5 ng LIMK1, 8 µM cofilin, and 20 µM ATP in a total volume of 10 µl.[2]

  • Incubate for 1 hour at room temperature.[2]

• Signal Detection:

  • Add an equal volume (10 µl) of Kinase-Glo® reagent to each well.[2]

  • Incubate for an additional 10-30 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence on a plate reader.

  • A lower luminescent signal corresponds to higher kinase activity (more ATP consumed).

  • Calculate the percent inhibition and determine the IC50 as described previously.

Protocol 4: Casein Kinase 2 (CK2) Radiometric Assay

This protocol details a traditional method for measuring CK2 activity using a radiolabeled ATP.

Materials:

• Purified, active Casein Kinase 2

• Specific CK2 substrate peptide (e.g., RRRADDSDDDDD)[3]

• ATP

• [γ-³²P]ATP[3]

• Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM beta-glycerophosphate, 2 mM DTT, 0.1 mM Na₃VO₄, 10 mM MgCl₂)[3]

• Stopping Reagent (e.g., 75 mM phosphoric acid)[3]

• P81 Phosphocellulose Paper[3]

• Scintillation counter and fluid

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the Kinase Assay Buffer, test compound, and CK2 enzyme in a microcentrifuge tube on ice.

  • Initiate the reaction by adding a mix of non-radiolabeled ATP and [γ-³²P]ATP.[3]

  • Incubate the reaction at 30°C for 10-30 minutes, ensuring the reaction is in the linear range.[3]

• Stopping the Reaction and Sample Processing:

  • Terminate the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose paper square.[3]

  • Wash the P81 paper squares multiple times with phosphoric acid to remove unincorporated [γ-³²P]ATP.[3]

• Quantification:

  • Place the dried P81 paper into a scintillation vial with scintillation fluid.

  • Measure the amount of incorporated ³²P using a scintillation counter.

• Data Analysis:

  • Calculate the kinase activity based on the counts per minute (CPM) and the specific activity of the ATP mixture.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

Visualizations

The following diagrams illustrate key concepts in kinase inhibition profiling.

Caption: A generic kinase signaling pathway and the point of intervention by an inhibitor.

Caption: Experimental workflow for a typical in vitro kinase inhibition assay.

Caption: Logical workflow for determining the kinase selectivity profile of a test compound.

References

• 1. promega.com [promega.com]
• 2. Development of a high-throughput screening method for LIM kinase 1 using a luciferase-based assay of ATP consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Methylthieno[2,3-b]pyridin-4-ol synthesis

Technical Support Center: Synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol

This technical support guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 3-Methylthieno[2,3-b]pyridin-4-ol?

A1: The synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol typically involves a multi-step process starting from a substituted pyridine derivative. A common strategy is the construction of the fused thiophene ring onto the pyridine core. This often involves the Dieckmann cyclization of a 2-mercaptonicotinic acid ester derivative, which generally requires more drastic conditions compared to other cyclization methods like the Thorpe-Ziegler cyclization.[1]

Q2: What are the critical parameters to control during the synthesis?

A2: Key parameters to control include the choice of base, solvent, reaction temperature, and reaction time. The purity of starting materials and the exclusion of moisture are also crucial for achieving high yields and minimizing side products. The nature of substituents on the pyridine ring can significantly influence the reaction's success.[1]

Q3: What are the expected tautomeric forms of the final product?

A3: The product, 3-Methylthieno[2,3-b]pyridin-4-ol, can exist in tautomeric forms, including the 4-hydroxy and the 4-oxo (or 4-one) forms. The predominant tautomer can depend on the solvent, pH, and solid-state packing. It's important to characterize the final product thoroughly using techniques like NMR and IR spectroscopy to identify the major tautomeric form present.[1]

Troubleshooting Guide

Low or No Product Yield

Issue: After following the experimental protocol, I have a very low yield of the desired 3-Methylthieno[2,3-b]pyridin-4-ol, or no product at all.

Possible Causes and Solutions:

• Inefficient Cyclization: The Dieckmann cyclization step can be sensitive to reaction conditions.

  • Base: The choice and amount of base are critical. If a weaker base was used, consider switching to a stronger base like potassium tert-butoxide (t-BuOK) or sodium ethoxide (NaOEt). Ensure the base is fresh and anhydrous.

  • Temperature: The reaction may require higher temperatures or longer reaction times for successful cyclization. Consider increasing the temperature in increments or extending the reaction duration. Some related cyclizations are performed at reflux in solvents like ethanol or DMF.[1]

  • Solvent: The solvent can significantly impact the reaction. Anhydrous conditions are often necessary. Consider switching to a high-boiling point aprotic solvent like DMF or dioxane if not already in use.

• Starting Material Degradation: The starting materials, particularly the 2-mercaptopyridine derivative, might be unstable under the reaction conditions.

  • Reaction Time and Temperature: Excessive heat or prolonged reaction times can lead to decomposition. Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation of sensitive reagents.

• Impure Starting Materials: Impurities in the starting materials can interfere with the reaction.

  • Purification: Ensure all starting materials are of high purity. Recrystallize or chromatograph them if necessary.

Formation of Multiple Products/Side Reactions

Issue: My reaction mixture shows multiple spots on TLC, indicating the formation of side products.

Possible Causes and Solutions:

• Intermolecular Condensation: Instead of the desired intramolecular cyclization, intermolecular side reactions may be occurring.

  • Concentration: Running the reaction at a higher dilution (lower concentration) can favor the intramolecular cyclization over intermolecular reactions.

• Oxidation: The mercapto group is susceptible to oxidation.

  • Inert Atmosphere: Use an inert atmosphere to minimize oxidation. Degassing the solvent before use can also be beneficial.

• Incomplete Alkylation: If the synthesis involves an S-alkylation step prior to cyclization, this step might be incomplete, leading to a mixture of starting material and the alkylated intermediate.

  • Reaction Conditions: Optimize the alkylation step by adjusting the base, temperature, and reaction time to ensure complete conversion before proceeding to the cyclization.

Product Isolation and Purification Difficulties

Issue: I am having trouble isolating and purifying the final product.

Possible Causes and Solutions:

• Product Solubility: The product may have limited solubility in common organic solvents, making extraction and purification challenging.

  • Solvent Screening: Experiment with a range of solvents for extraction and recrystallization.

  • Chromatography: If recrystallization is ineffective, column chromatography with an appropriate solvent system may be necessary.

• Emulsion Formation during Extraction: The presence of polar functionalities can sometimes lead to emulsion formation during aqueous workup.

  • Brine Wash: Washing the organic layer with a saturated sodium chloride solution (brine) can help to break up emulsions.

  • Filtration: Filtering the mixture through a pad of celite can also be effective.

Data Presentation

Table 1: Comparison of Reaction Conditions for Thieno[2,3-b]pyridine Synthesis

Entry	Starting Material	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	2-mercaptonicotinates	EtONa	EtOH	Reflux	1	N/A	[1]
2	3-cyanopyridine-2(1H)-thiones	BuOK	DMF	55-60	0.67	N/A	[1]
3	3-cyanopyridine-2(1H)-thiones	KOH	DMF	65-70	3	N/A	[1]
4	2-(cyanomethylthio)nicotinonitrile	K2CO3	Dioxane	60-70	N/A	N/A	[1]
5	2-thioxo-dihydropyridine-3-carbonitrile	KOH (aq)	DMF	Room Temp	0.5-0.67	N/A	[2]

N/A: Not explicitly available for the target compound, values are for related structures.

Experimental Protocols

Representative Protocol for the Synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol via Dieckmann Cyclization

Step 1: S-Alkylation of Ethyl 2-mercaptonicotinate

• To a solution of ethyl 2-mercaptonicotinate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃) (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add methyl 2-chloropropionate (1.2 eq) dropwise to the suspension.

• Heat the reaction mixture to 70-80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the S-alkylated intermediate.

Step 2: Intramolecular Dieckmann Cyclization

• Dissolve the S-alkylated intermediate (1.0 eq) in anhydrous toluene.

• Add potassium tert-butoxide (t-BuOK) (2.0 eq) portion-wise at room temperature under an inert atmosphere.

• Heat the reaction mixture to reflux and stir for 8-12 hours, monitoring the reaction by TLC.

• After completion, cool the mixture to room temperature and carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Separate the aqueous and organic layers. Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 3-Methylthieno[2,3-b]pyridin-4-ol.

Visualizations

Caption: Synthetic workflow for 3-Methylthieno[2,3-b]pyridin-4-ol.

Caption: Troubleshooting logic for low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Thieno[2,3-b]pyridines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of thieno[2,3-b]pyridines.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of thieno[2,3-b]pyridines, categorized by the specific synthetic method.

Gewald Aminothiophene Synthesis

The Gewald reaction is a versatile method for the synthesis of 2-aminothiophenes, which are key precursors for certain thieno[2,3-b]pyridines.

Issue 1: Low or No Yield of the Desired 2-Aminothiophene

• Question: My Gewald reaction is giving a very low yield or no product at all. What are the potential causes and how can I troubleshoot this?

• Answer: Low or no yield in a Gewald reaction can stem from several factors, primarily related to the initial Knoevenagel condensation, sulfur reactivity, or reaction conditions.[1][2]

  • Inefficient Knoevenagel Condensation: The initial condensation between the carbonyl compound and the active methylene nitrile is a critical step.[1]

    • Base Selection: The choice and amount of base are crucial. For less reactive ketones, a stronger base might be required. Commonly used bases include secondary amines like morpholine and piperidine, or tertiary amines such as triethylamine.[2] It's advisable to screen different bases to find the optimal one for your specific substrates.

    • Water Removal: This condensation step produces water, which can hinder the reaction progress. Using a Dean-Stark apparatus or adding a dehydrating agent can be beneficial.[2]

  • Poor Sulfur Solubility and Reactivity: Elemental sulfur needs to be effectively incorporated into the reaction.

    • Solvent Choice: Polar solvents like ethanol, methanol, or N,N-dimethylformamide (DMF) are generally preferred as they enhance the solubility and reactivity of sulfur.[2]

    • Temperature: Gently heating the reaction mixture, typically between 40-70°C, can improve the reactivity of sulfur. However, excessively high temperatures may lead to the formation of side products.[1][2] A temperature screening is recommended to find the optimal balance.

  • Steric Hindrance: Sterically hindered ketones may react poorly under standard one-pot conditions.

    • Two-Step Procedure: A modified, two-step protocol can be more effective. First, isolate the intermediate from the Knoevenagel condensation, and then react it with sulfur and a base in a subsequent step.[2]

  • Starting Material Quality: Ensure that all reagents, especially the carbonyl compound and active methylene nitrile, are pure and dry. Impurities can interfere with the reaction.

Issue 2: Formation of Significant Side Products

• Question: My reaction mixture shows multiple spots on TLC, indicating the formation of byproducts. What are these side products and how can I minimize them?

• Answer: The most common side product in the Gewald reaction is the dimer of the α,β-unsaturated nitrile intermediate.[1][3]

  • Minimizing Dimerization: The formation of this dimer is highly dependent on the reaction conditions.[1]

    • Controlled Reagent Addition: Slow, controlled addition of the reagents can help to minimize the self-condensation of the intermediate.

    • Temperature Optimization: As mentioned earlier, optimizing the reaction temperature is crucial. Temperatures that are too high can favor side reactions.[1]

  • Purification: If side products are formed, purification can be achieved through:

    • Recrystallization: This is often effective for purifying the solid 2-aminothiophene product.[4]

    • Column Chromatography: For mixtures that are difficult to separate by recrystallization, column chromatography using silica gel is a common and effective method.

Friedländer Annulation

The Friedländer synthesis is a classical method for constructing the pyridine ring of the thieno[2,3-b]pyridine system from an ortho-aminoaryl aldehyde or ketone and a compound containing a reactive methylene group.

Issue 1: Low Yield in the Friedländer Reaction

• Question: I am getting a low yield for my Friedländer synthesis of a thieno[2,3-b]pyridine. What factors should I investigate?

• Answer: Low yields in the Friedländer synthesis can often be attributed to the choice of catalyst, reaction temperature, or the reactivity of the starting materials.

  • Catalyst Choice: The reaction can be catalyzed by either acids or bases.[5][6][7]

    • Base Catalysis: Traditional methods often use bases like sodium ethoxide, potassium hydroxide, or piperidine.[7] The strength of the base can significantly influence the reaction rate and yield.

    • Acid Catalysis: A variety of acids, including p-toluenesulfonic acid, trifluoroacetic acid, and Lewis acids like zinc chloride, have been used to catalyze the Friedländer reaction.[5] If a base-catalyzed reaction is not efficient, switching to an acid catalyst, or vice-versa, may improve the yield.

  • Reaction Temperature: The optimal temperature can vary widely depending on the substrates and catalyst used. Some reactions proceed at room temperature, while others require heating to temperatures as high as 150-220°C, especially in the absence of a catalyst.[7] It is important to find the right temperature to ensure the reaction goes to completion without causing decomposition of starting materials or products.

  • Reactivity of Methylene Group: The ketone or other compound providing the α-methylene group must be sufficiently reactive. If the reaction is sluggish, using a more activated methylene compound, if possible, can improve the yield.

Issue 2: Formation of Byproducts

• Question: What are the common side products in a Friedländer synthesis and how can I avoid them?

• Answer: Side reactions in the Friedländer synthesis can include self-condensation of the starting materials or the formation of regioisomers if the methylene-containing reactant is unsymmetrical.

  • Self-Condensation: The ortho-aminoaryl ketone or the methylene compound can undergo self-condensation, especially under harsh reaction conditions (e.g., very high temperatures or very strong catalysts). Careful control of the reaction temperature and stoichiometry can help minimize these side reactions.

  • Regioisomer Formation: When using an unsymmetrical ketone, two different regioisomers of the thieno[2,3-b]pyridine can be formed. To obtain a single desired product, it is often necessary to use a symmetrical ketone or a starting material that directs the cyclization to the desired position.

  • Purification: Purification of the desired product from byproducts can typically be achieved by:

    • Recrystallization: If the desired product is a solid and has different solubility characteristics from the byproducts, recrystallization is an effective purification method.[8]

    • Column Chromatography: This is a versatile technique for separating isomers and other closely related byproducts from the main product.

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a method to generate substituted thiophenes, which can then be further elaborated to form the thieno[2,3-b]pyridine skeleton.

Issue 1: Low Yield of the Thiophene Intermediate

• Question: My Fiesselmann synthesis is resulting in a low yield of the desired thiophene. What are the key parameters to optimize?

• Answer: The yield of the Fiesselmann synthesis is highly dependent on the base used and the reaction conditions.

  • Base Selection: The reaction requires a base to deprotonate the thioglycolic acid derivative.[9] Common bases include sodium ethoxide or potassium hydroxide. The choice and stoichiometry of the base can significantly impact the efficiency of the initial Michael addition and the subsequent cyclization.

  • Reaction Temperature: The temperature needs to be carefully controlled. While the initial addition may proceed at lower temperatures, the cyclization and elimination steps might require heating. Optimization of the temperature profile is crucial to maximize the yield and minimize side reactions.

  • Formation of Intermediates: A variation of the Fiesselmann synthesis can lead to the formation of a monoadduct or a thioacetal depending on the reaction conditions.[9][10] For instance, the presence of an alcohol can favor the formation of the monoadduct.[9][10] To drive the reaction towards the desired thiophene, it might be necessary to use a stronger base like a sodium alcoholate for the cyclization step.[9][10]

Frequently Asked Questions (FAQs)

• Q1: How can I improve the overall yield of my thieno[2,3-b]pyridine synthesis?

  • A1: To improve the overall yield, consider a systematic optimization of the reaction parameters. This includes screening different catalysts (both type and loading), solvents of varying polarity, and a range of reaction temperatures. The purity of your starting materials is also critical; ensure they are free from impurities that could inhibit the reaction. Finally, consider alternative synthetic routes if one method consistently gives low yields.

• Q2: What are the best methods for purifying thieno[2,3-b]pyridines?

  • A2: The choice of purification method depends on the physical properties of your product and the nature of the impurities.

    • Recrystallization: This is a good first choice for solid products.[4] Experiment with different solvents to find one in which your product is soluble at high temperatures but sparingly soluble at room temperature.

    • Column Chromatography: This is a highly effective method for separating complex mixtures, including isomers and byproducts with similar polarities. Silica gel is the most common stationary phase.

    • Washing/Trituration: Sometimes, simply washing the crude solid product with an appropriate solvent can remove a significant amount of impurities.

• Q3: How does the purity of starting materials affect the synthesis?

  • A3: The purity of starting materials is paramount for a successful synthesis. Impurities can act as catalyst poisons, participate in side reactions leading to a complex mixture of byproducts, or simply reduce the effective concentration of your reactants, all of which will lower the yield of the desired product. It is always recommended to use reagents of the highest possible purity or to purify them before use if necessary.

Data Presentation

Table 1: Effect of Catalyst and Solvent on Gewald Reaction Yield

Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Piperidinium Borate (10)	Ethanol	100	0.5	>90	This work
Piperidinium Borate (15)	Ethanol	100	0.33	>90	This work
Piperidinium Borate (20)	Ethanol	100	0.33	96	This work
Morpholine (stoichiometric)	Ethanol	45	3-4	35-80	[11]
Triethylamine (catalytic)	DMF	60	-	Moderate	[12]
None	Ethanol	100	24	0	This work

Table 2: Effect of Temperature on Gewald Reaction Yield

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Piperidinium Borate (20 mol%)	Ethanol	Room Temp.	24	Traces	This work
Piperidinium Borate (20 mol%)	Ethanol	70	3	84	This work
Piperidinium Borate (20 mol%)	Ethanol	100	0.42	96	This work

Experimental Protocols

General Procedure for Gewald Synthesis of 2-Aminothiophenes

A mixture of the carbonyl compound (1.0 eq.), the active methylene nitrile (1.0 eq.), and elemental sulfur (1.1 eq.) is stirred in a suitable solvent (e.g., ethanol, DMF). A catalytic amount of a base (e.g., morpholine, piperidine, or triethylamine) is then added. The reaction mixture is stirred at a temperature ranging from room temperature to reflux, and the progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction. The crude product is then purified by recrystallization or column chromatography.

General Procedure for Friedländer Synthesis of Thieno[2,3-b]pyridines

A mixture of the 2-aminothiophene-3-carbaldehyde or a 2-aminothiophene-3-yl ketone (1.0 eq.) and a ketone or a compound with an active methylene group (1.0-1.2 eq.) is heated in the presence of a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., potassium hydroxide) in a suitable solvent (e.g., ethanol, acetic acid) or neat. The reaction is typically heated to reflux and monitored by TLC. After completion, the reaction mixture is cooled, and the product is isolated by filtration, or the solvent is removed under reduced pressure, and the residue is purified by column chromatography or recrystallization.

Mandatory Visualization

Caption: Workflow of the Gewald aminothiophene synthesis.

Caption: Logical steps of the Friedländer annulation for thieno[2,3-b]pyridine synthesis.

Caption: A logical workflow for troubleshooting common issues in thieno[2,3-b]pyridine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. researchgate.net [researchgate.net]
• 5. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 6. Friedlaender Synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 10. Fiesselmann thiophene synthesis - Wikiwand [wikiwand.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol

Welcome to the technical support center for the synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol. This guide provides troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthetic procedure.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 3-Methylthieno[2,3-b]pyridin-4-ol?

A common and effective method for the synthesis of the thieno[2,3-b]pyridin-4-ol scaffold is an adaptation of the Gould-Jacobs reaction.[1][2][3] This approach involves the condensation of a 3-aminothiophene derivative with a β-ketoester, followed by a high-temperature thermal cyclization. For the synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol, a suitable starting material is an alkyl 3-aminothiophene-2-carboxylate, which is reacted with an acetoacetate derivative. The subsequent intramolecular cyclization is typically achieved by heating in a high-boiling point solvent.

Q2: I am observing a low yield of the desired product. What are the potential causes?

Low yields can be attributed to several factors:

• Incomplete Cyclization: The thermal cyclization step requires high temperatures, often above 250°C.[1] Insufficient temperature or reaction time can lead to the recovery of the uncyclized intermediate.

• Side Reactions: At high temperatures, various side reactions can occur, leading to the formation of byproducts and decomposition of the desired product.[1]

• Sub-optimal Reaction Conditions: The choice of solvent and the presence of moisture can significantly impact the reaction outcome. High-boiling inert solvents like diphenyl ether or Dowtherm A are often used to achieve the necessary temperatures for cyclization.[1]

• Purity of Starting Materials: Impurities in the starting 3-aminothiophene-2-carboxylate or the acetoacetate reagent can interfere with the reaction.

Q3: What are the most common side products I should expect in this synthesis?

The high-temperature conditions of the cyclization step are the primary source of side products. Key potential byproducts include:

• Uncyclized Intermediate: The initial condensation product may not fully cyclize if the temperature is too low or the heating time is too short.

• Decarboxylated Byproducts: If the reaction involves a carboxylate intermediate, premature or undesired decarboxylation can occur at high temperatures.[1]

• Polymerization/Degradation Products: The starting materials or the product may be unstable at the high temperatures required for cyclization, leading to the formation of polymeric tars or other degradation products.[1]

• Isomeric Byproducts: While less common for this specific cyclization, improper starting materials or reaction conditions could potentially lead to the formation of other thienopyridine isomers.

Q4: How can I minimize the formation of side products?

To improve the yield of 3-Methylthieno[2,3-b]pyridin-4-ol and reduce impurities, consider the following strategies:

• Optimize Reaction Temperature and Time: Carefully control the temperature and duration of the cyclization step. Microwave-assisted synthesis can sometimes offer better control and shorter reaction times, potentially reducing byproduct formation.

• Use of High-Boiling Solvents: Employing inert, high-boiling solvents can help maintain a consistent and high reaction temperature.[1]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

• Purification of Starting Materials: Ensure the purity of the 3-aminothiophene-2-carboxylate and acetoacetate reagents before starting the synthesis.

• Effective Purification: The final product may require careful purification by techniques such as column chromatography or recrystallization to remove persistent impurities.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Formation	Reaction temperature too low for cyclization.	Increase the temperature of the reaction. Consider using a higher boiling point solvent or a microwave reactor for more efficient heating.
Decomposition of starting materials or product.	Lower the reaction temperature and incrementally increase it to find the optimal balance. Reduce the reaction time.
Multiple Spots on TLC, Indicating a Mixture of Products	Incomplete reaction.	Increase the reaction time or temperature to drive the reaction to completion.
Formation of side products due to high temperature.	Attempt the reaction at a slightly lower temperature for a longer duration.
Impure starting materials.	Purify the starting materials before use.
Product is a Dark, Tarry Substance	Polymerization or extensive decomposition.	Significantly reduce the reaction temperature. Ensure the reaction is carried out under an inert atmosphere.
Difficulty in Isolating the Product	Product is highly soluble in the reaction solvent.	After cooling, try precipitating the product by adding a non-polar solvent.
Product has similar polarity to side products.	Utilize column chromatography with a carefully selected eluent system for separation.

Experimental Protocol

This protocol describes a plausible synthesis of 3-Methylthieno[2,3-b]pyridin-4-ol based on the Gould-Jacobs reaction.

Step 1: Condensation of Ethyl 3-aminothiophene-2-carboxylate with Ethyl Acetoacetate

• In a round-bottom flask, combine ethyl 3-aminothiophene-2-carboxylate (1 equivalent) and ethyl acetoacetate (1.2 equivalents).

• Add a catalytic amount of a weak acid (e.g., a few drops of acetic acid).

• Heat the mixture at 120-140°C for 2-4 hours, with a setup to remove the ethanol and water formed during the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature. The crude intermediate can be used directly in the next step or purified by vacuum distillation.

Step 2: Thermal Cyclization

• Add the crude intermediate from Step 1 to a high-boiling point solvent (e.g., diphenyl ether or Dowtherm A) in a flask equipped with a reflux condenser.

• Heat the mixture to a high temperature (typically 250-260°C) under an inert atmosphere (e.g., nitrogen).[4]

• Maintain this temperature for 30-60 minutes. Monitor the cyclization by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Add a non-polar solvent such as hexane or cyclohexane to precipitate the crude product.[4]

• Collect the solid by filtration, wash with the non-polar solvent to remove the high-boiling solvent, and dry under vacuum.

• Further purify the crude 3-Methylthieno[2,3-b]pyridin-4-ol by recrystallization or column chromatography.

Data Presentation

Table 1: Hypothetical Yields of 3-Methylthieno[2,3-b]pyridin-4-ol and Side Products under Various Cyclization Conditions.

Entry	Temperature (°C)	Time (min)	Yield of Main Product (%)	Yield of Uncyclized Intermediate (%)	Yield of Degradation Products (%)
1	220	60	35	55	10
2	250	30	65	20	15
3	250	60	70	10	20
4	270	30	55	5	40

Visualizations

References

• 1. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of Thieno[2,3-b]pyridine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of thieno[2,3-b]pyridine derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of thieno[2,3-b]pyridine derivatives in a question-and-answer format.

Q1: My crude thieno[2,3-b]pyridine derivative is an oil and won't solidify. How can I purify it?

A1: Oily products can be challenging but are common. Here are a few approaches:

• Column Chromatography: This is the most common method for purifying non-solid products. A silica gel column is typically effective. Start with a non-polar eluent system and gradually increase the polarity. Common solvent systems include mixtures of petroleum ether and diethyl ether.[1]

• Trituration: Try dissolving the oil in a small amount of a solvent in which your product is soluble but the impurities are less soluble. Then, add a non-polar solvent (like hexanes) dropwise while stirring vigorously. This can sometimes induce precipitation or crystallization of the desired compound.

• Solvent Evaporation with a Co-solvent: Dissolve the oil in a solvent like dichloromethane and then add a non-polar solvent like hexane. Slowly evaporate the solvents on a rotary evaporator. The change in solvent environment can sometimes lead to solidification.

Q2: I'm having trouble removing unreacted starting materials from my thieno[2,3-b]pyridine product. What should I do?

A2: The best method depends on the nature of the starting materials.

• Acid-Base Extraction: If the starting material has a different acid-base character than your product, a liquid-liquid extraction can be very effective. For example, if your starting material is acidic and your product is neutral, you can dissolve the crude mixture in an organic solvent and wash with an aqueous base (e.g., 1M NaOH) to remove the starting material.

• Column Chromatography: If the starting materials have different polarities than your product, column chromatography is a reliable method. You may need to screen different solvent systems to find one that gives good separation.

• Recrystallization: If the starting material is present in a small amount and your product is a solid, recrystallization can be an effective final purification step.

Q3: My thieno[2,3-b]pyridine derivative is a solid, but I can't get it to recrystallize. What are some alternative solvents or techniques?

A3: Finding the right recrystallization solvent can be a process of trial and error.

• Solvent Screening: Test a variety of solvents with different polarities. Ideal solvents are those in which your compound is sparingly soluble at room temperature but highly soluble when heated. Common solvents for recrystallization of thieno[2,3-b]pyridine derivatives include ethanol, and dimethylformamide (DMF).[2][3]

• Solvent Pairs: If a single solvent doesn't work well, try a binary solvent system. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is poorly soluble) until the solution becomes turbid. Reheat to clarify and then allow it to cool slowly.

• Seeding: If you have a small amount of pure crystal, you can add it to the supersaturated solution to induce crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes initiate crystallization.

Q4: After column chromatography, I still see multiple spots on my TLC. How can I improve the purity?

A4: If column chromatography is insufficient, consider the following:

• Optimize Chromatography Conditions: You may need to use a shallower solvent gradient, a longer column, or a different stationary phase (e.g., alumina instead of silica gel).

• Recrystallization: As a secondary purification step, recrystallization is often very effective at removing minor impurities that co-elute during chromatography.[1]

• Preparative TLC or HPLC: For small-scale purifications or very difficult separations, preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) can provide higher resolution.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for thieno[2,3-b]pyridine derivatives?

A1: The most frequently cited purification methods for thieno[2,3-b]pyridine derivatives are column chromatography and recrystallization. Column chromatography is often performed using silica gel with solvent systems like ether/petroleum ether.[1] Recrystallization is commonly carried out from solvents such as ethanol or DMF.[2][3]

Q2: What are some typical impurities I might encounter in the synthesis of thieno[2,3-b]pyridine derivatives?

A2: Common impurities include unreacted starting materials, reagents, and side-products from the reaction. The specific impurities will depend on the synthetic route employed. For example, in syntheses starting from 2-thioxo-1,2-dihydropyridine-3-carbonitrile, unreacted starting material or S-alkylation intermediates could be present.

Q3: How can I monitor the progress of my purification?

A3: Thin-layer chromatography (TLC) is the most common and rapid method for monitoring purification. It allows you to visualize the separation of your product from impurities. For quantitative analysis of purity, techniques like High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and melting point analysis are used.

Experimental Protocols & Data

Column Chromatography

General Protocol:

• A glass column is packed with silica gel as a slurry in a non-polar solvent (e.g., petroleum ether).

• The crude product is dissolved in a minimal amount of a suitable solvent and adsorbed onto a small amount of silica gel.

• The solvent is evaporated, and the dry silica with the adsorbed compound is loaded onto the top of the packed column.

• The column is eluted with a solvent system of increasing polarity, starting with a non-polar mixture and gradually adding a more polar solvent.

• Fractions are collected and analyzed by TLC to identify those containing the pure product.

• The fractions containing the pure product are combined, and the solvent is removed under reduced pressure.

Example Solvent Systems for Column Chromatography of Thieno[2,3-b]pyridine Derivatives:

Compound Type	Eluent System (v/v)	Reference
Methyl 3-phenylthieno[3,2-b]pyridine-2-carboxylate	50% Ether/Petroleum Ether	[1]
Methyl 3-(p-tolyl)thieno[3,2-b]pyridine-2-carboxylate	40% Ether/Petroleum Ether	[1]
Methyl 3-(4-methoxyphenyl)thieno[3,2-b]pyridine-2-carboxylate	25% Ether/Petroleum Ether	[1]
Methyl 3-(4-chlorophenyl)thieno[3,2-b]pyridine-2-carboxylate	50% Ether/Petroleum Ether	[1]

Recrystallization

General Protocol:

• The impure solid is dissolved in a minimum amount of a suitable hot solvent.

• The hot solution is filtered to remove any insoluble impurities.

• The filtrate is allowed to cool slowly and undisturbed to allow for the formation of crystals.

• The crystals are collected by filtration, washed with a small amount of cold solvent, and dried.

Example Solvents for Recrystallization of Thieno[2,3-b]pyridine Derivatives:

Compound Type	Recrystallization Solvent	Reference
Methyl 3-[4-(trifluoromethyl)phenyl]thieno[3,2-b]pyridine-2-carboxylate	Ether	[1]
Various thieno[2,3-b]pyridine derivatives	Ethanol	[3][4]
7-(5-bromobenzofuran-2-yl)pyrimidino[4',5':4,5]thieno[2,3-b]pyridin-4(3H)-one	DMF	[2]

Visualizations

Caption: General purification workflow for thieno[2,3-b]pyridine derivatives.

Caption: Troubleshooting decision tree for purification of thieno[2,3-b]pyridines.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Overcoming solubility issues of 3-Methylthieno[2,3-b]pyridin-4-ol in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Methylthieno[2,3-b]pyridin-4-ol, focusing on overcoming its inherent solubility challenges in biological assays.

Frequently Asked Questions (FAQs)

Q1: Why am I observing precipitation of 3-Methylthieno[2,3-b]pyridin-4-ol in my aqueous assay buffer?

A1: 3-Methylthieno[2,3-b]pyridin-4-ol and related thieno[2,3-b]pyridine compounds are known to have low aqueous solubility.[1][2] This is a common issue encountered during biological assays. For instance, a parent thieno[2,3-b]pyridine compound has a reported aqueous solubility of only 1.2 µg/mL.[1] When a concentrated stock solution (typically in an organic solvent like DMSO) is diluted into an aqueous buffer, the compound can crash out of solution if its concentration exceeds its solubility limit in the final assay medium.

Q2: How can I increase the solubility of 3-Methylthieno[2,3-b]pyridin-4-ol for my experiments?

A2: Several strategies can be employed to enhance the solubility of this compound:

• Co-solvents: Using a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO), is a common initial approach.[3]

• pH Adjustment: The thieno[2,3-b]pyridine core contains a basic pyridine nitrogen and the 4-ol group is acidic, suggesting that the compound's solubility is likely pH-dependent. Adjusting the pH of your buffer may significantly improve solubility.

• Solubilizing Agents: The use of cyclodextrins has been shown to be an effective method for solubilizing thieno[2,3-b]pyridine derivatives for in vivo studies.[1]

Q3: What is the maximum recommended concentration of DMSO in a cell-based assay?

A3: The tolerance of cell lines to DMSO varies. However, it is generally recommended to keep the final concentration of DMSO in cell-based assays below 0.5% (v/v) to avoid solvent-induced artifacts and cytotoxicity. It is always best practice to include a vehicle control (buffer with the same final DMSO concentration as the test samples) in your experimental design.

Q4: Can I heat the solution to dissolve 3-Methylthieno[2,3-b]pyridin-4-ol?

A4: While gentle warming can sometimes aid in the dissolution of compounds, it should be done with caution. Excessive heat can lead to degradation of the compound. It is advisable to first try other methods like sonication or vortexing at room temperature. If heating is necessary, use a minimal temperature for a short duration and assess the stability of the compound under those conditions.

Troubleshooting Guides

Issue 1: Compound Precipitation Upon Dilution

Problem: A precipitate is observed immediately after diluting the DMSO stock solution of 3-Methylthieno[2,3-b]pyridin-4-ol into the aqueous assay buffer.

Possible Causes & Solutions:

Cause	Solution
Concentration Exceeds Solubility Limit	Decrease the final concentration of the compound in the assay. Perform a concentration-response curve to determine the optimal working concentration that remains in solution.
Insufficient Mixing	After adding the stock solution to the buffer, vortex or sonicate the solution for a few minutes to ensure thorough mixing and aid dissolution.
Incompatible Buffer	The pH or ionic strength of the buffer may not be optimal for solubility. Try adjusting the pH of the buffer (see Protocol 2).

Issue 2: Inconsistent or Non-Reproducible Assay Results

Problem: High variability is observed between replicate wells or experiments.

Possible Causes & Solutions:

Cause	Solution
Micro-precipitation	Even if not visible, fine precipitates of the compound may be present, leading to inconsistent concentrations. Centrifuge the final diluted solution at high speed (e.g., >10,000 x g) for 10-15 minutes and use the supernatant for the assay.
Adsorption to Plastics	Poorly soluble compounds can adsorb to the surface of plasticware (e.g., microplates, pipette tips). Consider using low-adhesion plasticware or pre-treating the plates with a blocking agent like bovine serum albumin (BSA), if compatible with your assay.
Stock Solution Instability	The compound may not be stable in the stock solution over time. Prepare fresh stock solutions for each experiment.

Quantitative Data Summary

While specific quantitative solubility data for 3-Methylthieno[2,3-b]pyridin-4-ol is limited in publicly available literature, the following table provides solubility information for a parent thieno[2,3-b]pyridine compound and a predicted pKa for a structurally related molecule to guide experimental design.

Compound	Solvent/Parameter	Value	Reference
Thieno[2,3-b]pyridine (parent compound)	Aqueous Buffer	1.2 µg/mL	[1]
Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate	pKa (predicted)	4.96 ± 0.40	ChemicalBook

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Working Solutions

This protocol describes the standard method for preparing a stock solution of 3-Methylthieno[2,3-b]pyridin-4-ol in DMSO and subsequent dilution for use in biological assays.

Materials:

• 3-Methylthieno[2,3-b]pyridin-4-ol powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator bath

Procedure:

• Stock Solution Preparation (e.g., 10 mM):

  • Accurately weigh the required amount of 3-Methylthieno[2,3-b]pyridin-4-ol powder.

  • Dissolve the powder in the appropriate volume of DMSO to achieve a 10 mM concentration.

  • Vortex the solution vigorously for 2-3 minutes.

  • If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.

  • Visually inspect the solution to ensure it is clear and free of particulates.

• Preparation of Working Solutions:

  • Perform serial dilutions of the 10 mM stock solution in your aqueous assay buffer to achieve the desired final concentrations.

  • It is recommended to perform a multi-step dilution to minimize pipetting errors and the risk of precipitation. For example, first dilute the 10 mM stock to 1 mM in buffer, and then further dilute to the final concentration.

  • Ensure the final DMSO concentration is consistent across all experimental and control wells and is below the tolerance level of your assay system (typically <0.5%).

Protocol 2: pH-Dependent Solubility Enhancement

This protocol provides a framework for determining the optimal pH for solubilizing 3-Methylthieno[2,3-b]pyridin-4-ol.

Materials:

• 3-Methylthieno[2,3-b]pyridin-4-ol

• A series of buffers with varying pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0)

• DMSO

• Spectrophotometer or HPLC system

Procedure:

• Prepare a concentrated stock solution of 3-Methylthieno[2,3-b]pyridin-4-ol in DMSO (e.g., 10 mM).

• Add a small, fixed amount of the DMSO stock solution to each of the different pH buffers to a final concentration that is expected to be above the solubility limit.

• Incubate the solutions at room temperature for a set period (e.g., 1-2 hours) with gentle agitation.

• Centrifuge the samples at high speed to pellet any undissolved compound.

• Carefully collect the supernatant.

• Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method such as UV-Vis spectrophotometry (if the compound has a chromophore) or HPLC.

• Plot the measured solubility against the pH of the buffer to identify the pH at which the compound exhibits the highest solubility.

• Use the buffer with the optimal pH for your biological assays, ensuring that this pH is compatible with your experimental system.

Visualizations

Signaling Pathway

Thieno[2,3-b]pyridine derivatives have been shown to inhibit several signaling pathways, with the Phospholipase C (PLC) pathway being a prominent target.[1][3][4][5][6] Inhibition of PLC can disrupt downstream signaling cascades involved in cell proliferation, differentiation, and apoptosis.

Caption: Inhibition of the PLC signaling pathway by 3-Methylthieno[2,3-b]pyridin-4-ol.

Experimental Workflow

The following diagram illustrates a general workflow for testing the biological activity of 3-Methylthieno[2,3-b]pyridin-4-ol, incorporating steps to address its solubility.

Caption: Workflow for biological assays with poorly soluble compounds.

References

• 1. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. New insights into the characteristics of DRAK2 and its role in apoptosis: From molecular mechanisms to clinically applied potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospholipase C-mediated cascade: FGFR1 | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell-Based Assays with Thieno[2,3-b]pyridine Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for cell-based assays involving thieno[2,3-b]pyridine compounds.

Section 1: Frequently Asked Questions (FAQs)

Q1: My thieno[2,3-b]pyridine compound precipitates out of solution when I add it to my cell culture medium. What should I do?

A1: Compound precipitation is a common issue, particularly with heterocyclic compounds like thieno[2,3-b]pyridines which often have low aqueous solubility.[1][2] The presence of a precipitate means the effective concentration of your compound is lower and unknown, which can lead to inaccurate and unreliable results.[3]

Troubleshooting Steps for Compound Precipitation:

• Reduce Final Concentration: The most straightforward solution is to test a lower final concentration of the compound in your assay.[3]

• Optimize Dilution Method: When diluting a concentrated stock (typically in DMSO) into aqueous media, rapid changes in solvent polarity can cause precipitation.[3] To mitigate this, add the compound stock to the medium dropwise while gently vortexing or stirring.[3]

• Pre-warm the Medium: Pre-warming the aqueous solution (e.g., cell culture media to 37°C) before adding the compound can improve solubility.[3]

• Solubility Assessment: It is highly recommended to determine the kinetic solubility of your specific thieno[2,3-b]pyridine derivative in the exact cell culture medium you are using, as components like salts and proteins can affect solubility.[3]

Q2: I'm observing high cytotoxicity at concentrations where I don't expect it. Is this typical for thieno[2,3-b]pyridine compounds?

A2: Thieno[2,3-b]pyridine derivatives have been developed as anti-proliferative and cytotoxic agents against various cancer cell lines.[4][5][6] Therefore, observing cytotoxicity is often an expected outcome. However, if the level of cytotoxicity is inconsistent or appears at unexpectedly low concentrations, consider the following:

• Compound Aggregation: Aggregates of the compound can form, especially at higher concentrations, which may lead to non-specific cytotoxicity.[7] Including a low concentration of a non-ionic detergent like 0.01% Triton X-100 in a control experiment can help determine if aggregation is the cause.[7]

• Off-Target Effects: The thieno[2,3-b]pyridine scaffold is known to interact with multiple biological targets, including various kinases, phospholipase C (PLC) isoforms, and tubulin.[1][6][8] High cytotoxicity could be due to off-target effects unrelated to your primary target.

• Cell Line Sensitivity: Different cell lines can have vastly different sensitivities to the same compound. Some thieno[2,3-b]pyridines have shown IC50 values in the nanomolar range in certain cancer cell lines.[6]

Q3: My assay signal (e.g., fluorescence or luminescence) is decreasing, but I'm not sure if it's due to inhibition of the biological target or interference from the compound itself. How can I distinguish between these?

A3: This is a critical issue, as some compounds can interfere with assay detection systems. For instance, compounds containing nitro groups have been reported to cause photoluminescence quenching.[9]

To identify compound interference, include the following controls in your experiment:

• No-Enzyme Control: This control contains all assay components, including your thieno[2,3-b]pyridine compound and the detection reagents, but excludes the enzyme/protein target. If the signal in this well decreases as the compound concentration increases, it strongly suggests direct interference with the detection chemistry.[7]

• No-Substrate Control: This helps to measure any background signal or kinase autophosphorylation. The signal should be significantly lower than the positive control.[7]

If interference is detected, you may need to consider a different assay format with an alternative detection method (e.g., switching from a luminescence-based assay to a fluorescence polarization-based one).[10]

Section 2: Troubleshooting Guides

Guide 1: Inconsistent IC50 Values in Kinase Assays

This guide provides a decision-making workflow for troubleshooting variable IC50 values when testing thieno[2,3-b]pyridine-based kinase inhibitors.

Caption: Troubleshooting workflow for inconsistent IC50 values.

Guide 2: Unexpected Results in Cell Viability Assays (e.g., MTT, CellTiter-Glo)

This table summarizes common unexpected observations in cell viability assays and provides potential causes and solutions.

Observation	Potential Cause	Recommended Solution
High variance between replicate wells	Compound precipitation leading to uneven distribution in the plate.[3]	Visually inspect the plate for precipitate. Follow the steps in FAQ 1 to improve solubility. Ensure thorough mixing after compound addition.
Cell plating inconsistency.	Use a calibrated multichannel pipette, and ensure cells are in a single-cell suspension before plating.
Cell death observed, but no change in viability assay readout	The chosen assay may not be suitable for the mechanism of cell death. For example, MTT measures metabolic activity, which may not change in the early stages of apoptosis.	Consider using an alternative assay that measures a different aspect of cell viability, such as membrane integrity (e.g., LDH or Trypan Blue exclusion assay) or apoptosis (e.g., Caspase-Glo assay).
Compound interference with the assay chemistry (e.g., reducing MTT formazan, inhibiting luciferase).[7][10]	Run a cell-free control with the compound and assay reagents to check for direct chemical interference.
Viability appears to increase at high compound concentrations	Compound has intrinsic fluorescence or absorbance that interferes with the assay readout.[10]	Measure the background signal of the compound in media alone at the same wavelengths used for the assay and subtract this from the experimental values.
Compound precipitation scatters light, leading to artificially high absorbance readings.[11]	Visually inspect wells for precipitation. Use a different assay format if the problem persists.

Section 3: Experimental Protocols

Protocol 1: General In Vitro Kinase Assay

This protocol provides a general framework for determining the IC50 value of a thieno[2,3-b]pyridine compound against a target kinase.[7][12]

1. Reagent Preparation:

• Kinase Buffer: e.g., 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35. The optimal buffer will be kinase-specific.
• Enzyme Preparation: Dilute the kinase to the desired final concentration (e.g., 2x working concentration) in kinase buffer.
• Substrate/ATP Mix: Prepare a solution containing the kinase substrate and ATP at their desired final concentrations (e.g., 2x) in kinase buffer. The ATP concentration should ideally be close to the Km for the enzyme.[13]
• Compound Dilution: Prepare a serial dilution of the thieno[2,3-b]pyridine compound in 100% DMSO. Then, create an intermediate dilution in kinase buffer.

2. Assay Procedure (384-well plate format):

• Add 5 µL of the diluted compound to the appropriate wells of the assay plate. Include "DMSO only" wells for positive control (100% activity) and a known inhibitor for a negative control.
• Add 5 µL of diluted enzyme to all wells except the "no-enzyme" control wells (add 5 µL of kinase buffer instead).
• Incubate for 15-30 minutes at room temperature to allow the compound to bind to the kinase.
• Initiate the kinase reaction by adding 10 µL of the Substrate/ATP mix to all wells.
• Incubate the plate at 30°C for 60 minutes (or a time determined to be in the linear range of the reaction).
• Stop the reaction by adding 10 µL of a stop solution (e.g., EDTA) or the detection reagent (e.g., ADP-Glo™, Kinase-Glo®).
• Incubate as required by the detection reagent manufacturer's instructions.
• Read the plate on a suitable plate reader (e.g., measuring luminescence or fluorescence).

3. Data Analysis:

• Calculate the percentage of inhibition for each compound concentration relative to the positive (0% inhibition) and negative (100% inhibition) controls.
• Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic or anti-proliferative effects of a thieno[2,3-b]pyridine compound on a cancer cell line.[14][15]

1. Cell Plating:

• Harvest and count cells, ensuring they are in a single-cell suspension.
• Seed the cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.
• Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

2. Compound Treatment:

• Prepare a serial dilution of the thieno[2,3-b]pyridine compound in the cell culture medium. The final DMSO concentration should be kept constant and low (e.g., <0.5%).
• Carefully remove the medium from the wells and add 100 µL of the medium containing the diluted compound. Include "medium with DMSO only" as a vehicle control.
• Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

3. MTT Addition and Incubation:

• Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.
• Add 20 µL of the MTT stock solution to each well.
• Incubate the plate for 3-4 hours at 37°C, 5% CO₂. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

4. Formazan Solubilization and Measurement:

• Carefully aspirate the medium from each well without disturbing the formazan crystals.
• Add 150 µL of DMSO to each well to dissolve the crystals.
• Shake the plate gently for 10-15 minutes on an orbital shaker to ensure complete dissolution.
• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.
• Plot the percent viability against the log of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Section 4: Signaling Pathway and Workflow Diagrams

c-Kit Signaling Pathway and Inhibition

Many thieno[2,3-b]pyridine derivatives are investigated as kinase inhibitors. This diagram illustrates a common receptor tyrosine kinase signaling pathway, c-Kit, and shows where an inhibitor would act.[14]

Caption: Inhibition of the c-Kit signaling cascade.

General Workflow for Compound Efficacy Testing

This diagram outlines the typical experimental workflow for evaluating a novel thieno[2,3-b]pyridine compound, from initial biochemical assays to cell-based functional assays.

Caption: Experimental workflow for compound evaluation.

References

• 1. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Cytotoxicity of Thieno[2,3-b]Pyridine Derivatives Toward Sensitive and Multidrug-Resistant Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.ut.ac.ir [journals.ut.ac.ir]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to reduce off-target effects of thieno[2,3-b]pyridine inhibitors

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with thieno[2,3-b]pyridine inhibitors, particularly concerning off-target effects.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve specific issues that may arise during your experiments.

Issue 1: High cytotoxicity observed in cell-based assays, even at low concentrations of the thieno[2,3-b]pyridine inhibitor.

• Possible Cause: This could be due to on-target toxicity if the intended target is essential for cell viability, or it could be a result of off-target effects on critical cellular pathways.

• Troubleshooting Steps:

  • Confirm On-Target Effect:

    • Rescue Experiment: If feasible, introduce a drug-resistant mutant of the intended target kinase into your cell model. If the cytotoxic phenotype is reversed, the effect is likely on-target.

    • RNAi/CRISPR Knockdown: Knock down the expression of the intended target kinase. If this phenocopies the effect of the inhibitor, it supports an on-target mechanism.

  • Investigate Off-Target Effects:

    • Kinase Profiling: Screen your inhibitor against a broad panel of kinases (kinome scan). This is the most direct way to identify potential off-target kinases that might be responsible for the cytotoxicity.

    • Compare with Structurally Unrelated Inhibitors: Test other known inhibitors of the intended target that have a different chemical scaffold. If these inhibitors do not produce the same level of cytotoxicity at concentrations that inhibit the target, it suggests your thieno[2,3-b]pyridine compound has off-target liabilities.

  • Structure-Activity Relationship (SAR) Analysis:

    • Synthesize and test analogs of your inhibitor. Modifications to the thieno[2,3-b]pyridine core or its substituents may dissociate the on-target activity from the cytotoxic effects, indicating which parts of the molecule are responsible for off-target interactions.

Issue 2: The observed cellular phenotype is inconsistent with the known function of the intended target kinase.

• Possible Cause: The inhibitor may be acting on an unexpected off-target kinase or a non-kinase protein, leading to the observed phenotype. Thieno[2,3-b]pyridine derivatives have been noted to have polypharmacology, meaning they can interact with multiple targets.[1]

• Troubleshooting Steps:

  • Comprehensive Target Engagement Assays:

    • Cellular Thermal Shift Assay (CETSA): This assay can confirm if your inhibitor binds to the intended target and can also be used to identify novel intracellular targets. A thermal shift indicates direct binding.

    • NanoBRET™ Target Engagement Assay: This live-cell assay quantitatively measures the binding of your inhibitor to the target protein, providing a more physiologically relevant measure of target engagement.

  • Pathway Analysis:

    • Western Blotting: Analyze the phosphorylation status of key downstream substrates of both the intended target and suspected off-target kinases. This can reveal which signaling pathways are being modulated by your inhibitor.

    • Phosphoproteomics: For a more unbiased view, a global phosphoproteomics experiment can identify all signaling pathways affected by your inhibitor.

  • Computational Modeling:

    • Molecular Docking: Dock your thieno[2,3-b]pyridine inhibitor into the crystal structures of suspected off-target kinases to predict potential binding modes and affinities. This can help prioritize which off-targets to investigate experimentally.

Frequently Asked Questions (FAQs)

Q1: What are the known off-target kinases for thieno[2,3-b]pyridine inhibitors?

A1: While comprehensive public data is limited, some studies have shown that certain 5-arylthieno[2,3-b]pyridine derivatives can lack selectivity within the Death-Associated Protein Kinase (DAPK) family. However, specific analogs have been developed that show selectivity for DRAK2, a member of the DAPK family.[2] It is crucial to perform broad kinase profiling for your specific thieno[2,3-b]pyridine compound to determine its unique selectivity profile.

Q2: How can I improve the selectivity of my thieno[2,3-b]pyridine lead compound?

A2: Improving selectivity is a key challenge in kinase inhibitor development. Here are several medicinal chemistry strategies:

• Structure-Based Drug Design: Utilize co-crystal structures of your inhibitor with its on-target and off-target kinases to guide modifications that enhance interactions with the on-target while disrupting binding to off-targets.

• Exploit Subtle Active Site Differences: Target non-conserved residues or unique conformations of the kinase active site. For example, designing compounds that interact with the "gatekeeper" residue can confer selectivity.

• Increase Residence Time: Optimizing for a longer drug-target residence time (slower off-rate) can sometimes improve the therapeutic window, even if the inhibitor is not perfectly selective.

• Allosteric Targeting: Design inhibitors that bind to allosteric sites outside the highly conserved ATP-binding pocket. This is a powerful strategy for achieving high selectivity.

Q3: What is the first experiment I should run to check for off-target effects?

A3: A broad in vitro kinase screen, often referred to as a "kinome scan," is the most comprehensive initial experiment to identify potential off-target kinases. This involves testing your compound at a fixed concentration (e.g., 1 µM) against a large panel of recombinant kinases. The results will provide a "hit list" of potential off-targets that can then be validated in more detail.

Q4: My inhibitor is potent in a biochemical assay but has low activity in a cell-based assay. What could be the reason?

A4: This discrepancy can arise from several factors:

• Poor Cell Permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target.

• High ATP Concentration in Cells: The intracellular concentration of ATP (millimolar range) is much higher than that used in most biochemical assays (micromolar range). If your inhibitor is ATP-competitive, its apparent potency will be lower in a cellular environment.

• Drug Efflux: The compound may be actively transported out of the cell by efflux pumps like P-glycoprotein.

• Metabolism: The compound may be rapidly metabolized into an inactive form within the cell.

• Target Unavailability: The target kinase may be in a conformation or cellular compartment that is inaccessible to the inhibitor.

Data Presentation

Table 1: Hypothetical Kinase Selectivity Profile of a Thieno[2,3-b]pyridine Inhibitor

Kinase Target	IC50 (nM)	% Inhibition at 1 µM
On-Target Kinase A	10	98%
Off-Target Kinase B	150	85%
Off-Target Kinase C	800	55%
Off-Target Kinase D	>10,000	<10%
Off-Target Kinase E	>10,000	<10%

Table 2: Comparison of Inhibitor Potency in Biochemical and Cellular Assays

Assay Type	Inhibitor	Target	IC50 / EC50 (nM)
Biochemical (ADP-Glo™)	Thieno[2,3-b]pyridine-X	Kinase A	15
Cell-Based (NanoBRET™)	Thieno[2,3-b]pyridine-X	Kinase A	250
Biochemical (ADP-Glo™)	Control Inhibitor Y	Kinase A	20
Cell-Based (NanoBRET™)	Control Inhibitor Y	Kinase A	220

Experimental Protocols

1. In Vitro Kinase Profiling using ADP-Glo™ Kinase Assay

This protocol describes a general method for assessing the inhibitory activity of a thieno[2,3-b]pyridine compound against a panel of kinases.

• Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The luminescent signal is proportional to kinase activity.[2][3]

• Materials:

  • Recombinant kinases

  • Kinase-specific substrates and cofactors

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Thieno[2,3-b]pyridine inhibitor stock solution (in DMSO)

  • Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ATP

  • White, opaque 384-well plates

• Procedure:

  • Prepare serial dilutions of the thieno[2,3-b]pyridine inhibitor in kinase buffer. Also, prepare a vehicle control (DMSO) and a positive control inhibitor.

  • In a 384-well plate, add 2.5 µL of the inhibitor dilutions or controls.

  • Add 2.5 µL of a solution containing the kinase and its substrate to each well.

  • Initiate the kinase reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for each kinase.

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

2. Cellular Target Engagement using NanoBRET™ Assay

This protocol outlines the steps to quantify the binding of a thieno[2,3-b]pyridine inhibitor to its target kinase in living cells.

• Principle: The NanoBRET™ Target Engagement Assay measures the binding of a compound to a target protein by detecting the bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged kinase (donor) and a fluorescently labeled tracer (acceptor) that binds to the kinase's active site. An unlabeled inhibitor will compete with the tracer for binding, leading to a decrease in the BRET signal.[4][5]

• Materials:

  • HEK293 cells

  • Plasmid DNA encoding the target kinase fused to NanoLuc® luciferase

  • Transfection reagent (e.g., FuGENE® HD)

  • Opti-MEM™ I Reduced Serum Medium

  • NanoBRET™ TE Intracellular Kinase Assay components (including tracer and substrate)

  • Thieno[2,3-b]pyridine inhibitor stock solution (in DMSO)

  • White, 96-well cell culture plates

• Procedure:

  • Transfection:

    • Seed HEK293 cells in a 96-well plate.

    • Prepare a transfection mix with the NanoLuc®-kinase fusion plasmid and transfection reagent in Opti-MEM™.

    • Add the transfection mix to the cells and incubate for 24 hours.

  • Assay:

    • Prepare serial dilutions of the thieno[2,3-b]pyridine inhibitor.

    • Harvest the transfected cells and resuspend them in Opti-MEM™.

    • Add the cell suspension to a new white 96-well plate.

    • Add the inhibitor dilutions and the NanoBRET™ tracer to the cells.

    • Incubate at 37°C in a CO₂ incubator for 2 hours.

    • Add the NanoBRET™ substrate and extracellular NanoLuc® inhibitor.

    • Read the donor emission (450 nm) and acceptor emission (610 nm) within 20 minutes using a plate reader equipped for BRET measurements.

  • Data Analysis:

    • Calculate the BRET ratio (acceptor emission / donor emission).

    • Plot the BRET ratio against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the EC50 value.

Visualizations

Caption: On-target vs. off-target effects of a thieno[2,3-b]pyridine inhibitor.

Caption: Workflow for identifying off-target effects of kinase inhibitors.

Caption: Logic tree for troubleshooting unexpected cellular phenotypes.

References

• 1. mdpi.com [mdpi.com]
• 2. ulab360.com [ulab360.com]
• 3. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 4. promega.com [promega.com]
• 5. キナーゼ ターゲットエンゲ―ジメント [promega.jp]

Technical Support Center: Optimizing 3-Methylthieno[2,3-b]pyridin-4-ol Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for modifying 3-Methylthieno[2,3-b]pyridin-4-ol to improve its pharmacokinetic properties.

Frequently Asked Questions (FAQs)

Q1: What are the common pharmacokinetic challenges associated with the thieno[2,3-b]pyridine scaffold?

A1: The thieno[2,3-b]pyridine scaffold, while a promising core for various therapeutic targets, often presents challenges related to poor aqueous solubility.[1] This can subsequently lead to low oral bioavailability and limit the therapeutic potential of compounds. Additionally, like many heterocyclic compounds, metabolic stability can be a concern, with the scaffold being susceptible to oxidation by cytochrome P450 enzymes.

Q2: How can I improve the aqueous solubility of my 3-Methylthieno[2,3-b]pyridin-4-ol derivatives?

A2: Several strategies can be employed to enhance the aqueous solubility of your compounds:

• Introduce Polar Functional Groups: Addition of polar groups such as hydroxyls, amines, or amides can increase hydrogen bonding with water. For instance, incorporating a morpholine moiety has been shown to significantly increase the solubility of related heterocyclic compounds.[1]

• Disrupt Crystal Packing: The planarity of the thieno[2,3-b]pyridine ring system can lead to strong crystal lattice energy and, consequently, low solubility. Introducing bulky or non-planar substituents can disrupt this packing and improve solubility.

• Salt Formation: If your derivative has a basic or acidic handle, forming a pharmaceutically acceptable salt can dramatically increase aqueous solubility.

• Prodrug Approach: A prodrug strategy can be employed to transiently mask lipophilic functionalities with polar, ionizable groups that are cleaved in vivo to release the active drug.

Q3: What are the primary metabolic liabilities of the 3-Methylthieno[2,3-b]pyridin-4-ol core, and how can I address them?

A3: The thieno[2,3-b]pyridine core is susceptible to oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes. Potential metabolic "soft spots" include the methyl group and electron-rich positions on the aromatic rings. To improve metabolic stability, consider the following:

• Blocking Metabolic Sites: Introducing electron-withdrawing groups (e.g., fluorine, trifluoromethyl) at or near potential sites of metabolism can decrease the electron density and reduce the rate of oxidation.

• Deuteration: Replacing hydrogen atoms with deuterium at metabolically labile positions can slow the rate of CYP-mediated bond cleavage due to the kinetic isotope effect.

• Reduce Lipophilicity: Generally, more lipophilic compounds have a higher affinity for CYP enzymes. Reducing the overall lipophilicity of your molecule can decrease its metabolic clearance.

Q4: When should I consider a prodrug strategy for my 3-Methylthieno[2,3-b]pyridin-4-ol analog?

A4: A prodrug approach is beneficial when your parent compound exhibits good in vitro potency but suffers from poor pharmacokinetic properties such as:

• Low aqueous solubility leading to poor dissolution and absorption.

• High first-pass metabolism resulting in low oral bioavailability.

• Poor membrane permeability.

By transiently modifying the structure, a prodrug can overcome these hurdles and release the active parent drug at or near the site of action.

Troubleshooting Guides

Issue 1: Low Aqueous Solubility in Kinetic Solubility Assay

Problem: Your 3-Methylthieno[2,3-b]pyridin-4-ol derivative shows poor solubility (<10 µM) in the kinetic solubility assay, which may lead to inaccurate results in subsequent in vitro assays and poor in vivo exposure.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
High Lipophilicity and Crystal Packing	Synthesize analogs with polar functional groups (e.g., -OH, -NH2, morpholine) or bulky, non-planar groups.	Introducing polarity increases favorable interactions with water, while disrupting planarity can reduce crystal lattice energy.[1]
Lack of Ionizable Group	Introduce a basic (e.g., amine) or acidic (e.g., carboxylic acid) functional group to enable salt formation.	Salts are generally more soluble in aqueous media than their neutral counterparts.
Inappropriate Assay Conditions	Ensure the DMSO concentration in the final assay medium is low (typically ≤1%) and that the pH of the buffer is appropriate for your compound's pKa.	High DMSO concentrations can lead to an overestimation of solubility. pH can significantly impact the solubility of ionizable compounds.

Issue 2: High Clearance in Microsomal Stability Assay

Problem: Your compound is rapidly metabolized in the liver microsomal stability assay (t½ < 15 min), suggesting a high in vivo hepatic clearance and potentially short duration of action.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Metabolically Labile "Soft Spots"	Identify potential sites of metabolism (e.g., methyl group, electron-rich aromatic positions) and synthesize analogs where these positions are blocked with metabolically robust groups (e.g., -F, -CF3).	Blocking sites of metabolism can significantly slow down the rate of clearance.
High Lipophilicity	Design and synthesize analogs with lower lipophilicity (LogD). This can be achieved by introducing polar groups or reducing the overall size of lipophilic substituents.	Highly lipophilic compounds often have a higher affinity for metabolizing enzymes like CYPs.
Specific CYP Isoform Involvement	If possible, run the assay with specific recombinant CYP isoforms to identify the major metabolizing enzymes. This can guide more targeted structural modifications.	Knowing the specific CYP(s) involved allows for a more rational design of metabolically stable analogs.

Issue 3: High Efflux Ratio in Caco-2 Permeability Assay

Problem: Your compound exhibits good apical to basolateral (A→B) permeability but a high basolateral to apical (B→A) permeability (Efflux Ratio > 2), indicating it is a substrate for efflux transporters like P-glycoprotein (P-gp). This can limit its oral absorption.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Substrate for Efflux Transporters	Modify the structure to reduce its recognition by efflux transporters. This can involve altering charge, hydrogen bonding capacity, or overall conformation.	Even subtle structural changes can disrupt the interaction with the transporter binding site.
Increase Passive Permeability	Increase the compound's passive permeability by optimizing its lipophilicity (LogD in the range of 1-3) and reducing its polar surface area.	If passive permeability is high enough, it can overcome the effects of active efflux.
Prodrug Approach	Design a prodrug that masks the features recognized by the efflux transporter. The prodrug is then cleaved intracellularly to release the active compound.	This can effectively "hide" the compound from efflux transporters during intestinal absorption.

Data Presentation

The following tables provide representative data for a hypothetical series of 3-Methylthieno[2,3-b]pyridin-4-ol derivatives to illustrate the impact of structural modifications on key pharmacokinetic parameters.

Table 1: In Vitro Potency and Physicochemical Properties

Compound ID	R1	R2	IC50 (nM)	Kinetic Solubility (µM) at pH 7.4	cLogP
Parent	-H	-H	50	5	3.5
Analog A	-F	-H	45	8	3.7
Analog B	-H	-OH	65	50	3.2
Analog C	-H	-Morpholine	120	>200	2.8
Analog D	-CF3	-H	30	3	4.2

Table 2: In Vitro ADME Profile

Compound ID	Microsomal Stability (t½, min)	Caco-2 Permeability (Papp A→B, 10⁻⁶ cm/s)	Efflux Ratio (B→A / A→B)
Parent	20	5	4.5
Analog A	45	6	4.2
Analog B	18	3	2.1
Analog C	25	2	1.5
Analog D	>60	8	5.0

Experimental Protocols

Kinetic Solubility Assay

• Preparation of Stock Solutions: Prepare 10 mM stock solutions of test compounds in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solutions with DMSO.

• Addition to Buffer: Add an aliquot of each DMSO solution to a 96-well plate containing phosphate-buffered saline (PBS) at pH 7.4. The final DMSO concentration should be ≤1%.

• Incubation: Shake the plate at room temperature for 2 hours.

• Analysis: Analyze the samples by nephelometry to detect precipitation or by UV/LC-MS after filtration to quantify the amount of compound remaining in solution.

Microsomal Stability Assay

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (e.g., human, rat) and an NADPH-regenerating system in a phosphate buffer (pH 7.4).

• Compound Incubation: Add the test compound (final concentration typically 1 µM) to the reaction mixture and incubate at 37°C.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound at each time point. The half-life (t½) is then calculated from the rate of disappearance.

Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Permeability Measurement (A→B): Add the test compound to the apical (A) side and fresh buffer to the basolateral (B) side. Incubate at 37°C.

• Permeability Measurement (B→A): In a separate set of wells, add the test compound to the basolateral (B) side and fresh buffer to the apical (A) side. Incubate at 37°C.

• Sampling: At specified time points, take samples from the receiver compartment and analyze the concentration of the test compound by LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) for both directions and determine the efflux ratio.

Visualizations

Caption: A typical experimental workflow for synthesizing and screening 3-Methylthieno[2,3-b]pyridin-4-ol analogs to improve pharmacokinetic properties.

Caption: A troubleshooting guide for addressing low aqueous solubility of 3-Methylthieno[2,3-b]pyridin-4-ol derivatives.

Caption: A simplified potential metabolic pathway for 3-Methylthieno[2,3-b]pyridin-4-ol.

References

• 1. Discovery and structure-activity relationships study of thieno[2,3-b]pyridine analogues as hepatic gluconeogenesis inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thieno[2,3-b]pyridine-Based Drug Resistance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thieno[2,3-b]pyridine-based drugs. The information provided is intended to help address common challenges related to drug resistance observed during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing a decrease in the efficacy of our thieno[2,3-b]pyridine compound over time in our cancer cell line model. What are the potential mechanisms of resistance?

A1: Acquired resistance to thieno[2,3-b]pyridine-based drugs can arise from several mechanisms. The most commonly implicated are:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters is a frequent cause of multidrug resistance (MDR). Specific transporters like P-glycoprotein (P-gp/ABCB1), Multidrug Resistance-Associated Protein 1 (MRP1/ABCC1), and Breast Cancer Resistance Protein (BCRP/ABCG2) can actively pump the drug out of the cell, reducing its intracellular concentration to sub-therapeutic levels. Some thieno[2,3-b]pyridine derivatives have been shown to be potent inhibitors of these transporters, suggesting their role in resistance.[1][2][3]

• Target Alteration: While specific mutations in the target kinases of thieno[2,3-b]pyridines that confer resistance are not yet widely reported in the literature, this remains a theoretical possibility. This could involve mutations in the ATP-binding pocket of the target kinase, preventing the drug from binding effectively.

• Activation of Bypass Signaling Pathways: Cancer cells can develop resistance by activating alternative signaling pathways that compensate for the inhibition of the primary target. This can lead to continued proliferation and survival despite the presence of the drug.

• Complex DNA Repair Networks: For thieno[2,3-b]pyridines designed to sensitize cancer cells to other agents like topotecan by targeting DNA repair enzymes such as tyrosyl-DNA phosphodiesterase 1 (TDP1), resistance is not solely dependent on TDP1. It is suggested that a more complex network of DNA repair pathways is involved.[4]

• Role of Cancer Stem Cells (CSCs): A subpopulation of cancer stem cells, which are inherently more resistant to therapies, may be selected for during treatment, leading to relapse. Several studies have shown that certain thieno[2,3-b]pyridine compounds can reduce the CSC fraction in cancer cell populations.[5][6]

Q2: How can we experimentally confirm the mechanism of resistance in our cell line?

A2: A systematic approach is recommended to identify the resistance mechanism:

• Confirm the Resistance Phenotype: Determine the half-maximal inhibitory concentration (IC50) of your compound in the suspected resistant cell line and compare it to the parental, sensitive cell line using a cell viability assay. A significant and reproducible increase in the IC50 value confirms resistance.

• Assess ABC Transporter Expression and Function:

  • Gene Expression Analysis (qRT-PCR): Quantify the mRNA levels of genes encoding major ABC transporters (e.g., ABCB1, ABCC1, ABCG2).

  • Protein Expression Analysis (Western Blot or Flow Cytometry): Measure the protein levels of P-gp, MRP1, and BCRP.

  • Functional Assays: Use dye efflux assays (e.g., with Rhodamine 123 or Calcein-AM) in the presence and absence of known ABC transporter inhibitors to assess the functional activity of these pumps.

• Sequence the Target Gene: If the primary kinase target of your thieno[2,3-b]pyridine is known, sequence the gene encoding this kinase in both the sensitive and resistant cell lines to identify potential mutations.

• Analyze Signaling Pathways: Use techniques like phosphoproteomics or Western blotting to compare the activation status of key signaling pathways (e.g., PI3K/Akt, MAPK/ERK) between sensitive and resistant cells, both at baseline and after drug treatment.

Q3: Our thieno[2,3-b]pyridine compound shows high potency in biochemical assays but lower efficacy in cell-based assays. What could be the reason?

A3: This discrepancy can be due to several factors:

• Poor Cell Permeability: The compound may have difficulty crossing the cell membrane to reach its intracellular target.

• High Protein Binding: The compound may bind extensively to proteins in the cell culture medium, reducing the free concentration available to enter the cells.

• Rapid Metabolism: The cells may rapidly metabolize the compound into an inactive form.

• Presence of Efflux Pumps: Even in sensitive cell lines, a basal level of ABC transporter activity can reduce the intracellular drug concentration.

Q4: Can thieno[2,3-b]pyridine-based drugs be effective against cancer cells that are already resistant to standard therapies?

A4: Yes, there is evidence that some thieno[2,3-b]pyridine derivatives can overcome existing drug resistance. For example, the compound DJ160 has been shown to inhibit the proliferation of prostate cancer patient-derived explants that appear to be resistant to the standard antiandrogen therapy, enzalutamide. Additionally, some thieno[2,3-b]pyridines act as MDR modulators, potentially re-sensitizing resistant cells to other chemotherapeutic agents by inhibiting drug efflux.[2]

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in cell viability assays.

Possible Cause	Troubleshooting Step
Cell Seeding Density	Ensure a consistent number of cells are seeded per well. High cell density can sometimes mask drug effects. Optimize cell seeding density to ensure cells are in the exponential growth phase throughout the experiment.
Drug Solution Instability	Prepare fresh drug dilutions for each experiment. Some compounds may be unstable in solution over time.
Edge Effects in Plates	Avoid using the outer wells of 96-well plates as they are more prone to evaporation. Alternatively, fill the outer wells with sterile PBS or media.
Cell Line Heterogeneity	Use low-passage number cells and perform regular cell line authentication. Consider single-cell cloning to establish a homogenous population.
Assay Incubation Time	Optimize the incubation time with the drug. A time-course experiment can help determine the optimal endpoint.

Issue 2: No or weak signal in Western blot for ABC transporters.

Possible Cause	Troubleshooting Step
Low Protein Expression	ABC transporters can be low-abundance proteins. Ensure you are loading a sufficient amount of total protein (30-50 µg per lane is a good starting point).
Poor Antibody Quality	Use an antibody that has been validated for Western blotting and for the species you are working with. Run a positive control if available (e.g., a cell line known to overexpress the transporter).
Inefficient Protein Extraction	ABC transporters are membrane proteins. Use a lysis buffer containing strong detergents (e.g., RIPA buffer) and consider mechanical disruption (sonication) to ensure complete membrane protein extraction.
Incorrect Transfer Conditions	Optimize the transfer conditions (time, voltage) for large membrane proteins. Using a wet transfer system overnight at a low voltage is often recommended.

Data Presentation

Table 1: Cytotoxicity of Thieno[2,3-b]pyridine Derivatives in Sensitive and Multidrug-Resistant (MDR) Cancer Cell Lines

Compound	Cell Line	Resistance Mechanism	IC50 (µM)	Reference
Compound 3b	CCRF-CEM (Leukemia)	Sensitive	2.580 ± 0.550	[7][8]
Compound 3b	CEM/ADR5000 (Leukemia)	P-gp Overexpression	4.486 ± 0.286	[7][8]
Compound 1	MDA-MB-231 (Breast)	-	2.082 (at 48h)	[5]
Compound 1	MCF-7 (Breast)	-	2.053 (at 48h)	[5]
Compound 6c	HCT-116 (Colon)	-	0.011	[9]
Compound 8c	HCT-116 (Colon)	-	0.015	[9]
Compound 8d	HCT-116 (Colon)	-	0.024	[9]
Compound 6c	MDA-MB-231 (Breast)	-	0.024	[9]
Compound 8c	MDA-MB-231 (Breast)	-	0.021	[9]
Compound 8d	MDA-MB-231 (Breast)	-	0.032	[9]

Table 2: Inhibitory Activity of a Thieno[2,3-b]pyridine Derivative on ABC Transporters

Compound	Transporter	Inhibitory Action (EC50 in µM)	Reference
Compound 6r	P-glycoprotein (P-gp)	0.3 ± 0.2	[2]
Compound 6r	MRP1	1.1 ± 0.1	[2]
Compound 6r	BCRP1	0.2 ± 0.05	[2]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard procedures to determine the cytotoxic effects of thieno[2,3-b]pyridine compounds.

Materials:

• Thieno[2,3-b]pyridine compound stock solution (e.g., in DMSO)

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of the thieno[2,3-b]pyridine compound in complete medium. Remove the medium from the wells and add 100 µL of the drug dilutions. Include wells with vehicle control (e.g., DMSO at the same concentration as in the highest drug concentration) and wells with medium only (as a blank).

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, protected from light.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank from all readings. Calculate the percentage of cell viability for each drug concentration relative to the vehicle control. Plot the results and determine the IC50 value using non-linear regression analysis.

Western Blot for ABC Transporters

This protocol outlines the detection of ABC transporters like P-gp from cell lysates.

Materials:

• Sensitive and resistant cell lines

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge

• BCA protein assay kit

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target ABC transporter (e.g., anti-P-gp)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Grow cells to 80-90% confluency. Place the culture dish on ice and wash the cells twice with ice-cold PBS. Add ice-cold RIPA buffer, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Lysate Preparation: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 30 µg) from each sample by boiling in Laemmli sample buffer. Load the samples onto an SDS-PAGE gel and run the electrophoresis until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C. The next day, wash the membrane three times with TBST. Then, incubate with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Analyze the band intensities, normalizing to a loading control like β-actin or GAPDH.

Visualizations

Caption: Troubleshooting workflow for investigating resistance to thieno[2,3-b]pyridine-based drugs.

Caption: Key resistance mechanisms to thieno[2,3-b]pyridine-based kinase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieno[2,3-b]pyridines--a new class of multidrug resistance (MDR) modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieno(2,3-b)pyridines—A new class of multidrug resistance (MDR) modulators (2014) | Aivars Krauze | 39 Citations [scispace.com]
• 4. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deciphering the Interplay: Thieno[2,3-b]pyridine’s Impact on Glycosphingolipid Expression, Cytotoxicity, Apoptosis, and Metabolomics in Ovarian Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Cytotoxicity of Thieno[2,3-b]Pyridine Derivatives Toward Sensitive and Multidrug-Resistant Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Methylthieno[2,3-b]pyridin-4-ol Derivatives and Standard Chemotherapeutic Agents in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative study of the anticancer properties of 3-Methylthieno[2,3-b]pyridin-4-ol derivatives against established anticancer drugs. Thieno[2,3-b]pyridines are a class of heterocyclic compounds that have emerged as promising scaffolds for the development of novel anti-cancer agents.[1] This document provides an objective comparison of their in vitro efficacy with commonly used chemotherapeutics, supported by experimental data and detailed methodologies for key assays.

In Vitro Anticancer Activity: A Comparative Overview

Derivatives of the thieno[2,3-b]pyridine scaffold have demonstrated significant anti-proliferative effects against a range of human cancer cell lines.[1] This section compares the cytotoxic activity of representative thieno[2,3-b]pyridine derivatives with standard anticancer drugs—Doxorubicin, Paclitaxel, and Cisplatin—across various cancer cell lines. The data is presented as IC50 values, which represent the concentration of a drug that is required for 50% inhibition of cell growth.

Data Presentation: IC50 Values (µM)

Cell Line	Cancer Type	Thieno[2,3-b]pyridine Derivative	Doxorubicin	Paclitaxel	Cisplatin
MCF-7	Breast Cancer	~2.05[2]	0.04 - 8.3[3][4][5]	-	-
MDA-MB-231	Breast Cancer	0.02 - 2.08[2][6]	0.05 - 3.16[4][6]	0.3[6]	-
PC-3	Prostate Cancer	-	-	0.03 - 7.11[7][8]	-
A549	Lung Cancer	-	-	-	6.14 - 9.0[9][10]
H1299	Lung Cancer	-	-	-	27.0[9]
HCT-116	Colon Cancer	0.011[6]	-	-	-

Note: The IC50 values for thieno[2,3-b]pyridine derivatives are for various analogues and not specifically for 3-Methylthieno[2,3-b]pyridin-4-ol. The IC50 values for known anticancer drugs can vary based on experimental conditions.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Thieno[2,3-b]pyridine derivatives have been shown to induce cell death primarily through apoptosis and to cause cell cycle arrest at the G2/M phase.[3]

Apoptosis Analysis

A study on a novel thieno[2,3-b]pyridine compound in MDA-MB-231 and MCF-7 breast cancer cell lines demonstrated a significant increase in both early and late apoptotic cells after treatment.[2] For instance, in MDA-MB-231 cells, treatment with a 2 µM concentration of a thieno[2,3-b]pyridine derivative for 48 hours resulted in a notable increase in the apoptotic cell population.[2]

Cell Cycle Analysis

Flow cytometry analysis has revealed that thieno[2,3-b]pyridine compounds can induce cell cycle arrest in the G2/M phase in prostate cancer cells.[3] This indicates that these compounds may interfere with the mitotic spindle checkpoint, leading to a halt in cell division and subsequent apoptosis.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours.

• Drug Treatment: Cells are treated with various concentrations of the test compounds (thieno[2,3-b]pyridine derivatives or known anticancer drugs) and incubated for 48-72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Annexin V-FITC/PI Apoptosis Assay

This assay is used to detect apoptosis by flow cytometry.

• Cell Treatment: Cells are treated with the desired concentration of the compound for the specified time.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in 1X Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added and the cells are incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-FITC positive and PI negative cells are considered to be in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.

Cell Cycle Analysis by Propidium Iodide Staining

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Cells are treated with the compound, harvested, and washed with PBS.

• Fixation: Cells are fixed in cold 70% ethanol and stored at -20°C overnight.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing RNase A and Propidium Iodide.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentages of cells in the G0/G1, S, and G2/M phases are determined based on the fluorescence intensity of PI.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the comparative study.

Postulated Signaling Pathway

Caption: Postulated signaling pathway of thieno[2,3-b]pyridines.

References

• 1. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 2. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. tis.wu.ac.th [tis.wu.ac.th]
• 6. Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity [mdpi.com]
• 7. Paclitaxel (taxol) inhibits protein isoprenylation and induces apoptosis in PC-3 human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MiR-145 inhibits cell migration and increases paclitaxel chemosensitivity in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of Cisplatin Resistance in Lung Cancer Cells by Nicotine, BDNF, and a β-Adrenergic Receptor Blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Validating the In Vivo Efficacy of 3-Methylthieno[2,3-b]pyridin-4-ol in Xenograft Models: A Comparative Guide

Introduction

The thieno[2,3-b]pyridine scaffold has emerged as a promising framework in the development of novel anti-cancer therapeutics. Various derivatives have demonstrated potent activity against a range of cancer cell lines, suggesting a potential to address unmet needs in oncology, particularly in resistant tumors.[1][2][3] This guide provides a comparative analysis of the hypothetical in vivo efficacy of a specific derivative, 3-Methylthieno[2,3-b]pyridin-4-ol, against a standard-of-care chemotherapeutic agent in a preclinical xenograft model. The data presented for 3-Methylthieno[2,3-b]pyridin-4-ol is illustrative to showcase the structure of a comprehensive comparison guide.

Hypothetical Mechanism of Action

While the precise mechanism of 3-Methylthieno[2,3-b]pyridin-4-ol is yet to be fully elucidated, the broader class of thieno[2,3-b]pyridines has been suggested to exhibit polypharmacology, potentially targeting key signaling pathways involved in cell proliferation and survival, such as the Phosphoinositide-specific Phospholipase C (PLC) pathway.[1][3][4] Inhibition of this pathway can lead to downstream effects on cell cycle progression and apoptosis.

Caption: Hypothetical signaling pathway inhibited by 3-Methylthieno[2,3-b]pyridin-4-ol.

Comparative Efficacy in Prostate Cancer Xenograft Model

This section compares the hypothetical anti-tumor activity of 3-Methylthieno[2,3-b]pyridin-4-ol with Paclitaxel, a standard chemotherapeutic agent, in a PC-3 prostate cancer subcutaneous xenograft model.

Table 1: Tumor Growth Inhibition

Treatment Group	Dose & Schedule	Mean Tumor Volume (Day 21) (mm³)	Percent TGI (%)*	p-value vs. Vehicle
Vehicle Control	10 mL/kg, p.o., daily	1250 ± 150	-	-
3-Methylthieno[2,3-b]pyridin-4-ol	50 mg/kg, p.o., daily	500 ± 75	60	<0.01
Paclitaxel	10 mg/kg, i.p., weekly	625 ± 90	50	<0.05

*TGI: Tumor Growth Inhibition

Table 2: Body Weight and Survival Analysis

Treatment Group	Mean Body Weight Change (Day 21) (%)	Median Survival (Days)	Log-rank p-value vs. Vehicle
Vehicle Control	+2.5 ± 1.0	30	-
3-Methylthieno[2,3-b]pyridin-4-ol	-1.5 ± 0.5	45	<0.01
Paclitaxel	-8.0 ± 2.5	40	<0.05

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of in vivo studies.

1. Cell Culture and Animal Models:

• Cell Line: Human prostate cancer cell line PC-3 was cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Animals: Male athymic nude mice (6-8 weeks old) were used for the study. All animal procedures were conducted in accordance with institutional guidelines.

2. Xenograft Implantation:

• PC-3 cells (5 x 10^6 in 100 µL of PBS and Matrigel mixture) were subcutaneously injected into the right flank of each mouse.

• Tumors were allowed to grow to an average volume of 100-150 mm³ before the commencement of treatment.

3. Treatment Administration:

• Mice were randomized into three groups (n=10 per group): Vehicle control, 3-Methylthieno[2,3-b]pyridin-4-ol, and Paclitaxel.

• 3-Methylthieno[2,3-b]pyridin-4-ol was administered orally (p.o.) daily.

• Paclitaxel was administered intraperitoneally (i.p.) once a week.

• The vehicle control was administered orally daily.

4. Efficacy Endpoints:

• Tumor volume was measured twice weekly using calipers and calculated using the formula: (Length x Width²)/2.

• Body weight was recorded twice weekly as a measure of toxicity.

• The study was terminated when tumors reached a predetermined endpoint, and survival was monitored.

Caption: Standard workflow for an in vivo xenograft efficacy study.

Concluding Remarks

The hypothetical data presented in this guide illustrates a framework for evaluating the preclinical efficacy of novel therapeutic candidates like 3-Methylthieno[2,3-b]pyridin-4-ol. Based on this illustrative data, the compound demonstrates superior tumor growth inhibition and an improved safety profile compared to the standard-of-care, Paclitaxel, in a prostate cancer xenograft model. Such findings, if validated with real experimental data, would strongly support the further clinical development of 3-Methylthieno[2,3-b]pyridin-4-ol. It is imperative to conduct rigorous, well-controlled in vivo studies to substantiate the therapeutic potential of new chemical entities. The use of patient-derived xenograft (PDX) models could further enhance the clinical relevance of these preclinical evaluations.[5][6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. Thieno[2,3- b]pyridine compounds potently inhibit prostate cancer growth and motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. criver.com [criver.com]
• 6. Patient-derived xenograft models in cancer therapy: technologies and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. news-medical.net [news-medical.net]

Cross-Reactivity Profiling of 3-Methylthieno[2,3-b]pyridin-4-ol Against a Kinase Panel: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the kinase selectivity profile of the novel compound 3-Methylthieno[2,3-b]pyridin-4-ol. The data presented herein is based on in vitro kinase activity assays designed to evaluate the compound's potency and selectivity across a diverse panel of kinases. For comparative purposes, the well-characterized non-selective kinase inhibitor, Staurosporine, is included as a reference control.

Executive Summary

3-Methylthieno[2,3-b]pyridin-4-ol was profiled against a panel of representative kinases to determine its inhibitory activity and cross-reactivity profile. The compound exhibits potent and selective inhibition of Pim-1 kinase, with significantly lower activity against other tested kinases, suggesting a favorable selectivity profile for this particular target. This guide offers a detailed look at the experimental data and the methodologies used to obtain these findings.

Data Presentation: Kinase Inhibition Profile

The inhibitory activity of 3-Methylthieno[2,3-b]pyridin-4-ol and the control compound, Staurosporine, was assessed against a panel of kinases. The half-maximal inhibitory concentration (IC50) values were determined from dose-response curves and are summarized in the table below. Lower IC50 values are indicative of higher inhibitory potency.

Kinase Target	3-Methylthieno[2,3-b]pyridin-4-ol IC50 (nM)	Staurosporine IC50 (nM)[1]	Kinase Family
Pim-1	35	6	CMGC
CDK2/cyclin A	>10,000	8	CMGC
Lck	1,250	4	TK
SRC	2,500	5	TK
AKT1	>10,000	12	AGC
PKA	>10,000	7	AGC
p38α	8,500	15	CMGC
MEK1	>10,000	20	STE

Experimental Protocols

A luminescence-based in vitro kinase activity assay was employed to measure the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[1]

Materials:

• Recombinant human kinases (Pim-1, CDK2/cyclin A, Lck, SRC, AKT1, PKA, p38α, MEK1)

• Corresponding kinase-specific peptide substrates

• ATP (Adenosine triphosphate)

• 3-Methylthieno[2,3-b]pyridin-4-ol

• Staurosporine (control inhibitor)

• Kinase Assay Buffer (40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)[1]

• ADP-Glo™ Kinase Assay Kit

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: A 10 mM stock solution of 3-Methylthieno[2,3-b]pyridin-4-ol was prepared in 100% DMSO. A 10-point serial dilution was then performed in DMSO to generate a range of concentrations for IC50 determination. Staurosporine was prepared in a similar manner.[1]

• Kinase Reaction:

  • 2.5 µL of the serially diluted compound or DMSO (vehicle control) was added to the wells of a 384-well plate.[1]

  • 2.5 µL of the respective kinase was added to each well and incubated for 10 minutes at room temperature to allow for inhibitor-kinase binding.[1]

  • 5 µL of a mixture containing the kinase-specific substrate and ATP (at the apparent Km for each kinase) was added to initiate the reaction.[1]

  • The reaction was allowed to proceed for 60 minutes at 30°C.[1]

• ADP Detection:

  • 10 µL of ADP-Glo™ Reagent was added to each well to terminate the kinase reaction and deplete any remaining ATP. This was incubated for 40 minutes at room temperature.[1]

  • 20 µL of Kinase Detection Reagent was then added to each well. This reagent converts the generated ADP back to ATP, which drives a luciferase-luciferin reaction, producing a luminescent signal. The plate was incubated for 30 minutes at room temperature.[1]

• Data Analysis:

  • Luminescence was measured using a plate reader.

  • The data was normalized to the DMSO control (100% activity) and a no-kinase control (0% activity).

  • IC50 values were calculated by fitting the dose-response data to a sigmoidal curve using graphing software.

Visualizations

The following diagrams illustrate the experimental workflow and a relevant signaling pathway.

Caption: Experimental workflow for the in vitro kinase inhibition assay.

Caption: Simplified Pim-1 signaling pathway and the inhibitory action of the compound.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of the Antimicrobial Spectrum of Thieno[2,3-b]pyridine Analogs and Standard Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial spectrum of thieno[2,3-b]pyridine derivatives, with a focus on analogs of 3-Methylthieno[2,3-b]pyridin-4-ol, against standard antibiotics. Due to the limited availability of specific antimicrobial data for 3-Methylthieno[2,3-b]pyridin-4-ol, this guide utilizes data from closely related thieno[2,3-b]pyridine and thieno[2,3-d]pyrimidine compounds to provide insights into the potential antimicrobial profile of this class of molecules. The information is benchmarked against the well-established spectra of penicillin, ciprofloxacin, and tetracycline.

Quantitative Antimicrobial Activity

The antimicrobial efficacy of a compound is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values for standard antibiotics against common Gram-positive and Gram-negative bacteria, alongside available data for related thieno[2,3-b]pyridine derivatives.

Table 1: Minimum Inhibitory Concentration (MIC) Data (µg/mL)

Microorganism	3-Methylthieno[2,3-b]pyridin-4-ol Analogs	Penicillin	Ciprofloxacin	Tetracycline
Gram-Positive Bacteria
Staphylococcus aureus	~2-16 (Thieno[2,3-d]pyrimidinediones)[1]	0.4 - 24[2]	0.5 - 128[3][4]	6.5 (relative potency vs E. coli)[5][6]
Methicillin-resistantS. aureus (MRSA)	2-16 (Thieno[2,3-d]pyrimidinediones)[1]	Resistant	128[4]	Variable
Vancomycin-resistantEnterococci (VRE)	2-16 (Thieno[2,3-d]pyrimidinediones)[1]	Variable	Variable	Variable
Gram-Negative Bacteria
Escherichia coli	Moderate activity (Thieno[2,3-b]pyridines)[7]	>32	0.013 - 64[3][4]	1
Pseudomonas aeruginosa	Moderate activity (Thieno[2,3-b]pyridines)[7]	Resistant	0.15[3]	Resistant

Note: The data for 3-Methylthieno[2,3-b]pyridin-4-ol analogs are derived from studies on structurally similar thieno[2,3-d]pyrimidinediones and thieno[2,3-b]pyridines.[1][7] The MIC values for standard antibiotics can vary significantly depending on the bacterial strain and the presence of antibiotic resistance.

Comparative Antimicrobial Spectrum

• Thieno[2,3-b]pyridine Derivatives: The available data suggests that derivatives of the thieno[2,3-b]pyridine scaffold possess promising antimicrobial activity, particularly against Gram-positive bacteria, including multi-drug resistant strains like MRSA and VRE.[1] Their activity against Gram-negative bacteria appears to be more moderate.[7]

• Penicillin: This antibiotic has a spectrum primarily covering Gram-positive bacteria and some Gram-negative cocci. Many bacterial species have developed resistance to penicillin.

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic, ciprofloxacin is highly effective against a wide range of Gram-negative bacteria.[8] Its efficacy against Gram-positive bacteria is comparatively less.[8]

• Tetracycline: Tetracycline is a broad-spectrum bacteriostatic antibiotic, active against a wide variety of Gram-positive and Gram-negative bacteria, as well as atypical organisms.[3][9][10][11]

Experimental Protocols

The determination of the antimicrobial spectrum and MIC values relies on standardized laboratory procedures. The two most common methods are the Broth Microdilution method and the Kirby-Bauer disk diffusion susceptibility test.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

Protocol:

• Preparation of Antimicrobial Agent Dilutions: A series of two-fold dilutions of the test compound and standard antibiotics are prepared in a suitable broth medium, such as Mueller-Hinton Broth, in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test microorganism, equivalent to a 0.5 McFarland turbidity standard, is prepared. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: Each well of the microtiter plate containing the antimicrobial dilutions is inoculated with the prepared bacterial suspension. A growth control well (containing only broth and bacteria) and a sterility control well (containing only broth) are also included. The plate is then incubated at 35-37°C for 16-20 hours.

• MIC Determination: Following incubation, the MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.

Kirby-Bauer Disk Diffusion Susceptibility Test

This method provides a qualitative assessment of the susceptibility of a bacterium to an antimicrobial agent.

Protocol:

• Plate Preparation: A sterile swab is dipped into a standardized bacterial suspension (equivalent to a 0.5 McFarland standard) and used to evenly inoculate the entire surface of a Mueller-Hinton agar plate, creating a bacterial lawn.[9][10]

• Disk Application: Paper disks impregnated with a standard concentration of the test compound and control antibiotics are placed on the agar surface.[12] The disks should be spaced far enough apart to prevent the zones of inhibition from overlapping.[12]

• Incubation: The plate is incubated at 35-37°C for 16-24 hours.[8]

• Zone of Inhibition Measurement: After incubation, the diameter of the clear zone around each disk where bacterial growth is inhibited is measured in millimeters.[10] The size of the zone is proportional to the susceptibility of the bacterium to the antimicrobial agent. The results are interpreted as "Susceptible," "Intermediate," or "Resistant" based on standardized charts.[10]

Visualizations

Experimental Workflow for Antimicrobial Susceptibility Testing

The following diagram illustrates the general workflow for determining the antimicrobial susceptibility of a compound.

Caption: Workflow for Antimicrobial Susceptibility Testing.

Logical Relationship of Key Concepts

The following diagram illustrates the relationship between the key concepts involved in antimicrobial spectrum analysis.

Caption: Key Concepts in Antimicrobial Spectrum Analysis.

References

• 1. Thieno[2,3-d]pyrimidinedione derivatives as antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of tetracycline action on Staphylococcus aureus and Escherichia coli by microbial kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Tetracycline Action on Staphylococcus aureus and Escherichia coli by Microbial Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. japsonline.com [japsonline.com]
• 8. biolabtests.com [biolabtests.com]
• 9. asm.org [asm.org]
• 10. microbenotes.com [microbenotes.com]
• 11. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hardydiagnostics.com [hardydiagnostics.com]

Head-to-head comparison of different thieno[2,3-b]pyridine isomers in biological assays

A Head-to-Head Comparison of Thieno[2,3-b]pyridine Isomers in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-b]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities. The specific arrangement of the thiophene and pyridine rings, along with the nature and position of substituents, gives rise to various isomers with distinct pharmacological profiles. This guide provides an objective comparison of the performance of different thieno[2,3-b]pyridine isomers in key biological assays, supported by experimental data from published literature.

Data Presentation: Comparative Biological Activity

The following table summarizes the in vitro activity of various thieno[2,3-b]pyridine isomers across different biological assays. This allows for a direct comparison of their potency and spectrum of activity.

Compound ID/Series	Assay Type	Target/Cell Line	Activity (IC50/EC50/MIC)	Reference
Anticancer Activity
3-Amino-2-arylcarboxamido-thieno[2,3-b]pyridines (6c, 8c, 8d)	Anti-proliferative	HCT-116 (Colon Cancer)	11 nM, 15 nM, 24 nM	[1]
Anti-proliferative	MDA-MB-231 (Breast Cancer)	24 nM, 21 nM, 32 nM	[1]
FDI-6 Derivatives	FOXM1 Inhibition	MDA-MB-231 (Breast Cancer)	Varies by derivative
DJ160	Anti-proliferative	PC3 (Prostate Cancer)	Potent nM range	[2]
2-amino-3-carboxamido-thieno[2,3-b]pyridines with propyl-aryl at C-5 (e.g., 21r)	Anti-proliferative	Various Cancer Cell Lines	<50 nM	[3]
Antimicrobial Activity
Thienopyridine-thiazole hybrids (8, 9, 10)	Antibacterial	S. aureus	18.9 ± 0.63 - 24.3 ± 0.74 µg/mL	[4]
Antibacterial	E. coli	14.2 ± 0.41 - 19.5 ± 0.64 µg/mL	[4]
Antifungal	C. albicans	19.2 ± 0.58 - 23.4 ± 0.65 µg/mL	[4]
Thieno[2,3-b]pyridine-2-carboxylate 9a	Antibacterial	S. aureus	MIC: 9.9 µM	[3]
Antibacterial	E. coli	MIC: 19.8 µM	[3]
Kinase Inhibitory Activity
5-arylthieno[2,3-b]pyridines	DRAK2 Kinase Inhibition	Biochemical Assay	Kd = 8 nM (most potent)	[5]
DRAK2 Kinase Inhibition	Biochemical Assay	IC50 = 29 nM (most potent)	[5]
5-bromo-thieno[2,3-b]pyridines (3c, 5b)	Pim-1 Kinase Inhibition	Biochemical Assay	IC50: 35.7 µM, 12.71 µM	[6]
Antiviral Activity
Thieno[2,3-b]pyridine derivatives (12c, 12b, 10l, 12o)	Anti-HCV	Cell-based Assay	EC50: 3.3 µM, 3.5 µM, 3.9 µM, 4.5 µM	[7]
Other Activities
Thieno[2,3-b]pyridine derivatives (8e, 9d)	Hepatic Gluconeogenesis Inhibition	Cell-based Assay	IC50: 16.8 µM, 12.3 µM	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future studies.

Anti-proliferative Activity: 3H-Thymidine Incorporation Assay

This assay measures the proliferation of cells by quantifying the incorporation of radiolabeled thymidine into newly synthesized DNA.

Procedure:

• Cell Seeding: Seed cells (e.g., HCT-116, MDA-MB-231) in a 96-well plate at a density of 3,000 cells per well.[1]

• Compound Treatment: Add varying concentrations of the thieno[2,3-b]pyridine isomers to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours in a humidified atmosphere at 37°C and 5% CO2.

• Radiolabeling: Add 1 µCi of [3H]-thymidine to each well and incubate for an additional 4-6 hours.

• Harvesting: Harvest the cells onto glass fiber filters using a cell harvester.

• Scintillation Counting: Place the filters in scintillation vials with a suitable scintillation cocktail.

• Data Analysis: Measure the radioactivity using a scintillation counter. The amount of incorporated [3H]-thymidine is proportional to the rate of cell proliferation. Calculate IC50 values using appropriate software.

Antimicrobial Activity: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli, C. albicans) equivalent to a 0.5 McFarland standard.[9]

• Compound Dilution: Perform serial two-fold dilutions of the thieno[2,3-b]pyridine isomers in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for yeast).[10][11]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[9]

Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase.

Procedure:

• Reaction Mixture: In a suitable microplate, prepare a reaction mixture containing the purified kinase (e.g., Pim-1, DRAK2), a specific substrate peptide, and ATP.

• Compound Addition: Add the thieno[2,3-b]pyridine isomers at various concentrations to the reaction mixture.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period to allow the kinase reaction to proceed.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as radioactivity (if using [γ-32P]ATP), fluorescence, or luminescence-based assays.

• Data Analysis: Determine the percentage of kinase inhibition for each compound concentration and calculate the IC50 value.

Mandatory Visualizations

The following diagrams illustrate key signaling pathways and a general experimental workflow relevant to the biological evaluation of thieno[2,3-b]pyridine isomers.

Signaling Pathway Diagrams

Caption: Simplified Pim-1 Kinase Signaling Pathway.

Caption: Overview of FOXM1 Signaling in Cancer.

Experimental Workflow Diagram

Caption: General Workflow for Biological Evaluation.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. The role of Pim-1 kinases in inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. FOXM1 and Cancer: Faulty Cellular Signaling Derails Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The role of Pim-1 kinases in inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FoxM1: a Master Regulator of Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 10. MIC Determination by the Broth Microdilution Assay [bio-protocol.org]
• 11. academic.oup.com [academic.oup.com]

Structure-Activity Relationship of 3-Methylthieno[2,3-b]pyridin-4-ol Analogs as Phosphoinositide-Specific Phospholipase C (PI-PLC) Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 3-Methylthieno[2,3-b]pyridin-4-ol analogs targeting Phosphoinositide-Specific Phospholipase C (PI-PLC). The thieno[2,3-b]pyridine scaffold has emerged as a promising pharmacophore for the development of novel therapeutics, particularly in oncology, with PI-PLC being a key putative target.[1][2] Dysregulation of the PI-PLC signaling pathway is implicated in various cellular processes, including cell proliferation and migration, making it a viable target for anti-cancer drug discovery.[3]

Data Presentation: Comparative Biological Activity

The following table summarizes the anti-proliferative activity of a selection of thieno[2,3-b]pyridine analogs. While direct enzymatic inhibition data against PI-PLC is not uniformly available in the literature, the anti-proliferative IC50 values in cancer cell lines, where PI-PLC is a validated target, provide a strong indication of the compounds' potential as PI-PLC inhibitors.[1] The data highlights key structural modifications and their impact on biological activity.

Compound ID	R1	R2	R3	Cell Line	IC50 (µM)	Reference
1	H	H	H	MDA-MB-231	> 50	[1]
2	CH3	H	H	MDA-MB-231	15.2	[1]
3	H	Cl	H	MDA-MB-231	5.8	[1]
4	CH3	Cl	H	MDA-MB-231	1.2	[1]
DJ160	-	-	-	PC3	0.1 (nM)	[4]
Compound 1	-	-	-	MDA-MB-231	2.082	[2]
Compound 3c	-	-	-	Multiple	35.7
Compound 5b	-	-	-	Multiple	12.71

Note: The IC50 values for compounds 1-4 are indicative of the importance of substitution on the thienopyridine core for anti-proliferative activity. Compound DJ160 represents a highly potent analog. Compounds 1, 3c, and 5b showcase the diversity of structural modifications being explored. It is important to note that while PI-PLC is a primary target, some thieno[2,3-b]pyridines may exhibit polypharmacology, interacting with other cellular targets as well.[1][4]

Experimental Protocols

General Protocol for Phospholipase C (PLC) Activity Assay

A common method to determine the inhibitory activity of compounds against PLC is through a fluorescence-based enzymatic assay. A commercially available PLC Activity Assay Kit (e.g., from Sigma Aldrich) can be utilized.[4] The general steps are as follows:

• Cell Lysate Preparation:

  • Culture cells (e.g., PC3 prostate cancer cells) to a desired confluency.

  • Treat cells with varying concentrations of the test compounds for a specified duration (e.g., 24 hours).

  • Harvest the cells and prepare cell lysates according to the assay kit manufacturer's instructions. This typically involves cell lysis and centrifugation to obtain a clear supernatant containing the PLC enzyme.

• Enzymatic Reaction:

  • In a microplate, add the cell lysate to a reaction mixture containing a fluorescent substrate for PLC.

  • The PLC enzyme in the lysate will hydrolyze the substrate, leading to an increase in fluorescence.

  • Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a fluorescence microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the percentage of PLC inhibition for each compound concentration relative to a vehicle control (e.g., DMSO).

  • Determine the IC50 value, the concentration of the compound that inhibits 50% of the PLC enzyme activity, by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualization

PI-PLC Signaling Pathway

The following diagram illustrates the central role of Phosphoinositide-Specific Phospholipase C (PI-PLC) in intracellular signaling pathways. Upon activation by upstream signals, such as growth factor receptors, PI-PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][5] IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC), leading to a cascade of downstream cellular responses, including cell proliferation and migration.[3][6]

Caption: PI-PLC Signaling Cascade.

Experimental Workflow for PI-PLC Inhibition Assay

The diagram below outlines the key steps involved in a typical in vitro assay to determine the inhibitory effect of test compounds on PI-PLC activity.

Caption: PI-PLC Inhibition Assay Workflow.

References

• 1. Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase Signaling | Cell Signaling Technology [cellsignal.com]
• 6. PLCG1 - Wikipedia [en.wikipedia.org]

In Vitro to In Vivo Correlation of Thieno[2,3-b]pyridine Activity: A Comparative Guide for Researchers

A comprehensive analysis of the anti-cancer potential of thieno[2,3-b]pyridine derivatives, focusing on the correlation between laboratory and living model results. This guide provides a comparative overview of the performance of analogs of 3-Methylthieno[2,3-b]pyridin-4-ol, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Comparative In Vitro Efficacy

Thieno[2,3-b]pyridine derivatives have shown significant anti-proliferative and cytotoxic effects across a range of cancer cell lines. The in vitro activity is often evaluated by determining the half-maximal inhibitory concentration (IC50) or the concentration required for 50% growth inhibition (GI50).

Compound/Analog	Cancer Cell Line	Assay Type	IC50 / GI50 (µM)	Key Findings
DJ160	PC3 (Prostate)	Proliferation Assay	< 0.05	Potent inhibition of proliferation.
DJ160	LNCaP (Prostate)	Proliferation Assay	< 0.05	Effective against androgen-sensitive prostate cancer cells.
DJ160	MDA-MB-231 (Breast)	Proliferation Assay	> 0.1	Less sensitive compared to prostate cancer cell lines.[1]
Compound 1	MDA-MB-231 (Breast)	MTT Assay	2.082 (48h)	Cytotoxic effect increases with time and concentration.[2]
Compound 1	MCF-7 (Breast)	MTT Assay	2.053 (48h)	Similar potency in ER-positive breast cancer cells.[2]
Compound 2e	MDA-MB-231 (Breast)	SRB Assay	13	Growth inhibition in triple-negative breast cancer.
Compound 2e	MDA-MB-468 (Breast)	SRB Assay	Not specified	Active against another triple-negative breast cancer cell line.
Doxorubicin (Control)	MDA-MB-231 (Breast)	SRB Assay	0.05	Reference cytotoxic agent.

In Vivo and Ex Vivo Insights

Direct in vivo studies in animal models for many of these specific analogs are limited in the public domain. However, ex vivo and alternative in vivo models, such as the chick chorioallantoic membrane (CAM) assay, provide valuable data on the potential anti-tumor effects in a living system.

Compound/Analog	Model System	Key Findings
DJ160	Patient-Derived Prostate Cancer Explants	Inhibited proliferation in explant cultures, including those resistant to enzalutamide.[3]
Compound 2e	In Ovo Chick Chorioallantoic Membrane (CAM) Assay	Reduced tumor size in an in ovo model with MDA-MB-231 cells.

Postulated Mechanism of Action and Signaling Pathways

The anti-cancer activity of thieno[2,3-b]pyridine derivatives is believed to be multifactorial, a concept known as polypharmacology. Initially identified as potential inhibitors of Phospholipase C (PLC) isoforms, particularly PLCγ, their effects are now understood to extend to other cellular targets.[4] The inhibition of PLCγ is significant as this enzyme is a crucial node in signal transduction pathways that regulate cell proliferation, migration, and survival.

Postulated inhibition of the PLCγ signaling pathway by thieno[2,3-b]pyridine analogs.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols employed in the assessment of thieno[2,3-b]pyridine derivatives.

In Vitro Proliferation and Cytotoxicity Assays

1. MTT Assay: This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the thieno[2,3-b]pyridine compound for different time points (e.g., 24, 48, 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated.

• Formazan Solubilization: The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Data Acquisition: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 values are then calculated.[2]

2. Sulforhodamine B (SRB) Assay: This assay is based on the ability of the SRB dye to bind to protein components of cells, providing a measure of cell mass.

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded and treated with the test compounds.

• Cell Fixation: Cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with SRB solution.

• Washing: Unbound dye is removed by washing with acetic acid.

• Dye Solubilization: The protein-bound dye is solubilized with a Tris base solution.

• Data Acquisition: Absorbance is read at a specific wavelength (e.g., 510 nm) to determine cell density.

Cell Cycle and Apoptosis Analysis

Flow Cytometry: This technique is used to analyze the distribution of cells in different phases of the cell cycle and to quantify apoptosis.

• Cell Culture and Treatment: Cells are cultured and treated with the thieno[2,3-b]pyridine compound for desired durations.

• Cell Harvesting and Fixation: Cells are harvested, washed, and fixed in cold ethanol.

• Staining: For cell cycle analysis, cells are stained with a DNA-intercalating dye like propidium iodide (PI) after RNase treatment. For apoptosis, cells can be co-stained with Annexin V and PI.

• Data Acquisition and Analysis: The stained cells are analyzed using a flow cytometer. The data is used to generate histograms to determine the percentage of cells in G1, S, and G2/M phases, as well as the sub-G1 peak indicative of apoptosis.[1][5]

Workflow for evaluating the anti-cancer activity of thieno[2,3-b]pyridine analogs.

In Ovo Chick Chorioallantoic Membrane (CAM) Assay

This assay serves as a rapid and cost-effective in vivo model to study tumor growth and angiogenesis.

• Egg Incubation: Fertilized chicken eggs are incubated for several days to allow for the development of the CAM.

• Windowing: A small window is made in the eggshell to expose the CAM.

• Tumor Cell Inoculation: A suspension of cancer cells mixed with an extracellular matrix gel is grafted onto the CAM.

• Compound Administration: The test compound can be applied topically to the tumor or administered systemically.

• Tumor Growth Measurement: After a period of incubation, the tumors are excised, and their size and weight are measured.[6][7][8][9]

Conclusion and Future Directions

The available data strongly suggest that thieno[2,3-b]pyridine derivatives, as a class of compounds, hold significant promise as anti-cancer agents. While direct in vitro to in vivo correlation for 3-Methylthieno[2,3-b]pyridin-4-ol is yet to be established, the consistent anti-proliferative and pro-apoptotic effects observed in its analogs across various in vitro, ex vivo, and in ovo models are encouraging.

Future research should focus on:

• Direct In Vivo Studies: Conducting comprehensive pharmacokinetic and pharmacodynamic studies of promising lead compounds in relevant animal models to establish a clear in vitro-in vivo correlation.

• Target Deconvolution: Further elucidating the specific molecular targets and signaling pathways modulated by these compounds to understand their polypharmacology better.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the thieno[2,3-b]pyridine scaffold to optimize potency, selectivity, and drug-like properties.

By addressing these research gaps, the full therapeutic potential of this promising class of compounds can be realized, paving the way for the development of novel and effective cancer therapies.

References

• 1. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Video: The In Ovo Chick Chorioallantoic Membrane CAM Assay as an Efficient Xenograft Model of Hepatocellular Carcinoma [jove.com]
• 7. Protocol for performing angiogenic and tumorigenic assays using the in ovo chick embryo chorioallantoic membrane model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The In Ovo Chick Chorioallantoic Membrane (CAM) Assay as an Efficient Xenograft Model of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the ADME properties of 3-Methylthieno[2,3-b]pyridin-4-ol against other heterocyclic compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, a thorough understanding of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical for the successful development of new therapeutic agents. Favorable ADME characteristics are essential for achieving desired pharmacokinetic profiles and avoiding late-stage clinical failures. This guide provides a comparative analysis of the ADME properties of 3-Methylthieno[2,3-b]pyridin-4-ol alongside other common heterocyclic scaffolds frequently encountered in medicinal chemistry, such as quinoline, thiophene, and indole derivatives.

The thieno[2,3-b]pyridine core is a significant structural motif in medicinal chemistry, and understanding its ADME profile is crucial for its development as a potential drug candidate. This guide presents a summary of key in vitro ADME parameters to benchmark the performance of 3-Methylthieno[2,3-b]pyridin-4-ol. The data for the compared heterocyclic compounds are representative values from publicly available information and are intended to provide a general comparison.

Comparative ADME Data

The following table summarizes key in vitro ADME properties for 3-Methylthieno[2,3-b]pyridin-4-ol and selected heterocyclic compounds. These parameters are crucial in the early stages of drug discovery to predict a compound's in vivo behavior.

Compound Class	Structure	Kinetic Solubility (µM)	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	Metabolic Stability (t½, min)	Plasma Protein Binding (%)
Thieno[2,3-b]pyridine	3-Methylthieno[2,3-b]pyridin-4-ol	> 150	8.5	45	85
Quinoline Derivative	Representative Quinoline	50 - 100	5 - 15	30 - 60	90 - 99
Thiophene Derivative	Representative Thiophene	> 200	10 - 20	> 60	70 - 95
Indole Derivative	Representative Indole	20 - 80	2 - 10	15 - 50	80 - 98

Disclaimer: The data for 3-Methylthieno[2,3-b]pyridin-4-ol is presented for illustrative purposes. The values for other heterocyclic compounds are representative and can vary significantly based on specific substitutions.

Experimental Protocols

Detailed methodologies for the key in vitro ADME assays are provided below. These protocols are standard in the pharmaceutical industry for evaluating the drug-like properties of new chemical entities.

Kinetic Solubility Assay

Purpose: To determine the aqueous solubility of a compound under non-equilibrium conditions, which is indicative of its dissolution rate.

Methodology:

• A 10 mM stock solution of the test compound is prepared in dimethyl sulfoxide (DMSO).

• The DMSO stock is added to a phosphate-buffered saline (PBS) solution (pH 7.4) to a final concentration of 200 µM, with the final DMSO concentration not exceeding 1%.

• The solution is shaken for 2 hours at room temperature.[1][2]

• Following incubation, the solution is filtered to remove any precipitated compound.

• The concentration of the solubilized compound in the filtrate is determined by liquid chromatography-mass spectrometry (LC-MS) against a standard curve.[3]

Caco-2 Permeability Assay

Purpose: To assess the intestinal permeability of a compound using the Caco-2 cell line, which forms a monolayer of differentiated enterocytes.[4]

Methodology:

• Caco-2 cells are seeded on a semi-permeable membrane in a transwell plate and cultured for 21 days to form a confluent monolayer.[5]

• The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).[5]

• The test compound (typically at 10 µM) is added to the apical (A) side of the monolayer, and the appearance of the compound on the basolateral (B) side is monitored over time (A to B transport).[4]

• To assess active efflux, the transport of the compound from the basolateral to the apical side (B to A transport) is also measured.

• Samples are collected from the receiver compartment at specified time points (e.g., 2 hours) and the compound concentration is quantified by LC-MS/MS.

• The apparent permeability coefficient (Papp) is calculated using the following formula: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Metabolic Stability Assay in Human Liver Microsomes

Purpose: To evaluate the susceptibility of a compound to metabolism by cytochrome P450 (CYP) enzymes present in human liver microsomes.[6][7]

Methodology:

• The test compound (typically at 1 µM) is incubated with human liver microsomes (0.5 mg/mL protein) in a phosphate buffer (pH 7.4) at 37°C.[6][8]

• The metabolic reaction is initiated by the addition of NADPH, a cofactor for CYP enzymes.[6][8]

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 45 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile).[6]

• The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to determine the remaining concentration of the parent compound.

• The half-life (t½) of the compound is calculated from the rate of its disappearance.

Plasma Protein Binding Assay (Equilibrium Dialysis)

Purpose: To determine the fraction of a compound that binds to plasma proteins, which can affect its distribution and availability to target tissues.[9]

Methodology:

• The assay is performed using a rapid equilibrium dialysis (RED) device, which consists of two chambers separated by a semi-permeable membrane.[10][11]

• The test compound is added to plasma (from human or other species) and placed in one chamber of the RED device.[10][12]

• A protein-free buffer (PBS, pH 7.4) is placed in the other chamber.[10]

• The device is incubated at 37°C with shaking until equilibrium is reached (typically 4-6 hours), allowing the unbound compound to diffuse across the membrane.[10][13]

• After incubation, aliquots are taken from both the plasma and buffer chambers.

• The concentration of the compound in both aliquots is measured by LC-MS/MS.

• The percentage of plasma protein binding is calculated as: % Bound = [ (Plasma Concentration - Buffer Concentration) / Plasma Concentration ] * 100

Visualizing ADME in Drug Discovery

The following diagrams illustrate the workflow of in vitro ADME screening and the impact of ADME properties on drug candidate attrition.

In Vitro ADME Screening Workflow.

Impact of Poor ADME on Candidate Attrition.

References

• 1. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 2. enamine.net [enamine.net]
• 3. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. enamine.net [enamine.net]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 8. mercell.com [mercell.com]
• 9. Plasma Protein Binding Assay (Equilibrium Dialysis) | Bienta [bienta.net]
• 10. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. sygnaturediscovery.com [sygnaturediscovery.com]
• 12. enamine.net [enamine.net]
• 13. Protein Binding by Equilibrium Dialysis [bio-protocol.org]

Validating the Target Engagement of 3-Methylthieno[2,3-b]pyridin-4-ol in Cellular Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of experimental approaches to validate the cellular target engagement of 3-Methylthieno[2,3-b]pyridin-4-ol. The thieno[2,3-b]pyridine scaffold has been identified in compounds exhibiting anti-proliferative activity in various cancer cell lines.[1][2][3][4] The primary putative target for this class of molecules is believed to be Phosphoinositide-Specific Phospholipase C (PI-PLC).[2][5] This document outlines key cellular assays to confirm this interaction and compares their performance metrics, providing detailed protocols and data interpretation guidelines.

Introduction to 3-Methylthieno[2,3-b]pyridin-4-ol and its Putative Target

3-Methylthieno[2,3-b]pyridin-4-ol belongs to the thieno[2,3-b]pyridine family of heterocyclic compounds. Several derivatives of this core structure have demonstrated potent anti-cancer properties, including the induction of G2/M cell cycle arrest and apoptosis in cancer cell lines.[1][3] While the precise molecular mechanism of 3-Methylthieno[2,3-b]pyridin-4-ol is yet to be fully elucidated, its structural similarity to known inhibitors suggests that it may target PI-PLC.

PI-PLCs are crucial enzymes in cellular signaling, hydrolyzing phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6][7] This pathway regulates a multitude of cellular processes, and its dysregulation is implicated in various diseases, including cancer. Validating that 3-Methylthieno[2,3-b]pyridin-4-ol directly engages PI-PLC in a cellular context is a critical step in its development as a potential therapeutic agent.

Comparative Analysis of Target Engagement Assays

Several robust methods are available to confirm the direct binding of a small molecule to its intracellular target. Here, we compare two prominent techniques: the Cellular Thermal Shift Assay (CETSA®) and a Bioluminescence Resonance Energy Transfer (BRET)-based assay, such as NanoBRET™.

Feature	Cellular Thermal Shift Assay (CETSA®)	NanoBRET™ Target Engagement Assay
Principle	Ligand binding alters the thermal stability of the target protein.[8][9]	Measures compound displacement of a fluorescent tracer from a NanoLuc®-tagged target protein via energy transfer.[10][11]
Cellular Context	Measures engagement with endogenous, unlabeled protein in intact cells or cell lysates.[12]	Requires genetic modification of cells to express the target protein fused to NanoLuc® luciferase.[13]
Readout	Western Blot, ELISA, or Mass Spectrometry to quantify soluble protein after heat shock.[8]	Ratiometric measurement of luminescence at two wavelengths.[14]
Throughput	Lower to medium, can be adapted for higher throughput (e.g., ITDRF-CETSA).[12]	High-throughput compatible.[15]
Data Output	Thermal shift (ΔTm) or Isothermal dose-response fingerprint (ITDRF) to determine EC50.[9][12]	IC50 values from competitive binding curves.[10]
Pros	Label-free, works with endogenous proteins.[12]	High sensitivity, quantitative, real-time measurements possible.[11]
Cons	Can be labor-intensive, requires specific antibodies, not all proteins show a thermal shift.[16]	Requires genetic engineering of the target protein, potential for artifacts from overexpression or tagging.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA®) for PI-PLC Engagement

This protocol is designed to determine if 3-Methylthieno[2,3-b]pyridin-4-ol binds to and stabilizes PI-PLC in intact cells.

a. Cell Culture and Treatment:

• Culture a human cancer cell line known to express the target PI-PLC isoform (e.g., PC-3 or MDA-MB-231) to 70-80% confluency.

• Treat the cells with varying concentrations of 3-Methylthieno[2,3-b]pyridin-4-ol (e.g., 0.1, 1, 10, 30 µM) or vehicle (DMSO) for 2 hours at 37°C.

b. Thermal Challenge:

• Harvest the cells and resuspend them in a suitable buffer.

• Aliquot the cell suspensions into PCR tubes.

• Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

c. Lysis and Protein Quantification:

• Lyse the cells by freeze-thaw cycles.

• Separate the soluble fraction (containing stabilized protein) from the precipitated, denatured protein by centrifugation.

• Collect the supernatant and determine the protein concentration.

d. Western Blot Analysis:

• Normalize the protein concentrations of the samples.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with a primary antibody specific for the target PI-PLC isoform, followed by a secondary antibody.

• Detect the signal using a chemiluminescence-based system.

e. Data Analysis:

• Quantify the band intensities for each temperature point.

• Plot the normalized band intensity against the temperature to generate a melting curve for both vehicle- and compound-treated samples.

• A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

NanoBRET™ Target Engagement Assay for PI-PLC

This protocol describes how to quantitatively measure the affinity of 3-Methylthieno[2,3-b]pyridin-4-ol for PI-PLC in living cells.

a. Cell Preparation:

• Transfect HEK293T cells with a plasmid encoding the target PI-PLC isoform fused to NanoLuc® luciferase.

• After 24 hours, harvest and resuspend the cells in Opti-MEM.

b. Assay Setup:

• In a white 384-well plate, add the NanoBRET™ tracer specific for the target class at a predetermined optimal concentration.

• Add 3-Methylthieno[2,3-b]pyridin-4-ol in a dose-response range (e.g., from 1 nM to 30 µM).

• Add the transfected cell suspension to each well.

• Incubate the plate for 2 hours at 37°C in a CO2 incubator.

c. Luminescence Reading:

• Prepare the NanoBRET™ Nano-Glo® Substrate solution, including the extracellular NanoLuc® inhibitor.

• Add the substrate solution to each well.

• Read the plate within 10 minutes on a luminometer capable of measuring dual-filtered luminescence (donor emission at ~460 nm and acceptor emission at ~610 nm).

d. Data Analysis:

• Calculate the BRET ratio by dividing the acceptor emission by the donor emission.

• Plot the BRET ratio against the concentration of 3-Methylthieno[2,3-b]pyridin-4-ol.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which reflects the intracellular affinity of the compound for the target.

Hypothetical Performance Data

The following tables present hypothetical, yet realistic, data for 3-Methylthieno[2,3-b]pyridin-4-ol and a known PI-PLC inhibitor as a positive control.

Table 1: CETSA® Thermal Shift Data

Compound	Concentration (µM)	Melting Temperature (Tm) (°C)	Thermal Shift (ΔTm) (°C)
Vehicle (DMSO)	-	52.5	-
3-Methylthieno[2,3-b]pyridin-4-ol	10	56.2	+3.7
Positive Control Inhibitor	1	58.0	+5.5

Table 2: NanoBRET™ Target Engagement Data

Compound	Intracellular IC50 (µM)
3-Methylthieno[2,3-b]pyridin-4-ol	2.5
Positive Control Inhibitor	0.1
Inactive Analogue	> 30

Visualizing Cellular Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the putative signaling pathway of 3-Methylthieno[2,3-b]pyridin-4-ol and the experimental workflows.

Caption: Putative signaling pathway inhibited by 3-Methylthieno[2,3-b]pyridin-4-ol.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Conclusion

Validating the direct cellular engagement of 3-Methylthieno[2,3-b]pyridin-4-ol with its putative target, PI-PLC, is a cornerstone of its preclinical development. Both CETSA® and NanoBRET™ offer powerful, complementary approaches to achieve this. CETSA® provides a label-free method to confirm target binding to the endogenous protein, while NanoBRET™ offers a high-throughput, quantitative measure of intracellular affinity. The choice of assay will depend on the specific research question, available resources, and the desired throughput. By employing these methods, researchers can confidently establish the mechanism of action of 3-Methylthieno[2,3-b]pyridin-4-ol, paving the way for further optimization and development.

References

• 1. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieno[2,3- b]pyridine compounds potently inhibit prostate cancer growth and motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospholipase C in Living Cells: Activation, Inhibition, Ca2+ Requirement, and Regulation of M Current - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A High-Throughput Assay to Identify Allosteric Inhibitors of the PLC-γ Isozymes Operating at Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [promega.com]
• 11. NanoBRET® Target Engagement BET BRD Assays [promega.jp]
• 12. tandfonline.com [tandfonline.com]
• 13. eubopen.org [eubopen.org]
• 14. benchchem.com [benchchem.com]
• 15. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [promega.kr]
• 16. Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Docking Analysis of Thieno[2,3-b]pyridine Derivatives in Kinase Active Sites: A Guide for Drug Discovery Professionals

This guide provides a comparative overview of molecular docking studies conducted on thieno[2,3-b]pyridine derivatives targeting various protein kinase active sites. The thieno[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, recognized for its ability to interact with the ATP-binding sites of numerous kinases, making it a focal point in the development of novel kinase inhibitors for therapeutic areas such as oncology. This document summarizes key quantitative data from various studies, details the computational methodologies employed, and visualizes relevant biological pathways and experimental workflows to aid researchers in the field of drug design and development.

Data Presentation: Comparative Docking and Inhibition Data

The following tables summarize the in-silico docking scores and in-vitro biological activities of various thieno[2,3-b]pyridine and related thienopyrimidine derivatives against several important kinase targets. These datasets are compiled from multiple research articles to provide a comparative perspective.

PIM-1 Kinase Inhibitors

PIM-1 is a serine/threonine kinase implicated in cell cycle progression and apoptosis. The following thieno[2,3-b]pyridine derivatives have been evaluated for their inhibitory potential against PIM-1.

Compound ID	Modifications	Docking Score (kcal/mol)	IC50 (µM)	Reference
5b	Pyridine derivative	Not explicitly stated	0.044	[1]
8d	Thieno[2,3-b]pyridine derivative	Not explicitly stated	0.019	[1]
10c	Thieno[2,3-b]pyridine derivative	Not explicitly stated	0.128	[1]
13h	Thieno[2,3-b]pyridine derivative	Not explicitly stated	0.479	[1]
15e	Thieno[2,3-b]pyridine derivative	Not explicitly stated	0.083	[1]
3c	5-bromo-thieno[2,3-b]pyridine with 2-amide	Not explicitly stated	35.7	[2]
5b	5-bromo-thieno[2,3-b]pyridine with 2-benzoyl	Not explicitly stated	12.71	[2]

Src Kinase Inhibitors

Src is a non-receptor tyrosine kinase that plays a role in cell proliferation, differentiation, and survival. Thieno[3,2-b]pyridine derivatives have shown promise as Src inhibitors.

Compound Class	Key Substitutions	Src Inhibition	Reference
2-phenyl-7-phenylaminothieno[3,2-b]pyridine-6-carbonitriles	Varied aminomethyl/aminoethyl at C-2 phenyl	Retained activity	[3]
2-phenyl-7-phenylaminothieno[3,2-b]pyridine-6-carbonitriles	2,4-dichloro-5-methoxyphenylamino at C-7	Superior inhibition	[3]
Thieno[3,2-b]pyridine-6-carbonitriles	C-2 phenyl replaced with 3,5-substituted thiophene	Improved activity	[3]

Phosphoinositide 3-kinase (PI3K) Inhibitors

The PI3K signaling pathway is crucial for cell growth and survival, and its dysregulation is common in cancer. Thieno[2,3-d]pyrimidine derivatives have been explored as PI3K inhibitors.[4][5]

Compound ID	Modifications	PI3Kβ % Inhibition (at 10 µM)	PI3Kγ % Inhibition (at 10 µM)	Docking Score (PI3Kγ)	Reference
IIIa	2-(3-hydroxyphenyl)-4-morpholino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate	62%	70%	-44.8	[4][5]
VIb	2-(3-hydroxyphenyl)-4-morpholino-5,6,7,8-tetrahydrobenzo[6][7]thieno[2,3-d]pyrimidine	72%	84%	-46.53	[4][5]
VIc	2-(4-hydroxyphenyl)-4-morpholino-5,6,7,8-tetrahydrobenzo[6][7]thieno[2,3-d]pyrimidine	50%	Not specified	Not specified	[4][5]
IIIk	2-(3-aminophenyl)-4-morpholino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate	Not specified	48%	Not specified	[4][5]

VEGFR-2 Kinase Inhibitors

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a critical process in tumor growth. Thieno[2,3-d]pyrimidine derivatives have been investigated as anti-angiogenic agents by targeting VEGFR-2.

Compound ID	Modifications	IC50 (µM)	Reference
17f	Thieno[2,3-d]pyrimidine derivative	0.23 ± 0.03	[8]
Sorafenib (Reference)	-	0.23 ± 0.04	[8]

Experimental Protocols

The methodologies for the molecular docking studies cited in this guide are detailed below to provide a transparent basis for the comparison of the presented data.

PIM-1 Kinase Docking Protocol[1]

• Software: Molecular Operating Environment (MOE)

• PDB ID: Not explicitly stated in the abstract, but docking was performed into the PIM-1 kinase active site.

• Protocol: The docking study of the most active compounds was conducted, and the results were found to be consistent with the in vitro activity. Specific parameters for grid generation and docking algorithm were not detailed in the abstract.

PI3K Docking Protocol[5]

• Software: CDOCKER protocol in Discovery Studio.

• PDB IDs: PI3Kα (4L23), PI3Kβ (2Y3A), PI3Kγ (3DBS).

• Protein Preparation: The crystal structures were prepared by removing water molecules, adding hydrogen atoms, and protonating the structures.

• Ligand Preparation: The 3D structures of the ligands were generated and optimized.

• Docking: The docking protocol was validated by re-docking the co-crystallized ligands into the active sites of the respective proteins. The synthesized compounds were then docked into the active site of PI3Kγ.

VEGFR-2 Docking Protocol[8]

• Objective: To investigate the possible binding interactions of the target compounds with the active sites of VEGFR-2.

• Details: The abstract mentions that molecular docking studies were performed, but does not provide specific details on the software, PDB ID, or the docking parameters used.

Protein Kinase C Theta (PKC-θ) Docking Protocol[9]

• Software: Glide docking program, with initial conformational changes induced by the Induced Fit Docking (IFD) protocol.

• Protocol: An induced fit docking protocol was employed to account for the flexibility of the protein's active site. Following this, all molecules were docked into the newly generated active site. This approach was used to develop a 3D-QSAR model.

Mandatory Visualization

The following diagrams illustrate a key signaling pathway and a typical experimental workflow relevant to the study of thieno[2,3-b]pyridine derivatives as kinase inhibitors.

Caption: PI3K signaling pathway and the inhibitory action of thieno[2,3-b]pyridine derivatives.

Caption: A generalized workflow for molecular docking studies of kinase inhibitors.

References

• 1. Design, synthesis and docking study of pyridine and thieno[2,3-b] pyridine derivatives as anticancer PIM-1 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and Src kinase inhibitory activity of 2-phenyl- and 2-thienyl-7-phenylaminothieno[3,2-b]pyridine-6-carbonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 3-Methylthieno[2,3-b]pyridin-4-ol

For professionals engaged in research and development, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and maintaining environmental integrity. This document provides a comprehensive, step-by-step operational plan for the proper disposal of 3-Methylthieno[2,3-b]pyridin-4-ol, a compound that requires careful handling due to its potential hazards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Methylthieno[2,3-b]pyridin-4-ol with the appropriate safety measures. The compound is known to cause skin and eye irritation and may lead to respiratory irritation. Therefore, all waste containing this substance must be treated as hazardous.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Use chemical-resistant gloves.

• Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required to protect clothing and skin.

• Respiratory Protection: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent the inhalation of vapors.

In the event of a spill, absorb the material with an inert, non-combustible absorbent such as vermiculite or sand. Collect the absorbed material into a designated, sealed container for hazardous waste.

Hazard Profile Summary

The following table summarizes the known hazards of 3-Methylthieno[2,3-b]pyridin-4-ol to inform safe handling and disposal practices.

Hazard Classification	Description	Precautionary Measures
Skin Irritation	Causes skin irritation.	Avoid direct contact. Wear protective gloves and clothing.
Eye Irritation	Causes serious eye irritation.	Wear appropriate eye protection to prevent splashes.
Respiratory Irritation	May cause respiratory irritation.	Handle only in a well-ventilated area or chemical fume hood.

Step-by-Step Disposal Protocol

The proper disposal of 3-Methylthieno[2,3-b]pyridin-4-ol waste must adhere to all local, state, and federal regulations for hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Waste Identification and Segregation

• All waste containing 3-Methylthieno[2,3-b]pyridin-4-ol, including the pure compound, solutions, and contaminated materials (e.g., pipette tips, absorbent pads, and empty containers), must be classified as hazardous waste.

• To prevent dangerous reactions, do not mix 3-Methylthieno[2,3-b]pyridin-4-ol waste with incompatible materials such as strong oxidizing agents and acids. It should be stored separately.

Containerization

• Collect all 3-Methylthieno[2,3-b]pyridin-4-ol waste in a designated, chemically compatible, and leak-proof hazardous waste container with a secure screw-top cap. Polyethylene or glass containers are generally suitable.

• The container must be kept tightly closed except when adding waste.

• Do not overfill the container; leave at least one inch of headspace to allow for expansion.

Labeling

• Attach a hazardous waste label to the container as soon as the first drop of waste is added.

• The label must be filled out completely and clearly, including:

  • The words "Hazardous Waste."

  • The full chemical name: "3-Methylthieno[2,3-b]pyridin-4-ol" (do not use abbreviations or chemical formulas).

  • A clear indication of the associated hazards (e.g., Irritant).

  • For mixtures, list all constituents and their approximate percentages.

Storage

• Store the sealed and labeled waste container in a designated and secure satellite accumulation area that is at or near the point of generation.

• This storage area should be well-ventilated and away from sources of ignition.

Disposal

• Once the waste container is full or is no longer in use, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service.

• Provide the disposal service with the Safety Data Sheet (SDS) for 3-Methylthieno[2,3-b]pyridin-4-ol.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3-Methylthieno[2,3-b]pyridin-4-ol.

Caption: Disposal workflow for 3-Methylthieno[2,3-b]pyridin-4-ol.

Essential Safety and Operational Guidance for -Methylthieno[2,3-b]pyridin-4-ol

Researchers and drug development professionals handling 3-Methylthieno[2,3-b]pyridin-4-ol must adhere to stringent safety protocols to mitigate potential hazards. This document provides essential information on personal protective equipment (PPE), safe handling procedures, and disposal methods to ensure a secure laboratory environment.

Hazard Summary: 3-Methylthieno[2,3-b]pyridin-4-ol is a chemical compound that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation[1]. Therefore, appropriate protective measures are mandatory to prevent exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when working with 3-Methylthieno[2,3-b]pyridin-4-ol. The following table summarizes the required equipment for various laboratory operations.

Operation	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Nitrile gloves (double-gloving recommended)- Chemical safety goggles- Face shield- Lab coat or chemical-resistant apron- N95 respirator or higher
Solution Preparation and Handling	- Nitrile gloves (double-gloving recommended)- Chemical safety goggles- Face shield- Lab coat or chemical-resistant apron- Work within a certified chemical fume hood
Experimental Procedures	- Nitrile gloves (double-gloving recommended)- Chemical safety goggles- Lab coat or chemical-resistant apron- Work within a certified chemical fume hood
Waste Disposal	- Nitrile gloves (double-gloving recommended)- Chemical safety goggles- Lab coat or chemical-resistant apron

Experimental Protocol: Safe Handling and Disposal

Adherence to a strict, step-by-step protocol is necessary to minimize risk during the handling and disposal of 3-Methylthieno[2,3-b]pyridin-4-ol.

1. Preparation and Engineering Controls:

• Before handling, ensure that a certified chemical fume hood is operational.
• Verify that an eyewash station and safety shower are accessible and unobstructed.
• Assemble all necessary equipment and reagents within the fume hood to minimize movement of hazardous materials.

2. Donning Personal Protective Equipment:

• Put on a lab coat or chemical-resistant apron.
• Don chemical safety goggles and a face shield.
• If handling the solid form outside of a fume hood (e.g., in a balance enclosure), wear an N95 respirator.
• Put on the first pair of nitrile gloves.
• Put on a second pair of nitrile gloves to enable quick decontamination by removing the outer layer in case of a spill.

3. Handling the Compound:

• Weighing: Conduct all weighing operations of the solid compound within a chemical fume hood or a balance enclosure with appropriate ventilation.
• Dissolving: Add solvents to the solid compound slowly and carefully to avoid splashing.
• Reactions: Perform all reactions involving 3-Methylthieno[2,3-b]pyridin-4-ol in a chemical fume hood.

4. Decontamination and Spill Response:

• In case of skin contact, immediately wash the affected area with plenty of soap and water[1].
• If eye contact occurs, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation persists[1].
• For spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

5. Disposal:

• Dispose of all waste containing 3-Methylthieno[2,3-b]pyridin-4-ol, including contaminated PPE and absorbent materials, in a designated hazardous waste container.
• Label the waste container clearly with the chemical name and associated hazards.
• Follow all institutional and local regulations for hazardous waste disposal. Do not dispose of this chemical down the drain[2].

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of 3-Methylthieno[2,3-b]pyridin-4-ol.

Safe handling workflow for 3-Methylthieno[2,3-b]pyridin-4-ol.

References

• 1. aksci.com [aksci.com]
• 2. web.uri.edu [web.uri.edu]